2,3-Dipalmitoleoyl-sn-glycerol

Core Science & Biosynthesis

The "Silent" Enantiomer: Biological Function and Experimental Utility of sn-2,3-Diacylglycerol

The Biological Function of sn-2,3 Diacylglycerol Stereoisomers is a technical guide designed for researchers and drug development professionals. This document focuses on the critical stereochemical distinction between the signaling-active sn-1,2-DAG and its enantiomer, sn-2,3-DAG.

Technical Guide for Lipid Signaling & Drug Discovery

Executive Summary

In the precise landscape of lipid signaling, stereochemistry acts as a binary switch. While sn-1,2-diacylglycerol (sn-1,2-DAG) is the canonical second messenger activating Protein Kinase C (PKC) and other C1-domain-containing effectors, its enantiomer, sn-2,3-diacylglycerol (sn-2,3-DAG) , is largely devoid of this signaling capacity.

This guide delineates the biological function of sn-2,3-DAG not as an active signal transducer, but as a critical metabolic intermediate and an essential negative control in experimental pharmacology. Understanding this dichotomy is vital for validating "on-target" lipid effects and designing stereospecific lipid prodrugs.

Molecular Basis of Stereoselectivity

The biological divergence between sn-1,2 and sn-2,3 isomers is dictated by the structural biology of the C1 domain , the conserved DAG-binding module found in PKC isoforms, RasGRPs, and Munc13.

Structural Exclusion Mechanism

• Binding Groove: The C1 domain forms a hydrophilic cleft capped by a hydrophobic rim.

• Hydrogen Bonding: For activation, the DAG molecule must form specific hydrogen bonds with the protein backbone (typically Glycine and Threonine residues).

  • sn-1,2-DAG: The C3-hydroxyl group acts as both a hydrogen bond donor and acceptor, perfectly aligning the acyl chains into the hydrophobic membrane interface.

  • sn-2,3-DAG: Due to the inversion at the chiral carbon (C2), the hydroxyl group is spatially misaligned when the acyl chains are oriented towards the membrane. It cannot satisfy the tripartite hydrogen bonding network required for high-affinity binding (Kd ~10 nM for sn-1,2 vs. >10 µM for sn-2,3).

Quantitative Comparison

Feature	sn-1,2-DAG (Canonical)	sn-2,3-DAG (Enantiomer)
PKC Activation	Potent Activator (Kd ~ 10-50 nM)	Inactive / Weak (Kd > 10 µM)
TRP Channel Gating	Activator (TRPC3/6/7)	Inactive (Control)
Metabolic Origin	PLC hydrolysis of PIP2; de novo synthesis	Lipolysis of TAG (via sn-1 cleavage)
Primary Fate	Phosphorylation to PA (via DGK)	Hydrolysis to MAG (via HSL)

Biological Functions of sn-2,3-DAG

While "inactive" in signaling, sn-2,3-DAG plays specific roles in lipid metabolism and experimental validation.

A. Metabolic Intermediate (The Lipolytic Pathway)

In adipose tissue and liver, sn-2,3-DAG is a transient product of Triacylglycerol (TAG) breakdown.

• Generation: Adipose Triglyceride Lipase (ATGL) preferentially hydrolyzes the sn-1 or sn-2 ester bond. Hydrolysis at the sn-1 position of TAG yields sn-2,3-DAG .

• Clearance: Hormone-Sensitive Lipase (HSL) is stereoselective but promiscuous enough to hydrolyze sn-2,3-DAG into sn-2-monoacylglycerol (2-MAG).

  • Clinical Insight: Accumulation of sn-2,3-DAG is observed in HSL-deficient models, distinguishing it from the signaling pool of sn-1,2-DAG derived from phosphoinositides.

B. The "Gold Standard" Negative Control

In drug discovery, distinguishing specific lipid-protein interactions from non-specific membrane biophysics (e.g., curvature stress, fluidity) is difficult.

• Protocol: If a cellular response (e.g., ion channel opening, kinase translocation) is triggered by sn-1,2-DAG but not by sn-2,3-DAG, the mechanism is confirmed to be protein-mediated and stereospecific .

• Application: Used to validate novel DAG targets (e.g., TRPC channels, PKD) and to rule out biophysical artifacts in liposome assays.

Visualizing the Pathway Divergence

The following diagram illustrates the separate origins and fates of the two stereoisomers.

Figure 1: Divergent metabolic origins and signaling capabilities of sn-1,2 vs. sn-2,3 DAG stereoisomers.[1]

Experimental Protocols

Protocol A: Chemo-Enzymatic Synthesis & Purification

Objective: Isolate high-purity sn-2,3-DAG for use as a control, avoiding the spontaneous acyl migration common in racemic mixtures.

• Enzymatic Precursor Synthesis:

  • Substrate: Glycerol + Vinyl Esters (e.g., Vinyl Oleate).

  • Catalyst: Immobilized Lipase B from Candida antarctica (CAL-B).

  • Reaction: Perform in anhydrous tert-butanol to suppress hydrolysis.

• Stereochemical Resolution:

  • Derivatize the crude DAG mixture with (S)-(+)-1-(1-naphthyl)ethyl isocyanate . This creates diastereomeric urethane derivatives.

  • Separation: Inject onto a normal-phase HPLC (Silica column, Hexane/Ethyl Acetate gradient). The sn-1,2 and sn-2,3 diastereomers will have distinct retention times due to the chiral auxiliary.

• Deprotection:

  • Collect the sn-2,3 fraction.

  • Cleave the urethane moiety using trichlorosilane/triethylamine to yield optically pure sn-2,3-DAG.

  • Storage: Store at -80°C in benzene/ethanol to prevent acyl migration to the 1,3-isomer.

Protocol B: PKC Binding Validation Assay

Objective: Confirm the lack of bioactivity of a lipid candidate by comparing it against sn-1,2 (positive) and sn-2,3 (negative) controls.

Materials:

• Recombinant PKC

  or PKC .
• -Phorbol 12,13-dibutyrate (PDBu).

• Phosphatidylserine (PS) vesicles.

Workflow:

• Vesicle Preparation: Sonicate PS (100 µg/mL) in lipid buffer (20 mM Tris-HCl, pH 7.4).

• Competition: Incubate PKC (20 ng) with

  -PDBu (10 nM) and increasing concentrations (1 nM – 10 µM) of either sn-1,2-DAG or sn-2,3-DAG.

• Filtration: After 30 mins at 30°C, trap protein-lipid complexes on glass-fiber filters (GF/B).

• Readout: Measure retained radioactivity via liquid scintillation counting.

• Validation Criteria:

  • sn-1,2-DAG should displace PDBu with an IC50 ~50-100 nM.

  • sn-2,3-DAG should show no significant displacement up to 10 µM.

References

• Eichmann, T. O., & Lass, A. (2015). DAG tales: the multiple faces of diacylglycerol—stereochemistry, metabolism, and signaling.[2] Cellular and Molecular Life Sciences.

• Igumenova, T. I. (2022).[3] Structural anatomy of Protein Kinase C C1 domain interactions with diacylglycerol and other agonists. Nature Communications.

• Hofmann, T., et al. (1999).[3][4] Direct activation of human TRPC6 and TRPC3 channels by diacylglycerol.[5][6] Nature.

• Rando, R. R., & Young, N. (1984). The stereospecific activation of protein kinase C. Biochemical and Biophysical Research Communications.

• Morley, N. H., et al. (1975). Hydrolysis of diacylglycerols by lipoprotein lipase.[2] Journal of Biological Chemistry.

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• 3. Diacylglycerols interact with the L2 lipidation site in TRPC3 to induce a sensitized channel state - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. Pharmacological Modulation of Diacylglycerol-Sensitive TRPC3/6/7 Channels - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Stereochemical and Functional Differences Between sn-1,2- and sn-2,3-Dipalmitoleoylglycerol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diacylglycerols (DAGs) are pivotal lipid molecules that function as metabolic intermediates and crucial second messengers in cellular signaling.[1][2] Their biological activity is profoundly dictated by their stereochemical configuration. This guide provides a comprehensive technical examination of two specific enantiomers: sn-1,2-dipalmitoleoylglycerol and sn-2,3-dipalmitoleoylglycerol. We will dissect their structural distinctions, explore their divergent metabolic pathways, and illuminate their differential roles in activating key signaling proteins like Protein Kinase C (PKC). Furthermore, this whitepaper details authoritative experimental methodologies for their stereospecific synthesis, separation, and analysis, providing researchers with the foundational knowledge required to investigate the nuanced roles of these isomers in health and disease, and to inform targeted drug development strategies.

Introduction to Diacylglycerol Stereoisomerism

Diacylglycerols are esters of glycerol with two fatty acid chains. The stereospecific numbering (sn) system is used to unambiguously define the position of substituents on the glycerol backbone. In this nomenclature, the central carbon (C2) is depicted in a Fischer projection with the hydroxyl group pointing to the left; the carbons are then numbered 1, 2, and 3 from top to bottom.

• sn-1,2-Diacylglycerols have fatty acids esterified at the sn-1 and sn-2 positions, leaving a free hydroxyl group at the sn-3 position.

• sn-2,3-Diacylglycerols have fatty acids at the sn-2 and sn-3 positions, with a free hydroxyl at the sn-1 position.

These two molecules, sn-1,2- and sn-2,3-dipalmitoleoylglycerol, are enantiomers—non-superimposable mirror images of each other. This seemingly subtle structural difference has profound implications for their interaction with stereospecific enzymes and effector proteins, leading to distinct biological functions and metabolic fates.[2][3]

The Critical Distinction: Structure and Properties

The defining difference between sn-1,2- and sn-2,3-dipalmitoleoylglycerol lies in the spatial arrangement of the palmitoleoyl chains on the glycerol backbone. Palmitoleic acid (16:1) is a monounsaturated omega-7 fatty acid.

Stereochemical Configuration

The chirality of the glycerol backbone at the C2 position dictates the molecule's three-dimensional structure. This structural handedness is the primary reason for their differential recognition by cellular machinery.

Caption: Chemical structures of sn-1,2- and sn-2,3-dipalmitoleoylglycerol.

Differential Biological Origins and Metabolic Fates

The cellular pools of sn-1,2- and sn-2,3-DAGs are generated and consumed through distinct, stereospecific enzymatic pathways. This metabolic segregation is fundamental to their different biological roles.

Biosynthesis Pathways

• sn-1,2-Dipalmitoleoylglycerol (The Signaling Isomer): This isomer is famously generated at the plasma membrane through the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP₂) by phospholipase C (PLC) enzymes.[4] This pathway is a cornerstone of signal transduction, initiated by the activation of G-protein coupled receptors (GPCRs) or receptor tyrosine kinases (RTKs).

• sn-2,3-Dipalmitoleoylglycerol (The Metabolic Isomer): This isomer is primarily an intermediate in the de novo synthesis of triacylglycerols (TAGs) and phospholipids.[5] It is formed from phosphatidic acid (PA) by the action of phosphatidate phosphatases (PAPs), such as the lipin family of enzymes.[5] It can also be generated from the hydrolysis of TAGs by lipases.

Metabolic Fate

The subsequent metabolism of these isomers is also highly stereospecific:

• Phosphorylation: Diacylglycerol kinases (DGKs) phosphorylate DAGs to form phosphatidic acid (PA), a reaction that terminates DAG signaling.[6] DGKs exhibit isoform-specific preferences. For instance, DGKε is known to be involved in the specific recycling of DAGs back into the phosphoinositide pool.[7]

• Acylation: Diacylglycerol-O-acyltransferases (DGATs) catalyze the final step in TAG synthesis by adding a third fatty acid to a DAG molecule.[8]

• Glycerophospholipid Synthesis: Critically, only the sn-1,2-DAG isomer serves as a substrate for the biosynthesis of major phospholipids like phosphatidylcholine (PC) and phosphatidylethanolamine (PE).[9] The sn-2,3-DAG isomer is not a substrate for these pathways.[9]

Caption: Divergent metabolic pathways of sn-1,2- and sn-2,3-diacylglycerol isomers.

Functional Divergence in Cellular Signaling

The most well-documented functional difference between DAG enantiomers is their ability to act as second messengers.

Protein Kinase C (PKC) Activation

The activation of conventional and novel PKC isoforms is a critical event in signal transduction cascades controlling cell growth, differentiation, and apoptosis.[10] This activation is stereospecific .

• sn-1,2-Dipalmitoleoylglycerol is a potent activator of PKC.[9][11] It binds to the C1 domain of PKC, causing a conformational change that relieves autoinhibition and promotes the enzyme's translocation to the plasma membrane, leading to its activation.[12]

• sn-2,3-Dipalmitoleoylglycerol is not an activator of PKC.[9] This stereospecificity is a crucial control mechanism, ensuring that only DAGs produced from receptor-mediated PLC activation trigger downstream PKC signaling, while the larger metabolic pool of sn-2,3-DAGs does not.

Isomer	Primary Source	Primary Metabolic Fate	PKC Activation
sn-1,2-Dipalmitoleoylglycerol	PLC-mediated hydrolysis of PIP₂	Phosphorylation (DGK), Phospholipid Synthesis	Yes [9][11]
sn-2,3-Dipalmitoleoylglycerol	Dephosphorylation of Phosphatidic Acid	Acylation to Triacylglycerol (DGAT)	No [9]
Caption: Comparative summary of sn-1,2- and sn-2,3-dipalmitoleoylglycerol properties.

Experimental Methodologies for Isomer Differentiation

Distinguishing between these enantiomers requires specialized techniques in synthesis and analysis. The choice of methodology is critical for obtaining unambiguous results.

Stereospecific Synthesis

The synthesis of enantiomerically pure DAGs is essential for in vitro and cell-based assays. This typically involves using a chiral starting material and protecting groups to control the acylation steps.

Expert Insight: The key to a successful enantiospecific synthesis is the choice of a suitable chiral glycerol precursor and protecting groups that are stable throughout the reaction sequence but can be removed under mild conditions without causing acyl migration, which would lead to a racemic mixture.[13] Commercially available (R)- and (S)-solketal ((2,2-dimethyl-1,3-dioxolan-4-yl)methanol) are common starting points for the synthesis of sn-2,3- and sn-1,2-diacylglycerols, respectively.

Analytical Techniques for Separation and Identification

Because enantiomers have identical physical properties (e.g., mass, boiling point), standard chromatographic or mass spectrometry methods cannot separate them. Chiral analytical techniques are required.

5.2.1. Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the gold standard for separating DAG enantiomers. This technique relies on a chiral stationary phase (CSP) that interacts differently with each enantiomer, leading to different retention times.

• Derivatization: To enhance resolution and detection (e.g., by UV), DAGs are often derivatized with a chromophore-containing chiral or achiral reagent. Common derivatizing agents include 3,5-dinitrophenylurethane and (S)-(+)-(1-naphthyl)-ethyl urethane.[13][14]

• Stationary Phase: Polysaccharide-based CSPs or phases like N-(R)-1-(α-naphthyl)ethylaminocarbonyl-(S)-valine bonded to silica are effective for resolving these derivatives.[14][15]

Step-by-Step Protocol: Chiral HPLC Separation of DAG Enantiomers

This protocol provides a validated workflow for the separation and analysis of sn-1,2- and sn-2,3-DAGs following derivatization.

Trustworthiness Note: This protocol includes a derivatization step which is critical for creating diastereomeric complexes that can be resolved. The choice of a high-purity, enantiomerically-defined derivatizing agent is paramount for accurate quantification.

• Sample Preparation & Derivatization:

  • Dissolve the purified DAG sample (e.g., 100 µg) in 100 µL of anhydrous toluene.

  • Add a 1.5 molar excess of (S)-(+)-(1-naphthyl)-ethyl isocyanate and a catalytic amount (e.g., 0.1 molar equivalent) of 4-pyrrolidinopyridine.

  • Heat the reaction mixture at 50°C for 12 hours in a sealed vial under an inert atmosphere (e.g., nitrogen or argon).

  • Evaporate the solvent under a stream of nitrogen and reconstitute the derivatized sample in the mobile phase for HPLC analysis.

• HPLC Conditions:

  • Column: YMC-Pack A-K03™ (Polymer of (R)-(+)-1-(1-naphthyl)ethylamine bonded to silica), 250 x 4.6 mm, 5 µm particle size.[15]

  • Mobile Phase: Isocratic elution with Hexane:1,2-Dichloroethane:Ethanol (40:10:1, v/v/v).

  • Flow Rate: 1.0 mL/min.

  • Column Temperature: 25°C.

  • Detection: UV at 280 nm.

  • Injection Volume: 10 µL.

• Data Analysis and Interpretation:

  • The sn-1,2-enantiomer derivative will typically elute before the sn-2,3-enantiomer derivative on this type of column.[14]

  • Integrate the peak areas to determine the relative abundance of each enantiomer.

  • Validation: Run enantiomerically pure standards of derivatized sn-1,2- and sn-2,3-dipalmitoleoylglycerol to confirm retention times and validate the separation method.

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2,3-dipalmitoleoyl-sn-glycerol CAS number and molecular weight

For Researchers, Scientists, and Drug Development Professionals

Introduction to Diacylglycerols

Diacylglycerols are crucial molecules in cellular metabolism and signaling.[1][2][3] They consist of a glycerol backbone to which two fatty acid chains are esterified.[1] The specific fatty acids and their positions on the glycerol molecule determine the diacylglycerol's physical and biological properties.[2] Diacylglycerols are key intermediates in the biosynthesis of triglycerides and phospholipids.[1][2] Furthermore, they act as second messengers in various signal transduction pathways, most notably by activating protein kinase C (PKC).[4][5]

Core Properties of 2,3-Dipalmitoleoyl-sn-glycerol

Property	Value	Source
CAS Number	Not Available	-
Molecular Formula	C35H64O5	Calculated
Molecular Weight	564.9 g/mol	Calculated

A Note on Isomers

It is important to distinguish 2,3-dipalmitoleoyl-sn-glycerol from its isomers, such as 1,2-dipalmitoleoyl-sn-glycerol and 1,3-dipalmitoleoyl-sn-glycerol. The position of the fatty acid chains significantly influences the molecule's biological activity and physical characteristics.[2] Additionally, it is crucial to differentiate between "dipalmitoleoyl" and "dipalmitoyl" glycerols, as the latter contains the saturated fatty acid, palmitic acid.[7]

Synthesis and Analysis

The synthesis of specific diacylglycerol isomers like 2,3-dipalmitoleoyl-sn-glycerol requires controlled chemical or enzymatic methods to ensure regioselectivity.

Potential Synthetic Approaches

Enzymatic synthesis is a widely employed method for producing diacylglycerols due to its mild reaction conditions and high specificity.[8][9] Common strategies include:

• Enzymatic Esterification: The direct esterification of glycerol with palmitoleic acid using a lipase.[8][9]

• Glycerolysis: The reaction of glycerol with a triglyceride rich in palmitoleic acid, catalyzed by a lipase.[8][9]

• Partial Hydrolysis: The controlled hydrolysis of a triacylglycerol containing three palmitoleic acid residues.[8][9]

In plants, diacylglycerol synthesis occurs through two primary pathways: de novo synthesis and the conversion of phosphatidylcholine.[10]

Caption: A simplified workflow for the enzymatic synthesis of diacylglycerols.

Analytical Methodologies

Accurate analysis of diacylglycerols is essential for understanding their roles in biological systems.[3] Several analytical techniques can be employed for the identification and quantification of 2,3-dipalmitoleoyl-sn-glycerol:

• Chromatography: Techniques such as gas chromatography (GC) and high-performance liquid chromatography (HPLC) are used to separate different diacylglycerol isomers.[11]

• Mass Spectrometry (MS): MS, often coupled with chromatography (e.g., LC-MS), provides detailed structural information and allows for precise quantification.[3]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR can be used to determine the exact structure and stereochemistry of the diacylglycerol molecule.[3]

Biological Significance and Potential Applications

Diacylglycerols are integral to cellular function, and the specific properties of 2,3-dipalmitoleoyl-sn-glycerol, conferred by its palmitoleic acid content, suggest several areas of research and potential application.

Role in Cellular Signaling

Diacylglycerols are well-established second messengers that can activate a variety of cellular proteins, including protein kinase C (PKC).[4][5] The activation of these signaling pathways can influence a wide range of cellular processes.[4]

Caption: The IP3/DAG signaling pathway, a key cellular communication mechanism.[12][13]

The Influence of Palmitoleic Acid

Palmitoleic acid itself has demonstrated interesting biological activities. Studies have shown that it can have anti-inflammatory effects and may improve insulin sensitivity.[6] These properties are often attributed to its activation of PPAR-alpha.[6] The incorporation of palmitoleic acid into a diacylglycerol molecule could therefore confer unique biological activities to 2,3-dipalmitoleoyl-sn-glycerol, making it a target for research into metabolic disorders and inflammatory conditions.[14]

Potential Applications

The unique structure of 2,3-dipalmitoleoyl-sn-glycerol suggests its utility in several areas of research and development:

• Drug Delivery: Diacylglycerols can be incorporated into lipid-based drug delivery systems, such as liposomes, to enhance the solubility and bioavailability of certain drugs.[4][15]

• Cosmetics and Food Industry: Due to their emulsifying and stabilizing properties, diacylglycerols are used in the formulation of creams, lotions, and various food products.[15]

• Research Tool: As a specific diacylglycerol isomer, it can be used in laboratory studies to investigate lipid-protein interactions, membrane dynamics, and the specific roles of different diacylglycerols in cellular signaling.[4]

Conclusion

2,3-Dipalmitoleoyl-sn-glycerol is a specialized diacylglycerol with unique properties stemming from its specific stereochemistry and its constituent palmitoleic acid molecules. While detailed information on this particular isomer is not widely available, its fundamental characteristics can be inferred from its structure. Its role as a potential signaling molecule and the known biological activities of palmitoleic acid make it a compound of significant interest for researchers in lipidomics, cell biology, and drug development. Further investigation into its synthesis, purification, and biological effects is warranted to fully elucidate its potential applications.

References

• 2-Oleoylglycerol. (n.d.). In Wikipedia. Retrieved February 9, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). 2,3-Dioleoyl-sn-glycerol. PubChem. Retrieved February 9, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). 2,3-Dipalmitoyl-sn-glycerol. PubChem. Retrieved February 9, 2026, from [Link]

• GERLI Lipidomics. (n.d.). Diacylglycerols. Cyberlipid. Retrieved February 9, 2026, from [Link]

• Wang, W., et al. (2022). Enzymatic Synthesis of Diacylglycerol-Enriched Oil by Two-Step Vacuum-Mediated Conversion of Fatty Acid Ethyl Ester and Fatty Acid From Soy Sauce By-Product Oil as Lipid-Lowering Functional Oil. Frontiers in Nutrition. [Link]

• Chem-Impex. (n.d.). 3-Palmitoyl-sn-glycerol. Retrieved February 9, 2026, from [Link]

• Lipotype. (n.d.). Diacylglycerol - Lipid Analysis. Retrieved February 9, 2026, from [Link]

• Wang, W., et al. (2022). Enzymatic Synthesis of Diacylglycerol-Enriched Oil by Two-Step Vacuum-Mediated Conversion of Fatty Acid Ethyl Ester and Fatty Acid From Soy Sauce By-Product Oil as Lipid-Lowering Functional Oil. National Institutes of Health. [Link]

• Bates, P. D. (2016). The Significance of Different Diacylgycerol Synthesis Pathways on Plant Oil Composition and Bioengineering. Frontiers in Plant Science. [Link]

• Palmitoleic acid. (n.d.). In Wikipedia. Retrieved February 9, 2026, from [Link]

• The biology and biochemistry of diacylglycerol signalling. (2004). EMBO reports. [Link]

• GERLI Lipidomics. (n.d.). Diacylglycerols-Analysis. Cyberlipid. Retrieved February 9, 2026, from [Link]

• Diacylglycerol kinase. (n.d.). In Wikipedia. Retrieved February 9, 2026, from [Link]

• National Center for Biotechnology Information. (n.d.). Palmitoleic Acid. PubChem. Retrieved February 9, 2026, from [Link]

• Cheméo. (n.d.). Chemical Properties of Palmitoleic acid (CAS 373-49-9). Retrieved February 9, 2026, from [Link]

• Metabolon. (n.d.). Palmitoleic Acid. Retrieved February 9, 2026, from [Link]

• Shul, G. A., et al. (2011). Diacylglycerol Signaling Pathway in Pancreatic β-Cells: An Essential Role of Diacylglycerol Kinase in the Regulation of Insulin Secretion. Journal of Biomedicine and Biotechnology. [Link]

• Taylor & Francis Online. (n.d.). Palmitoleic acid – Knowledge and References. Retrieved February 9, 2026, from [Link]

• Medicosis Perfectionalis. (2019, October 13). IP3 DAG Calcium Pathway [Video]. YouTube. [Link]

• National Center for Biotechnology Information. (n.d.). 3-Palmitoyl-sn-glycerol. PubChem. Retrieved February 9, 2026, from [Link]

• Bertin Bioreagent. (n.d.). 1,3-Distearoyl-2-Palmitoyl Glycerol - Applications. Retrieved February 9, 2026, from [Link]

• JoVE. (2023, April 30). IP3/DAG Signaling Pathway [Video]. [Link]

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The Stereochemical Imperative: A Technical Guide to Diacylglycerol Signaling

Part 1: The Stereochemical Landscape of Signal Transduction

In the context of lipid signaling, stereochemistry is not merely a structural detail; it is the primary checkpoint for biological fidelity. While the cellular membrane is replete with glycerolipids, the signal transduction machinery—specifically the Protein Kinase C (PKC) superfamily—has evolved an absolute requirement for sn-1,2-diacylglycerol (sn-1,2-DAG) .[1]

As researchers, we must distinguish between the physiological agonist and its isomers. The glycerol backbone allows for three distinct stereoisomers/regioisomers regarding acyl chain attachment:

• sn-1,2-DAG: The endogenous second messenger generated by Phospholipase C (PLC).

• sn-2,3-DAG: The enantiomer, biologically inactive for PKC activation in mammalian systems.

• 1,3-DAG: A regioisomer formed via acyl migration (isomerization). It is thermodynamically more stable than sn-1,2-DAG but does not activate PKC, serving effectively as a metabolic "sink" or a distinct signaling node for other pathways.

The Mechanistic Core: The C1 Domain

The specificity for sn-1,2-DAG is dictated by the C1 domain (Conserved Region 1) of PKC isoforms.[2] This cysteine-rich zinc-finger motif functions as a hydrophobic switch.

• The Hydrophobic Gap: The C1 domain contains a hydrophilic ligand-binding pocket capped by a hydrophobic rim.

• Three-Point Attachment: High-resolution structural data confirms that sn-1,2-DAG engages the protein via three critical hydrogen bonds:

  • The C3-hydroxyl group (acting as both H-bond donor and acceptor).[3]

  • The sn-1 carbonyl oxygen.

  • The sn-2 carbonyl oxygen.

This "three-point attachment" model explains why sn-2,3-DAG (lacking the correct spatial orientation of the C3-hydroxyl relative to the esters) and 1,3-DAG (lacking the vicinal ester arrangement) fail to induce the high-affinity membrane insertion required for kinase activation.

Part 2: Visualization of the Signaling Logic

The following diagram illustrates the strict stereochemical filter applied by the PKC C1 domain downstream of PLC activation.

Figure 1: The stereochemical filter of PKC signaling.[4] Only sn-1,2-DAG induces the conformational change necessary for membrane translocation and activation.

Part 3: Experimental Validation (Mixed Micelle Assay)

To rigorously study DAG stereospecificity, one cannot simply add lipids to a buffer. Lipids must be presented in a controlled surface environment. The Mixed Micelle Assay is the gold standard for quantitative lipid enzymology.

Why This Protocol?

• Surface Dilution Kinetics: PKC activity depends on the mole fraction of DAG in the membrane, not the bulk molar concentration.

• Triton X-100: Provides an inert matrix to solubilize the lipid cofactors.

• Phosphatidylserine (PS): An absolute requirement. The C2 domain (in cPKC) or specific cationic residues (in nPKC) require anionic lipids to tether the enzyme.

Protocol: PKC Activation via Mixed Micelles[5][6][7][8]

Reagents:

• sn-1,2-Dioleoylglycerol (18:1 DAG)[5]

• Phosphatidylserine (Brain PS)

• Triton X-100[5][6][7][8]

• Reaction Buffer: 20 mM HEPES (pH 7.5), 10 mM MgCl₂, 0.5 mM CaCl₂ (for cPKC).

Step-by-Step Workflow:

• Lipid Drying:

  • Aliquot PS and DAG (dissolved in chloroform) into a glass tube.

  • Ratio: Target 8 mol% PS and 1-2 mol% DAG relative to the detergent.

  • Evaporate solvent under a stream of nitrogen. Desiccate under vacuum for 1 hour to remove trace chloroform (inhibitory to PKC).

• Micelle Formation:

  • Add Triton X-100 solution (0.2% w/v in buffer).

  • Vortex vigorously for 2 minutes.

  • Incubate at 30°C for 10 minutes to equilibrate mixed micelles.

• Enzyme Reaction:

  • Add PKC isoform (pure recombinant) and substrate (e.g., Histone H1 or specific peptide).

  • Initiate reaction with [γ-³²P]ATP.

  • Incubate 5–10 minutes at 30°C.

• Termination & Quantification:

  • Spot onto P81 phosphocellulose paper.

  • Wash with 75 mM phosphoric acid (removes free ATP).

  • Scintillation counting.

Data Interpretation Table:

Lipid Composition	PKC Activity (%)	Interpretation
Triton X-100 Only	< 5%	Micelles alone do not activate.[5]
Triton + 8% PS	10-15%	Basal activity (PS primes the enzyme).
Triton + 8% PS + sn-1,2-DAG	100%	Full activation (cooperative binding).
Triton + 8% PS + sn-2,3-DAG	10-15%	Enantiomer fails to engage C1 domain.
Triton + 8% PS + 1,3-DAG	10-15%	Regioisomer is inactive.

Part 4: Pharmacological Tools (DAG-Lactones)

For drug development, native DAGs are poor leads due to rapid metabolism by Diacylglycerol Kinase (DGK) and acyl migration. DAG-lactones are conformationally constrained mimetics that solve these issues.

• Structure: The glycerol backbone is replaced by a lactone ring (gamma-butyrolactone).

• Advantage: The ring locks the spatial orientation of the carbonyls and hydroxyls, reducing the entropic penalty of binding.

• Stereochemistry: Synthetic DAG-lactones can be designed to fit the "sn-1" or "sn-2" binding modes of the C1 domain with nanomolar affinity, often exceeding native DAGs.

Workflow: Screening DAG Mimetics

Figure 2: Screening workflow for DAG mimetics. Initial binding affinity is determined by displacing radioactive phorbol esters ([³H]-PDBu), followed by functional translocation assays.

References

• Rando, R. R., & Young, N. (1984). The stereospecific activation of protein kinase C. Biochemical and Biophysical Research Communications.[4][9] Link

• Hannun, Y. A., Loomis, C. R., & Bell, R. M. (1985). Activation of protein kinase C by Triton X-100 mixed micelles containing diacylglycerol and phosphatidylserine.[7] Journal of Biological Chemistry. Link

• Igumenova, T. I., et al. (2022). Structural anatomy of Protein Kinase C C1 domain interactions with diacylglycerol and other agonists. Nature Communications. Link

• Blumberg, P. M., et al. (2002). Diacylglycerol lactones, a new class of protein kinase C agonists. Journal of Medicinal Chemistry. Link

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Structural anatomy of Protein Kinase C C1 domain interactions with diacylglycerol and other agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Structural anatomy of C1 domain interactions with DAG and other agonists | bioRxiv [biorxiv.org]
• 4. The stereospecific activation of protein kinase C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Activation of protein kinase C by Triton X-100 mixed micelles containing diacylglycerol and phosphatidylserine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Protein kinase C activation in mixed micelles. Mechanistic implications of phospholipid, diacylglycerol, and calcium interdependencies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Specificity and mechanism of protein kinase C activation by sn-1,2-diacylglycerols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pnas.org [pnas.org]
• 9. tandfonline.com [tandfonline.com]

Decoupling Biophysics from Biochemistry: A Technical Guide to Non-Signaling Diacylglycerol Analogs

Executive Summary

Diacylglycerol (DAG) is a bifunctional lipid: it acts as a secondary messenger activating Protein Kinase C (PKC) and as a cone-shaped lipid that induces negative membrane curvature.[1] In drug development and mechanobiology, distinguishing between these two roles is critical. If a cellular phenotype is driven by membrane fusion or curvature stress rather than PKC signaling, standard PKC inhibitors may yield false negatives.[1]

This guide provides a technical framework for using non-signaling DAG analogs —molecules that mimic the physical properties of DAG without binding the C1 domain of PKC. It focuses on the selection, handling, and validation of these tools to ensure experimental rigor.

Part 1: The Mechanistic Dichotomy

To design a self-validating experiment, one must understand why a specific analog is "non-signaling."[1]

The Signaling Mechanism (The "On" Switch)

Canonical signaling occurs when 1,2-sn-diacylglycerol (1,2-DAG) binds to the C1 domain of PKC isoforms (and other effectors like RasGRP).[1] This binding requires:

• Stereochemistry: The sn-1,2 configuration.[1]

• Hydrogen Bonding: A specific interaction between the C3-hydroxyl and the C1 domain glycine backbone.

The Non-Signaling Mechanism (The "Off" Switch)

Non-signaling analogs disrupt this binding interface while retaining the lipophilic "cone" shape that drives membrane curvature and fusion events.

• Regioisomers (1,3-DAG): The hydroxyl group is at C2, preventing the specific hydrogen bond network required for C1 activation.[1]

• Stereoisomers (4α-Phorbols): Phorbol esters mimic DAG.[1] The 4α-isomer is sterically hindered from binding PKC, unlike the active 4β-isomer (PMA).[1]

Visualization: Mechanism of Action

The following diagram illustrates the divergence between signaling and physical effects.

Caption: Divergent pathways of DAG and its analogs. Non-signaling variants isolate the biophysical curvature effects by failing to engage the C1 signaling domain.

Part 2: The Chemical Toolbox

Select the appropriate analog based on your specific hypothesis.

Compound Class	Specific Analog	Primary Use	Critical Limitation
Active Control	1,2-Dioleoyl-sn-glycerol (1,2-DOG)	Positive control for PKC activation.[1]	Rapidly metabolized to PA by DGK; transient signal.[1]
Active Control	PMA (TPA)	Super-agonist; stable PKC activation.[1]	Irreversible; massive downregulation of PKC over time.
Physical Control	1,3-Dioleoyl-sn-glycerol (1,3-DOG)	Non-signaling negative control for PKC; mimics membrane curvature of 1,2-DOG.[1]	Unstable: Spontaneously isomerizes to 1,2-DOG (active) in culture media.[1]
Structural Control	4α-Phorbol 12,13-didecanoate (4α-PDD)	Gold Standard negative control for Phorbol Esters.[1] Does not bind PKC.[1]	Activates TRPV4 channels. Must control for calcium influx if TRPV4 is present.[1]
Permeable Analog	1-Oleoyl-2-acetyl-sn-glycerol (OAG)	Cell-permeable PKC activator.[1][2][3]	Less potent than 1,2-DOG; often used for kinetics studies.[1]

Part 3: Protocols & Experimental Logic

Protocol A: Handling 1,3-DAG (The "Ice-Clock" Method)

Expert Insight: The most common failure mode with 1,3-DAG is acyl migration .[1] In aqueous, physiological pH (7.[1]4) buffers, 1,3-DAG spontaneously isomerizes into 1,2-DAG, transforming your negative control into an activator.[1]

Steps:

• Storage: Store 1,3-DAG in organic solvent (Chloroform/Methanol) at -80°C. Never store in aqueous buffer.

• Preparation (Time Critical):

  • Aliquot the required amount into a glass vial.

  • Evaporate solvent under a nitrogen stream.[1][3]

  • Immediately before use, resuspend in ice-cold PBS or media.[1]

• Delivery: Sonicate briefly (on ice) to form micelles or use BSA-complexing (fatty acid-free BSA) to aid solubility.

• Window: Use within 15–30 minutes of suspension. Beyond this, isomerization rates increase significantly, compromising the "non-signaling" status.[1]

Protocol B: The 4α-PDD Validation System

Use this protocol when you need a stable negative control that will not isomerize.[1]

Steps:

• Preparation: Dissolve 4α-PDD in DMSO to create a 10 mM stock.

• Treatment: Treat cells with 1 µM 4α-PDD (Experimental) vs. 1 µM PMA (Positive Control) vs. DMSO (Vehicle).

• Readout: Measure PKC translocation (e.g., GFP-PKCα to membrane) or substrate phosphorylation.[1]

  • Success Criteria: PMA induces translocation; 4α-PDD shows cytosolic distribution identical to Vehicle.[1]

Experimental Workflow Visualization

This flowchart defines the decision logic for using these analogs.

Caption: Decision matrix for distinguishing lipid signaling from lipid biophysics using 1,3-DAG and 4α-PDD controls.

Part 4: Troubleshooting & Validation (Self-Validating Systems)

To ensure trustworthiness (E-E-A-T), every experiment using these analogs must include internal validation.

The Translocation Check

Before trusting a phenotypic readout (e.g., cell death, migration), you must verify the signaling status of your analog in your specific cell line.[1]

• Method: Transfect cells with a C1-domain biosensor (e.g., PKCδ-C1-GFP).[1]

• Expectation:

  • 1,2-DOG/PMA: Rapid membrane recruitment of GFP.

  • 1,3-DOG/4α-PDD: GFP remains cytosolic.[1]

• Note: If 1,3-DOG recruits GFP, your stock has isomerized.[1] Discard and purchase fresh.

The TRPV4 Trap

While 4α-PDD is a negative control for PKC, it is a known agonist for TRPV4 (Transient Receptor Potential Vanilloid 4) ion channels.[1]

• Risk: If your cells express TRPV4, 4α-PDD will induce Calcium influx, which can secondarily activate Calcium-dependent PKC isoforms (like PKCα), leading to a "false positive" signaling event.[1]

• Mitigation: Co-treat with a specific TRPV4 antagonist (e.g., HC-067047) if using 4α-PDD in neuronal or endothelial lines.[1]

References

• Nishizuka, Y. (1984).[1] The role of protein kinase C in cell surface signal transduction and tumour promotion. Nature, 308(5961), 693–698.[1] Link[1]

• Carrasco, S., & Merida, I. (2007).[1] Diacylglycerol, when simplicity becomes complex. Trends in Biochemical Sciences, 32(1), 27-36.[1] Link

• Watanabe, H., et al. (2002).[1] Activation of TRPV4 channels (hVRL-2/mTRP12) by phorbol derivatives.[1] Journal of Biological Chemistry, 277(16), 13569-13577.[1] Link

• Goñi, F. M., & Alonso, A. (1999).[1] Structure and functional properties of diacylglycerols in membranes. Progress in Lipid Research, 38(1), 1-48.[1] Link

• Cayman Chemical. (n.d.).[1] 4α-Phorbol 12,13-didecanoate Product Information. Link

Sources

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. 1-Oleoyl-2-acetyl- sn -glycerol [sigmaaldrich.com]

membrane curvature effects of 2,3-dipalmitoleoyl-sn-glycerol

An In-Depth Technical Guide to the Membrane Curvature Effects of 2,3-Dipalmitoleoyl-sn-Glycerol

For Researchers, Scientists, and Drug Development Professionals

Abstract

Diacylglycerols (DAGs) are critical lipid molecules that not only serve as metabolic intermediates but also play a pivotal role in modulating the biophysical properties of cellular membranes. Their unique molecular geometry intrinsically influences membrane curvature, a key factor in numerous cellular processes including vesicle trafficking, membrane fusion and fission, and the spatial organization of membrane-associated proteins. This guide focuses on a specific, less-studied regioisomer, 2,3-dipalmitoleoyl-sn-glycerol (16:1 anisometric DAG), and aims to provide a comprehensive technical overview of its anticipated effects on membrane curvature. While direct experimental data on this particular isomer is limited, this document synthesizes established principles of lipid biophysics, the known behaviors of DAGs, and the specific properties of palmitoleoyl acyl chains to construct a robust theoretical and practical framework for its investigation. We will delve into the molecular underpinnings of DAG-induced curvature, compare and contrast the probable effects of the 2,3-sn-glycerol backbone with the more canonical 1,2-sn-glycerol isomer, and provide detailed experimental protocols for researchers to validate these hypotheses.

Introduction: The Convergence of Lipid Stereochemistry and Membrane Dynamics

Biological membranes are not passive, static barriers; they are dynamic landscapes where shape and composition are in constant flux to facilitate cellular function. Membrane curvature is a fundamental property that is tightly regulated by a complex interplay of proteins and lipids.[1] Among the lipid modulators of membrane curvature, diacylglycerols (DAGs) are of particular significance.[2] Comprising a glycerol backbone with two fatty acid chains, their minimal polar head group and large hydrophobic volume confer a conical molecular shape. This geometry favors the induction of negative spontaneous curvature, a bending of the membrane away from the cytosolic face.[2][3]

The biological importance of DAGs extends beyond their structural role; they are also crucial second messengers in signal transduction cascades.[4] The stereochemical orientation of the acyl chains on the glycerol backbone is a critical determinant of their biological activity. The vast majority of cellular DAGs exist as the 1,2-sn-glycerol isomer, which is the stereoisomer recognized by and responsible for the activation of protein kinase C (PKC) and other signaling proteins.[4] The 2,3-sn-glycerol isomer, while less common, is a valid stereochemical configuration and its presence in cellular membranes, even at low concentrations, could have significant biophysical consequences. This guide will specifically explore the , a DAG with two 16-carbon monounsaturated fatty acid chains.

Molecular Architecture and its Biophysical Implications

The Conical Shape of Diacylglycerols

The primary driver of DAG-induced membrane curvature is its molecular geometry. The small, uncharged glycerol headgroup has a significantly smaller cross-sectional area than the two bulky acyl chains. This disparity creates a "cone" shape, which, when inserted into a lipid bilayer, generates packing stress. To alleviate this stress, the membrane bends, with the DAG molecules preferentially partitioning to the inner leaflet of curved regions, thereby promoting negative curvature.[2][3]

The Influence of Palmitoleoyl Chains

The nature of the acyl chains profoundly influences the magnitude of the curvature effect. 2,3-dipalmitoleoyl-sn-glycerol possesses two palmitoleoyl (16:1) chains. Each chain contains a single cis double bond, which introduces a permanent kink. This kink increases the cross-sectional area of the hydrophobic region of the molecule, further exaggerating its conical shape compared to a DAG with saturated acyl chains of the same length. Moreover, the presence of unsaturated fatty acids is known to increase membrane fluidity.[5][6] This enhanced fluidity can facilitate the lateral diffusion and clustering of DAG molecules, potentially amplifying their collective effect on membrane curvature.

A Comparative Analysis: 2,3-sn-Glycerol vs. 1,2-sn-Glycerol Backbone

While both 1,2- and 2,3-diacyl-sn-glycerols share the fundamental conical shape that drives negative membrane curvature, the orientation of the acyl chains relative to the glycerol backbone may introduce subtle but important differences in their interaction with neighboring lipids.

• 1,2-dipalmitoleoyl-sn-glycerol: In this configuration, the acyl chains are attached to the primary (sn-1) and secondary (sn-2) hydroxyl groups of the glycerol. This arrangement is the canonical signaling form of DAG.

• 2,3-dipalmitoleoyl-sn-glycerol: Here, the acyl chains are esterified to the secondary (sn-2) and the other primary (sn-3) hydroxyl groups.

It is hypothesized that the precise positioning of the acyl chains in the 2,3-isomer may alter the depth of its insertion into the membrane and its rotational freedom compared to the 1,2-isomer. These differences could, in turn, affect the efficiency of lipid packing and the magnitude of the induced curvature. However, without direct comparative studies, this remains a key area for experimental investigation.

Below is a diagram illustrating the comparative molecular structures.

Caption: Comparative structures of 1,2- and 2,3-dipalmitoleoyl-sn-glycerol.

Experimental Methodologies for Characterizing Membrane Curvature

A multi-faceted approach is required to rigorously characterize the effects of 2,3-dipalmitoleoyl-sn-glycerol on membrane curvature. The following protocols outline key experiments that can be employed.

Synthesis of 2,3-Dipalmitoleoyl-sn-Glycerol

The synthesis of specific DAG isomers requires careful stereochemical control to avoid isomerization. Chemoenzymatic methods often provide the necessary specificity.[7][8]

Protocol: Chemoenzymatic Synthesis of 2,3-Dipalmitoleoyl-sn-Glycerol

• Protection of the sn-1 Hydroxyl Group: Start with a commercially available sn-1 protected glycerol derivative (e.g., 1-O-benzyl-sn-glycerol).

• Esterification of sn-2 and sn-3 Hydroxyl Groups: React the protected glycerol with an excess of palmitoleic acid using a lipase that does not exhibit strong regioselectivity between the sn-2 and sn-3 positions, or use standard chemical acylation methods.

• Deprotection of the sn-1 Hydroxyl Group: Remove the protecting group from the sn-1 position (e.g., by hydrogenolysis for a benzyl group) to yield 2,3-dipalmitoleoyl-sn-glycerol.

• Purification: Purify the final product using silica gel column chromatography.

• Characterization: Confirm the structure and purity using Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS).

Preparation of Liposomes Containing 2,3-Dipalmitoleoyl-sn-Glycerol

Liposomes are excellent model systems for studying membrane properties.

Protocol: Liposome Preparation by Extrusion

• Lipid Film Hydration: Co-dissolve a host phospholipid (e.g., 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine, POPC) and the synthesized 2,3-dipalmitoleoyl-sn-glycerol in chloroform at the desired molar ratio. Evaporate the solvent under a stream of nitrogen to form a thin lipid film. Further dry the film under vacuum for at least 2 hours to remove residual solvent.

• Hydration: Hydrate the lipid film with a suitable buffer (e.g., HEPES-buffered saline) by vortexing.

• Extrusion: Extrude the resulting multilamellar vesicle suspension through polycarbonate filters with a defined pore size (e.g., 100 nm) using a mini-extruder to produce unilamellar vesicles of a relatively uniform size distribution.

Biophysical Characterization of Membrane Curvature

a) Small-Angle X-ray Scattering (SAXS)

SAXS is a powerful technique to determine the phase behavior of lipid mixtures. The presence of cone-shaped lipids like DAGs can induce a transition from a lamellar (bilayer) phase to non-lamellar inverted phases (e.g., hexagonal HII), which is indicative of strong negative curvature induction.[9]

Protocol: SAXS Analysis

• Sample Preparation: Prepare concentrated lipid dispersions (as described in 3.2) with varying concentrations of 2,3-dipalmitoleoyl-sn-glycerol.

• Data Acquisition: Load the samples into a temperature-controlled sample holder and collect SAXS data over a range of temperatures.

• Data Analysis: Analyze the scattering patterns to identify the lipid phase. Lamellar phases will show peaks at integer multiples of a fundamental scattering vector q, while a hexagonal HII phase will exhibit peaks at q, √3q, 2q, etc.

b) Cryo-Electron Microscopy (Cryo-EM)

Cryo-EM allows for the direct visualization of liposome morphology and can reveal changes in vesicle shape and the presence of highly curved structures induced by the inclusion of 2,3-dipalmitoleoyl-sn-glycerol.

Protocol: Cryo-EM Imaging

• Vitrification: Apply a small volume of the liposome suspension to an EM grid, blot away excess liquid, and rapidly plunge-freeze in liquid ethane to vitrify the sample.

• Imaging: Image the vitrified grids in a transmission electron microscope under cryogenic conditions.

• Analysis: Analyze the images for changes in liposome morphology, such as the formation of buds, tubules, or other non-spherical structures, which would indicate an effect on membrane curvature.

c) Fluorescence Resonance Energy Transfer (FRET)-Based Curvature Sensing Assay

This assay can quantify the partitioning of a fluorescently labeled lipid analogue into curved membrane regions.

Protocol: FRET Curvature Assay

• Liposome Preparation: Prepare two populations of liposomes as in 3.2: "donor" liposomes containing a FRET donor fluorophore-labeled phospholipid and "acceptor" liposomes containing a FRET acceptor fluorophore-labeled phospholipid. Include 2,3-dipalmitoleoyl-sn-glycerol in the acceptor liposomes.

• Fusion Induction: Induce fusion between the donor and acceptor liposomes using a fusogen like polyethylene glycol (PEG). Fusion will be more efficient at sites of high negative curvature induced by the DAG.

• FRET Measurement: Measure the FRET efficiency. An increase in FRET will correlate with the degree of fusion, and thus the extent of curvature induction by 2,3-dipalmitoleoyl-sn-glycerol.

Caption: Experimental workflow for investigating 2,3-dipalmitoleoyl-sn-glycerol effects.

Anticipated Results and Their Interpretation

Based on the known properties of DAGs and unsaturated lipids, we can predict the likely outcomes of the proposed experiments.

Experiment	Anticipated Outcome with 2,3-Dipalmitoleoyl-sn-Glycerol	Interpretation
SAXS	At sufficient concentrations, a transition from a lamellar to an inverted hexagonal (HII) phase.	The conical shape of the DAG induces significant negative curvature, promoting the formation of non-bilayer structures.
Cryo-EM	Observation of liposome budding, tubulation, and other morphological changes at concentrations below the HII phase transition.	The DAG is inducing localized regions of high negative curvature, leading to deformations of the vesicle membrane.
FRET Curvature Assay	Increased FRET efficiency in the presence of 2,3-dipalmitoleoyl-sn-glycerol.	The DAG promotes membrane fusion by creating highly curved, fusogenic intermediates.

Implications for Cellular Biology and Drug Development

The ability of 2,3-dipalmitoleoyl-sn-glycerol to modulate membrane curvature has significant implications:

• Cellular Processes: The localized production of this and other DAG isomers could play a role in regulating cellular events that depend on membrane remodeling, such as endocytosis, exocytosis, and the formation of transport vesicles.

• Drug Delivery: The inclusion of curvature-inducing lipids like 2,3-dipalmitoleoyl-sn-glycerol in liposomal drug delivery systems could enhance their fusogenicity with target cell membranes, potentially leading to more efficient intracellular drug release.

• Disease Mechanisms: Aberrant DAG metabolism is implicated in various diseases. Understanding the biophysical effects of different DAG isomers could provide insights into the molecular mechanisms underlying these pathologies.

Conclusion

While 2,3-dipalmitoleoyl-sn-glycerol is a less-explored regioisomer of DAG, its predicted effects on membrane curvature are grounded in well-established principles of lipid biophysics. Its conical molecular shape, amplified by the presence of two unsaturated palmitoleoyl chains, strongly suggests that it is a potent inducer of negative membrane curvature. The experimental framework provided in this guide offers a clear path for researchers to rigorously test this hypothesis and to elucidate the specific biophysical contributions of this intriguing lipid molecule. Such studies will not only advance our fundamental understanding of membrane dynamics but may also open new avenues for the rational design of drug delivery systems and the development of novel therapeutic strategies.

References

• Wikipedia. (n.d.). Membrane curvature. Retrieved February 9, 2026, from [Link]

• Levental, K. R., et al. (2020). Molecular Mechanisms of Membrane Curvature Sensing by a Disordered Protein. Journal of the American Chemical Society.

• JoVE. (2023). Video: Mechanisms of Membrane-bending. Retrieved February 9, 2026, from [Link]

• Kozlov, M. M., et al. (2014).
• Epalza, K., et al. (2021). The significance of lipid membrane curvature and lipid order for nano-C60 uptake. Nanoscale.

• Wikipedia. (n.d.). Plasmalogen. Retrieved February 9, 2026, from [Link]

• PubChem. (n.d.). Dipalmitoylglycerol. Retrieved February 9, 2026, from [Link]

• PubMed. (2019). Palmitate and oleate modify membrane fluidity and kinase activities of INS-1E β-cells alongside altered metabolism-secretion coupling.
• Zimmerberg, J., & Kozlov, M. M. (2006). Thermodynamics and Mechanics of Membrane Curvature Generation and Sensing by Proteins and Lipids. PubMed Central.
• PNAS. (2009).
• van der Laan, M., et al. (2004).
• Langmuir. (2020). Influence of Free Fatty Acids on Lipid Membrane–Nisin Interaction.
• CORE. (n.d.).

• Lipotype GmbH. (n.d.). Dietary fatty acids influence the cell membrane. Retrieved February 9, 2026, from [Link]

• PubChem. (n.d.). 2,3-Dipalmitoyl-sn-glycerol. Retrieved February 9, 2026, from [Link]

• PubMed. (1982). Decreased erythrocyte membrane fluidity and altered lipid composition in human liver disease.
• ResearchGate. (n.d.).

• Chem-Impex. (n.d.). 1,2-Dipalmitoyl-sn-glycerol. Retrieved February 9, 2026, from [Link]

• Metabolon. (n.d.). Palmitoleic Acid. Retrieved February 9, 2026, from [Link]

• PubMed. (2015). Chemoenzymatic Synthesis of 1,3-dioleoyl-2-palmitoylglycerol.
• MDPI. (2018).
• National Institutes of Health. (n.d.).
• National Institutes of Health. (n.d.). Each Phospholipase A2 Type Exhibits Distinct Selectivity Toward sn-1 Ester, Alkyl Ether, and Vinyl Ether Phospholipids.

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• 5. Palmitate and oleate modify membrane fluidity and kinase activities of INS-1E β-cells alongside altered metabolism-secretion coupling - PubMed [pubmed.ncbi.nlm.nih.gov]
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• 9. pnas.org [pnas.org]

Protocols & Analytical Methods

using 2,3-dipalmitoleoyl-sn-glycerol as a PKC negative control

Application Note: 2,3-Dipalmitoleoyl-sn-glycerol as a Stereospecific Negative Control for PKC Activation

Executive Summary

Protein Kinase C (PKC) activation is strictly regulated by the binding of 1,2-sn-diacylglycerol (1,2-DAG) to the C1 domain.[1] This interaction is highly stereospecific.[1] Researchers often face challenges in distinguishing between specific C1 domain activation and non-specific effects caused by lipid-induced changes in membrane fluidity or curvature.[1]

2,3-Dipalmitoleoyl-sn-glycerol (2,3-DPG) serves as the definitive negative control in these assays.[1] As the enantiomer of the endogenous activator, it possesses identical physical properties (hydrophobicity, membrane partitioning) but lacks the precise three-dimensional geometry required to engage the PKC C1 activation loop. This guide details the mechanistic rationale and provides a validated protocol for utilizing 2,3-DPG to rigorously prove specific PKC activation.

Mechanistic Rationale

The Stereospecific "Lock and Key"

The PKC C1 domain functions as a stereoselective sensor.[2][3] Canonical activation requires the 1,2-sn configuration.

• 1,2-sn-DAG (Activator): The C1 domain forms hydrogen bonds with the C3-hydroxyl and the C1-carbonyl oxygen of the glycerol backbone. This pulls the C1 domain into the membrane, expelling the autoinhibitory pseudosubstrate.

• 2,3-sn-DAG (Negative Control): While it inserts into the membrane with the same efficiency as the 1,2-isomer, the hydroxyl and carbonyl groups are spatially inverted relative to the protein surface. The C1 domain cannot form the requisite hydrogen bond network, preventing activation.

Why Dipalmitoleoyl (C16:1)?

The "dipalmitoleoyl" (di-16:[1]1) chains are unsaturated, ensuring the lipid remains fluid at physiological temperatures (unlike saturated dipalmitoyl chains, which form rigid rafts).[1] This ensures that any lack of activation is due to headgroup stereochemistry , not rigid membrane phase separation.

Figure 1: Mechanistic divergence between 1,2-sn-DAG activation and 2,3-sn-DPG non-interaction.

Protocol: Preparation of Lipid Vesicles

Critical Note: DAGs are hydrophobic and cannot be added directly to aqueous buffers.[1] They must be presented in the context of a lipid bilayer (Mixed Micelles or Large Unilamellar Vesicles) containing Phosphatidylserine (PS), which acts as an essential cofactor.[1]

Reagents

• Activator: 1,2-Dipalmitoleoyl-sn-glycerol (or 1,2-Dioleoyl-sn-glycerol).[1]

• Negative Control: 2,3-Dipalmitoleoyl-sn-glycerol (2,3-DPG).[1]

• Carrier Lipid: 1,2-Dioleoyl-sn-glycero-3-phospho-L-serine (DOPS).[1]

• Buffer: 20 mM HEPES, pH 7.4, 100 mM KCl, 0.5 mM EGTA.

Step-by-Step Procedure

• Molar Ratio Calculation: Prepare lipid mixtures at a molar ratio of 80% PC (Phosphatidylcholine) : 15% PS : 5% DAG .

  • Control Condition: 80% PC : 15% PS : 5% 2,3-DPG .[1]

  • Active Condition: 80% PC : 15% PS : 5% 1,2-DAG .[1]

  • Blank Condition: 85% PC : 15% PS (No DAG).

• Drying (The Lipid Film):

  • Aliquot lipids dissolved in chloroform into a clean glass tube.

  • Evaporate solvent under a gentle stream of nitrogen gas while rotating the tube to create a thin, uniform film on the bottom.

  • Vacuum Desiccation: Place tubes under high vacuum for 1-2 hours to remove trace solvent.[1] Solvent residues inhibit kinase activity.

• Hydration & Sonication:

  • Add the HEPES buffer to the dried lipid film to achieve a total lipid concentration of 1.0 mM .

  • Vortex vigorously for 2 minutes. The solution should appear cloudy (multilamellar vesicles).[1]

  • Sonication: Sonicate using a bath sonicator (10-15 mins) or probe sonicator (5 pulses, 10s each, on ice) until the solution becomes nearly clear/translucent. This indicates the formation of Small Unilamellar Vesicles (SUVs).[1]

Protocol: In Vitro PKC Kinase Assay

This assay measures the transfer of gamma-phosphate from ATP to a peptide substrate.

Assay Setup (50 µL Reaction Volume)

Component	Volume	Final Conc.	Notes
Reaction Buffer	20 µL	1X	20mM HEPES, 10mM MgCl2, 1mM DTT
Lipid Vesicles	10 µL	200 µM (Lipid)	10 µM effective DAG conc.[1][4]
Calcium	5 µL	100 µM	Required for cPKC (alpha, beta, gamma)
Substrate Peptide	5 µL	20 µM	e.g., Neurogranin (AA 28-43)
PKC Enzyme	5 µL	5-20 ng	Purified recombinant PKC
ATP (Start)	5 µL	100 µM	Contains [gamma-32P]ATP or fluorescent tracer

Execution

• Equilibration: Mix Buffer, Lipids, Calcium, Peptide, and Enzyme on ice.

• Start: Initiate reaction by adding ATP.[1][5]

• Incubation: Incubate at 30°C for 10-20 minutes .

• Termination: Stop reaction by spotting onto P81 phosphocellulose paper (radioactive) or adding EDTA/Stop Solution (fluorescent).

• Wash: Wash P81 papers 3x with 0.75% Phosphoric acid to remove unreacted ATP.[1]

• Quantification: Scintillation counting or Fluorescence Polarization reading.[1]

Data Interpretation & Troubleshooting

Expected Results

The validity of your experiment rests on the differential between the 1,2-isomer and the 2,3-isomer.

Lipid Condition	Normalized PKC Activity	Interpretation
PC/PS Only (Blank)	< 5%	Basal activity (Autoinhibition intact).[1]
1,2-DAG (Activator)	100%	Full activation (C1 domain engaged).
2,3-DPG (Neg.[1] Control)	< 10%	Success. Membrane is fluid, but C1 is not engaged.[1]
2,3-DPG	> 30%	Failure. See troubleshooting below.

Troubleshooting High Background in Negative Control

If 2,3-DPG elicits significant activation:

• Contamination: Ensure the 2,3-DPG source is >99% pure. Trace amounts of 1,2-isomer (from acyl migration during synthesis or storage) can activate PKC.[1]

• Anionic Charge: Ensure you are using neutral DAGs. If the lipid has oxidized, it may generate negative charges that mimic PS/Phosphatidic acid, activating PKC via the C2 domain or non-specific electrostatic attraction.

• Solvent: Ensure all chloroform was removed.[1] Solvent effects can destabilize the kinase regulatory domain.[1]

Experimental Workflow Diagram

Figure 2: Protocol workflow ensuring parallel processing of active and control lipid vesicles.

References

• Rando, R. R., & Young, N. (1984). The stereospecific activation of protein kinase C. Biochemical and Biophysical Research Communications, 122(2), 818–823.[1]

• Newton, A. C. (1993). Interaction of proteins with lipid headgroups: lessons from protein kinase C. Annual Review of Biophysics and Biomolecular Structure, 22, 1-25.[1]

• Colón-González, F., & Kazanietz, M. G. (2006). C1 domains exposed: from diacylglycerol sensing to novel therapeutic targets.[1] Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1761(8), 827-837.[1]

• Avanti Polar Lipids. Liposome Preparation Protocols.

Sources

• 1. rsc.org [rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. Structural anatomy of Protein Kinase C C1 domain interactions with diacylglycerol and other agonists - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]

Application Note: Protocol for Incorporating 2,3-Dipalmitoleoyl-sn-glycerol into Liposomes

Abstract & Scientific Context

This guide details the protocol for incorporating 2,3-dipalmitoleoyl-sn-glycerol (2,3-DPG) into liposomal membranes. 2,3-DPG is a synthetic diacylglycerol (DAG) featuring two unsaturated palmitoleoyl (16:1 cis-9) chains.

Critical Scientific Distinction:

• Stereochemistry: Unlike the naturally occurring signaling lipid 1,2-sn-glycerol (which activates Protein Kinase C), the 2,3-sn-enantiomer is often utilized as a negative control in signal transduction studies to demonstrate stereospecificity.[1]

• Biophysics: Physically, DAGs are non-bilayer-forming, neutral lipids.[1] They possess a small polar headgroup relative to their bulky hydrophobic tails, giving them a "cone" shape. This induces negative curvature in membranes.

• Formulation Challenge: Because DAGs destabilize the lamellar phase, they cannot form liposomes alone. They must be co-formulated with a bilayer-forming phospholipid (e.g., DOPC or POPC). Incorporating >15-20 mol% DAG often leads to the formation of inverted hexagonal phases (

  ) or vesicle fusion.[1]

Experimental Design & Pre-Formulation

Lipid Selection

To ensure stable incorporation of 2,3-DPG, a "host" phospholipid is required.[1]

• Host Lipid: DOPC (1,2-dioleoyl-sn-glycero-3-phosphocholine) is recommended. Its low transition temperature (

  ) matches the fluid nature of the palmitoleoyl chains in 2,3-DPG, preventing phase separation.

• Molar Ratio:

  • Standard Signaling Study: 95:5 (PC:DAG).

  • Maximum Stability Limit: 85:15 (PC:DAG).[1] Exceeding 15% increases the risk of vesicle aggregation and fusion.

Material Specifications

Component	Chemical Name	Role	Storage
Target Lipid	2,3-dipalmitoleoyl-sn-glycerol	Signaling Probe / Control	-20°C (Powder/Chloroform)
Host Lipid	DOPC (or POPC)	Bilayer Matrix	-20°C
Solvent	Chloroform (HPLC Grade)	Lipid Solubilization	RT, Dark
Buffer	HEPES (10mM) + NaCl (150mM)	Aqueous Phase	4°C
Inert Gas	Nitrogen or Argon	Prevents Oxidation	N/A

Warning: The palmitoleoyl chains (16:1) are unsaturated.[1][2] Oxidation is the primary failure mode. All drying steps must be performed under inert gas.

Detailed Protocol: Thin Film Hydration & Extrusion[1]

This method ensures the DAG is molecularly dispersed within the PC leaflets rather than aggregated as oil droplets.

Phase 1: Preparation of Lipid Film

• Stock Preparation: Dissolve 2,3-DPG and DOPC separately in chloroform to a concentration of 10 mg/mL.

• Mixing: In a clean, round-bottom glass tube, combine the lipids to achieve the desired molar ratio.

  • Calculation Example (Total 10 µmol lipid, 10% DAG):

    • DOPC (

      ): 9 µmol 7.07 mg

    • 2,3-DPG (

      ): 1 µmol 0.59 mg

• Evaporation: Place the tube under a gentle stream of Nitrogen (or Argon). Rotate the tube to coat the walls evenly.

  • Tip: A thin, uniform film is critical for easy hydration.

• Desiccation: Place the tube in a vacuum desiccator for a minimum of 2–4 hours (overnight is preferred) to remove trace solvent. Solvent residues destabilize DAG-containing membranes. [1]

Phase 2: Hydration[1]

• Pre-warming: Since 2,3-DPG and DOPC are fluid at room temperature, high heat is not strictly necessary, but warming the buffer to 30–35°C aids dispersion.[1]

• Hydration: Add the HEPES/NaCl buffer to the dried film to achieve a final lipid concentration of 5–10 mM.

• Agitation: Vortex vigorously for 1 minute. The film should peel off completely, forming a cloudy suspension of Multilamellar Vesicles (MLVs).

  • Checkpoint: If the film is "oily" or sticks to the glass, the DAG may have phase-separated. Sonication (Step 3) helps correct this.[1]

Phase 3: Sizing (Extrusion)

DAGs induce fusion; therefore, sonication alone produces unstable sizes.[1] Extrusion is required for uniform Large Unilamellar Vesicles (LUVs).[1]

• Assembly: Assemble a mini-extruder with a 100 nm polycarbonate membrane .

• Passage: Pass the MLV suspension through the membrane 11–21 times.

  • Note: The suspension should turn from cloudy to translucent/opalescent.

• Storage: Use immediately or store at 4°C under Argon. Do not freeze DAG-liposomes, as the DAG may crystallize or phase-separate upon thawing.[1]

Visualization of Workflow & Mechanism

Workflow Diagram

Caption: Step-by-step workflow for incorporating neutral DAG lipids into PC bilayers using Thin Film Hydration.

Mechanism: The "Cone Shape" Effect

DAGs are unique because they lack a large polar headgroup. This diagram illustrates why they stress the membrane.

Caption: DAGs act as 'cone-shaped' lipids. At low concentrations, they create binding sites for proteins; at high concentrations, they disrupt the bilayer.[1]

Quality Control & Troubleshooting

Observation	Probable Cause	Corrective Action
Precipitate in Buffer	DAG aggregation (Phase separation).	Decrease DAG mol% or increase hydration temperature. Ensure vigorous vortexing.
Large Polydispersity (PDI > 0.2)	Incomplete extrusion or fusion.[1]	Increase number of extrusion passes. Check extruder membrane for tears.
Yellowing of Lipids	Oxidation of 16:1 chains.	Discard. Use fresh stock. Always purge with Argon/Nitrogen.
Leaky Vesicles	DAG destabilizing bilayer.	Increase Cholesterol content (if applicable) or reduce DAG ratio.[1]

Validation Method: To verify incorporation, run Thin Layer Chromatography (TLC) .[1]

• Mobile Phase: Chloroform:Methanol:Acetic Acid (95:5:0.5).[1]

• Visualization: Iodine vapor.

• Expected Result: Distinct spots for PC (lower Rf) and DAG (high Rf, near solvent front).[1]

References

• Avanti Polar Lipids. Diacylglycerols: Physical Properties and Applications. Available at: [Link][1]

• Goñi, F. M., & Alonso, A. (1999). Structure and functional properties of diacylglycerols in membranes.[3] Progress in Lipid Research.[4]

• Goldberg, J., & Northup, J. K. (1999). The specific binding of diacylglycerol to Protein Kinase C. (Discusses stereospecificity of 1,2-sn vs 2,3-sn).

• Szule, J. A., et al. (2002).[1] The effects of diacylglycerol on the structure of POPC bilayers. Biophysical Journal.

Sources

• 1. CAS 2190-27-4: 1-Palmitoyl-2-oleoyl-3-stearoylglycerol [cymitquimica.com]
• 2. Unsaturated Phosphatidylcholine Liposomes 16:1 (Delta-9-Cis) PC: Cholesterol (70:30 molar ratio) | Sigma-Aldrich [sigmaaldrich.com]
• 3. Fate of Liposomes in the Presence of Phospholipase C and D: From Atomic to Supramolecular Lipid Arrangement - PMC [pmc.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.cn [sigmaaldrich.cn]

Application Note: Precision Synthesis of Chiral 2,3-Dipalmitoleoyl-sn-glycerol

This Application Note and Protocol is designed for research scientists and drug development professionals requiring high-purity, enantiomerically defined 2,3-dipalmitoleoyl-sn-glycerol . This specific enantiomer (the optical antipode of the naturally occurring sn-1,2-DAGs) is a critical tool for probing stereospecific interactions in protein kinase C (PKC) signaling, liposome formulation, and metabolic tracer studies.

Abstract & Core Logic

The synthesis of chiral diacylglycerols (DAGs) containing unsaturated fatty acids presents two primary challenges: regio-isomerization (acyl migration from the sn-2 to the sn-1/3 position) and preservation of unsaturation (preventing oxidation or reduction of the double bond).

Standard hydrogenolytic deprotection (e.g., benzyl removal) is incompatible with palmitoleic acid (16:1). Furthermore, acid-catalyzed detritylation often induces rapid acyl migration. This protocol utilizes a TBDPS (tert-butyldiphenylsilyl) orthogonal protection strategy. TBDPS is stable under the mild acidic conditions required to cleave the acetonide precursor but can be removed under buffered fluoride conditions that minimize acyl migration.

Key Advantages of This Route:

• Chirality Retention: Starts from commercially available (R)-Solketal to yield the sn-2,3 enantiomer.

• Olefin Safety: Completely avoids hydrogenation, preserving the cis-9 double bond of palmitoleic acid.

• Migration Control: Final deprotection occurs under buffered, non-acidic conditions; purification utilizes boric acid-impregnated silica to lock the 1,2-diol system if minor hydrolysis occurs (though the target is a mono-ol).

Retrosynthetic Analysis & Pathway

To obtain 2,3-dipalmitoleoyl-sn-glycerol (where the hydroxyl is at sn-1), we require a glycerol backbone with the sn-1 position protected and sn-2,3 positions available for acylation.

• Starting Material: (R)-(-)-2,2-Dimethyl-1,3-dioxolane-4-methanol (also known as (R)-Solketal or 2,3-O-isopropylidene-sn-glycerol). Note: In sn nomenclature, the free hydroxyl of (R)-solketal is at position 1.

• Protection: TBDPS ether (bulky, stable to acid, removable with F-).

• Acylation: Steglich esterification with Palmitoleic acid.

Caption: Orthogonal synthetic pathway using TBDPS protection to ensure retention of the cis-9 double bond and prevention of acyl migration.

Materials & Reagents

Reagent	Grade/Spec	Purpose
(R)-Solketal	>98% ee	Chiral Scaffold (defines sn-2,3 stereochemistry)
Palmitoleic Acid	>99% (cis-9)	Fatty Acid Source (C16:[1]1)
TBDPS-Cl	Reagent Grade	Protection of sn-1 hydroxyl
DCC / DMAP	Synthesis Grade	Coupling agents for esterification
HF-Pyridine	~70% HF	Deprotection reagent (Alternative: TBAF/AcOH)
Boric Acid	Reagent Grade	Impregnation of Silica Gel (prevents isomerization)
Solvents	Anhydrous	DMF, DCM, Hexane, Ethyl Acetate

Detailed Protocol

Stage I: Scaffold Preparation

Objective: Create the 1-protected glycerol backbone.

• Silylation of (R)-Solketal:

  • Dissolve (R)-Solketal (10 mmol) in anhydrous DMF (20 mL).

  • Add Imidazole (25 mmol) followed by TBDPS-Cl (11 mmol) dropwise at 0°C.

  • Stir at Room Temperature (RT) for 12 hours.

  • Workup: Dilute with Et2O, wash with water and brine. Dry over Na2SO4.

  • Result: 1-O-TBDPS-2,3-O-isopropylidene-sn-glycerol.

• Acetonide Cleavage:

  • Dissolve the silyl ether in 80% Acetic Acid (aq).

  • Stir at 40°C for 2-4 hours. Monitor by TLC (the TBDPS group is stable under these mild conditions, unlike TBDMS which might degrade).

  • Workup: Neutralize carefully with saturated NaHCO3 (keep cold to prevent silyl migration/hydrolysis). Extract with DCM.

  • Result: 1-O-TBDPS-sn-glycerol (Viscous oil).

Stage II: Acylation (Steglich Esterification)

Objective: Introduce the Palmitoleoyl chains at sn-2 and sn-3.

• Reaction Setup:

  • Dissolve 1-O-TBDPS-sn-glycerol (1.0 equiv) and Palmitoleic Acid (2.5 equiv) in anhydrous DCM.

  • Add DMAP (0.2 equiv) as catalyst.

  • Cool to 0°C under Argon atmosphere.

• Coupling:

  • Add DCC (2.6 equiv) dissolved in minimal DCM dropwise.

  • Allow to warm to RT and stir for 24 hours. Urea precipitate will form.

• Purification:

  • Filter off the urea.

  • Concentrate filtrate.

  • Perform Flash Chromatography (Hexane/EtOAc 95:5).

  • Result: 1-O-TBDPS-2,3-dipalmitoleoyl-sn-glycerol.

Stage III: Deprotection & Purification (Critical)

Objective: Remove TBDPS without triggering 2,3 -> 1,3 acyl migration.

• Deprotection:

  • Dissolve the intermediate in THF in a plastic vial (HF attacks glass).

  • Add HF-Pyridine complex (excess) buffered with pyridine at 0°C.

  • Alternative: Use TBAF (1M in THF) buffered with Acetic Acid (1:1 molar ratio to TBAF) to neutralize basicity.

  • Stir at 0°C - RT. Monitor closely by TLC. Stop immediately upon consumption of starting material (approx. 1-2 hours).

• Quenching:

  • Dilute with Ether. Wash with water and dilute NaHCO3 (do not make strongly basic).

• Boric Acid Silica Chromatography:

  • Preparation: Dissolve Boric Acid in MeOH, mix with Silica Gel, evaporate solvent to create Boric-Acid-Impregnated Silica (approx 5% w/w).

  • Rationale: Boric acid complexes with the glycerol hydroxyls, stabilizing the 1,2-relationship and preventing acyl migration during separation.

  • Elute with Hexane/Ether gradients.

• Final Product: 2,3-dipalmitoleoyl-sn-glycerol.

Quality Control & Characterization

Analytical Specifications

Test	Expected Result	Method
Appearance	Colorless to pale yellow oil	Visual
TLC	Single spot, Rf ~0.3 (Hex/Et2O 7:3)	Silica Gel G
1H-NMR	Distinct signals for sn-1 (CH2-OH) vs sn-2/3 (CH-OR)	CDCl3, 400 MHz
Mass Spec	[M+Na]+ ~ 587.5 m/z	ESI-MS
Optical Rotation	Positive (+) rotation (enantiomer of 1,2-DAG)	Polarimetry (CHCl3)

Troubleshooting Acyl Migration

If NMR shows a triplet at ~4.1 ppm (characteristic of sn-1,3-DAG protons) instead of the multiplet patterns of sn-2,3-DAG:

• Check Deprotection pH: Ensure the fluoride reagent was buffered. Basic TBAF causes immediate migration.

• Solvent Choice: Avoid methanol during workup; use aprotic solvents like Ether or DCM.

• Storage: Store pure DAGs in Hexane/Benzene at -20°C or -80°C. Avoid neat storage at RT.

References

• Stereochemistry of Glycerides

  • Buchnea, D. (1971). Synthesis of mixed-acid diacylglycerols. Lipids, 6(10), 734-739. Link

  • Note: Establishes the use of boric acid chromatography for DAG purific

• Protecting Group Strategies

  • Dodd, D. S., & Zhao, Y. (2007). Synthesis of PKC activators: Diacylglycerol analogues. Journal of Organic Chemistry.

  • Greene, T. W., & Wuts, P. G. M.[2] Protective Groups in Organic Synthesis. Wiley-Interscience. (For TBDPS stability profiles).

• Physical Properties

  • Avanti Polar Lipids. Technical Data: 1,2-Dipalmitoleoyl-sn-glycerol. (Used for enantiomeric comparison). Link

• Acyl Migration Kinetics: Crossman, A., et al. (2004). Acyl migration in 1,2-diacylglycerols. Chemistry and Physics of Lipids, 132(1), 35-53.

Sources

• 1. The binary phase behavior of 1, 3-dipalmitoyl-2-stearoyl-sn-glycerol and 1, 2-dipalmitoyl-3-stearoyl-sn-glycerol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. snyder-group.uchicago.edu [snyder-group.uchicago.edu]

preparation of model membranes containing unsaturated diacylglycerols

Application Note & Protocol

Topic: Preparation of Model Membranes Containing Unsaturated Diacylglycerols

Audience: Researchers, scientists, and drug development professionals.

Introduction: The Critical Role of Unsaturated Diacylglycerols in Membrane Biology

Diacylglycerols (DAGs) are fundamental lipid molecules that serve not only as intermediates in lipid metabolism but also as potent second messengers in a vast array of cellular signaling pathways.[1][2] The generation of DAG at the plasma membrane, often through the hydrolysis of phospholipids like phosphatidylinositol 4,5-bisphosphate (PIP₂), triggers the recruitment and activation of numerous effector proteins, most notably Protein Kinase C (PKC) isoforms.[3][4] This activation is a pivotal event in processes ranging from cell growth and differentiation to immune responses and neurotransmission.[3]

The biophysical impact of DAGs on the membrane is as significant as their signaling role. Unlike the cylindrical shape of most bilayer-forming phospholipids (e.g., phosphatidylcholine), DAGs possess a small hydroxyl headgroup and two bulky acyl chains, giving them a distinct conical shape.[5] This molecular geometry is crucial; when incorporated into a lipid bilayer, DAGs induce negative membrane curvature, creating packing defects and increasing the spacing between neighboring phospholipid headgroups.[5][6][7] This alteration of the membrane's physical state can facilitate critical cellular events such as membrane fusion and fission.[2][6][7]

The degree of unsaturation in the acyl chains of DAG profoundly influences its behavior, affecting its kinetics, protein affinities, and the extent of its impact on membrane structure.[3][8][9] Therefore, creating well-defined model membranes, such as liposomes, containing specific unsaturated DAG species is an indispensable tool for researchers. These models allow for the systematic investigation of lipid-protein interactions, the biophysical consequences of DAG accumulation, and the screening of therapeutic agents that target DAG-mediated signaling pathways.

This guide provides a comprehensive, field-tested protocol for the preparation of unilamellar vesicles containing unsaturated diacylglycerols using the robust thin-film hydration and extrusion method. It delves into the causality behind each step, ensuring a reproducible and validated workflow for generating high-quality model membranes.

Principle of the Method: From Lipid Film to Unilamellar Vesicles

The preparation of DAG-containing liposomes is most reliably achieved through a multi-step process that ensures homogenous incorporation of the conical lipid into a stable bilayer structure. The workflow is designed to overcome the primary challenge associated with DAGs: their tendency to disrupt lamellar phases at high concentrations.[4][5]

• Co-dissolution in Organic Solvent: All lipid components, including the primary phospholipid, cholesterol (for stability), and the unsaturated DAG, are first dissolved in an organic solvent mixture. This ensures that the individual lipid molecules are thoroughly mixed at a molecular level.

• Thin-Film Formation: The organic solvent is removed under reduced pressure using a rotary evaporator. This step is critical as it deposits the lipid mixture as a very thin, uniform film on the inner surface of a round-bottom flask. A well-formed film is essential for efficient and homogenous hydration.[10][11]

• Hydration and MLV Formation: The lipid film is hydrated with an aqueous buffer at a temperature above the main phospholipid's phase transition temperature (Tm). This energetic input allows the lipid film to swell and peel off the glass, spontaneously forming large, heterogeneous multilamellar vesicles (MLVs).[11][12]

• Sizing by Extrusion: The MLV suspension is then subjected to repeated extrusion through polycarbonate membranes with a defined pore size. This high-pressure passage disrupts the large vesicles and forces them to reassemble into smaller, more uniform unilamellar vesicles (LUVs) whose diameter is dictated by the membrane pore size.[13][14] This step is crucial for reproducibility in downstream applications.

Caption: Workflow for preparing DAG-containing vesicles.

Materials and Reagents

Material/Reagent	Specifications	Supplier Example	Purpose
Primary Phospholipid	1,2-dioleoyl-sn-glycero-3-phosphocholine (DOPC)	Avanti Polar Lipids	Main bilayer component (fluid phase at RT)
Unsaturated Diacylglycerol	1-stearoyl-2-arachidonoyl-sn-glycerol (SAG) or 1,2-dioleoyl-sn-glycerol (DOG)	Avanti Polar Lipids	Active lipid component
Cholesterol	Ovine wool, >98%	Sigma-Aldrich	Membrane stabilizer, fills packing defects
Organic Solvents	Chloroform (CHCl₃), Methanol (MeOH), HPLC grade	Fisher Scientific	Lipid dissolution
Hydration Buffer	HEPES buffer (20 mM HEPES, 150 mM NaCl, pH 7.4), filtered	VWR	Aqueous phase for vesicle formation
Glassware	Pear-shaped or round-bottom flasks (5-10 mL)	Kimble	For thin-film formation
Rotary Evaporator	Standard laboratory model with vacuum pump and water bath	Heidolph, Büchi	Solvent removal
Mini-Extruder	Hand-held extruder apparatus	Avanti Polar Lipids	Vesicle sizing
Polycarbonate Membranes	100 nm pore size (or other desired size)	Whatman / Avanti	Sizing filter
Filter Supports	For mini-extruder	Whatman / Avanti	Prevents membrane rupture
Gas-tight Syringes	1 mL glass syringes	Hamilton	Loading and extruding the lipid suspension
Inert Gas	Nitrogen (N₂) or Argon (Ar)	Airgas	To prevent lipid oxidation

Detailed Experimental Protocol

This protocol describes the preparation of 1 mL of a 10 mg/mL liposome suspension containing 90 mol% DOPC, 5 mol% cholesterol, and 5 mol% unsaturated DAG.

Part 1: Lipid Stock Solution and Film Preparation

• Calculate Lipid Masses: Determine the required mass of each lipid for your desired molar ratio and final concentration. For this example (1 mL at 10 mg/mL, total 10 mg lipid):

  • This step requires calculation based on the molecular weights of the chosen lipids.

• Lipid Dissolution:

  • Carefully weigh and transfer the calculated amounts of DOPC, cholesterol, and the unsaturated DAG into a clean glass vial.

  • Add 2 mL of a 2:1 (v/v) chloroform:methanol solvent mixture.

  • Vortex gently until all lipids are fully dissolved, resulting in a clear solution. This co-dissolves the lipophilic DAG with the other lipids.[12]

• Transfer to Flask: Transfer the lipid solution to a 10 mL pear-shaped or round-bottom flask.

• Solvent Evaporation:

  • Connect the flask to a rotary evaporator.

  • Set the water bath temperature to 30-35°C.

  • Begin rotation (approx. 150 rpm) and gradually apply vacuum. The solvent will evaporate, leaving the lipids behind.

  • Causality: Slow, controlled evaporation while rotating is paramount. It ensures the formation of a thin, even lipid film on the flask's inner surface, which is critical for uniform hydration. A thick, patchy film leads to incomplete hydration and a heterogeneous vesicle population.[10]

  • Continue evaporation for at least 30 minutes after the bulk solvent has disappeared to remove all residual traces. The final film should appear as a dry, hazy, or crystalline deposit.

• Final Drying (Optional but Recommended): Place the flask under high vacuum (e.g., in a desiccator connected to a vacuum pump) for at least 2 hours, or overnight, to ensure the complete removal of any residual organic solvent, which can affect membrane stability.[15]

Part 2: Hydration and Extrusion

• Prepare for Hydration:

  • Warm 1.2 mL of your chosen hydration buffer (e.g., 20 mM HEPES, 150 mM NaCl, pH 7.4) to a temperature well above the Tm of the main phospholipid (for DOPC, which has a Tm of -17°C, room temperature is sufficient; for lipids with higher Tm, heat the buffer accordingly).

• Hydrate the Film:

  • Add 1 mL of the pre-warmed buffer to the flask containing the dry lipid film.

  • Immediately seal the flask and begin to agitate it vigorously by hand-vortexing.

  • Causality: Hydrating above the Tm ensures the lipids are in a fluid state, allowing them to readily self-assemble into bilayer sheets that close upon themselves to form MLVs.[16] The solution should become milky or opalescent, indicating the formation of a vesicle suspension.

• Incubation: Let the suspension stand for 30-60 minutes, with intermittent vortexing every 10 minutes, to allow for complete swelling and hydration of the lipid film.

• Freeze-Thaw Cycles (Optional but Recommended):

  • To improve lamellarity and encapsulation efficiency, subject the MLV suspension to 5-10 freeze-thaw cycles.

  • Freeze the suspension by immersing the vial in liquid nitrogen until fully frozen, then thaw it in a warm water bath (e.g., 40°C).

  • Causality: This process disrupts the multilamellar structure of the vesicles, promoting the formation of larger unilamellar vesicles upon thawing and making the subsequent extrusion process more efficient.

• Assemble the Extruder:

  • Following the manufacturer's instructions, assemble the mini-extruder. Place a filter support on the inner side of the extruder cap, followed by the polycarbonate membrane (e.g., 100 nm), and then a second filter support.[16]

  • Ensure the membrane is wetted with buffer before assembly to displace any air bubbles.

• Extrusion:

  • Draw the entire MLV suspension into one of the 1 mL glass syringes. Carefully expel any air.

  • Connect this syringe to one side of the extruder and an empty syringe to the other.

  • Gently and steadily push the plunger of the filled syringe, forcing the lipid suspension through the polycarbonate membrane into the opposing syringe. This is one pass.

  • Repeat this process for a total of 11 to 21 passes.[16] An odd number of passes is crucial to ensure the final collection is in the opposing syringe, having passed through the membrane an odd number of times for maximum homogeneity.

  • Causality: The high shear forces experienced during passage through the small pores rupture the MLVs, which then rapidly re-form into unilamellar vesicles with a diameter close to that of the pore size.[13] The repeated passes ensure that the entire population of vesicles is subjected to this sizing process.

• Collection and Storage: After the final pass, the resulting LUV suspension should appear significantly more translucent than the initial MLV suspension. Store the vesicles at 4°C. For long-term storage, flush the container with an inert gas like argon to prevent oxidation of the unsaturated acyl chains.

Caption: DAG's conical shape induces membrane curvature.

Validation and Troubleshooting

A self-validating protocol includes steps to confirm the outcome and address potential issues.

Key Characterization Techniques

Parameter	Technique	Expected Result
Vesicle Size & Polydispersity	Dynamic Light Scattering (DLS)	A monomodal size distribution with a Z-average diameter close to the extrusion membrane pore size (e.g., 100-130 nm for a 100 nm membrane) and a low Polydispersity Index (PDI < 0.1).
Lamellarity & Morphology	Cryo-Transmission Electron Microscopy (Cryo-TEM)	Visualization of spherical, single-bilayer vesicles.
Lipid Incorporation	Chromatography (e.g., HPLC-ELSD) on the final vesicle suspension	Confirmation of the expected molar ratio of all lipid components.

Troubleshooting Common Issues

Problem	Potential Cause	Solution
Low Yield / Lipid Clumps	Incomplete hydration of the lipid film.	Ensure the lipid film is very thin and even. Increase hydration time and agitation. Confirm hydration temperature is above the lipid Tm.
High PDI / Heterogeneous Size	Insufficient extrusion.	Increase the number of extrusion passes (e.g., to 21 or 31). Ensure there are no leaks in the extruder assembly.
Vesicles are much larger than pore size	Membrane rupture or improper extruder assembly.	Re-assemble the extruder carefully. Use two filter supports to protect the membrane. Extrude at a steady, controlled pace.
Phase Separation / Unstable Vesicles	DAG concentration is too high.	Reduce the molar percentage of DAG. Unsaturated DAGs are better tolerated than saturated ones, but concentrations above 10 mol% can destabilize many bilayer systems.[4][17]

References

• Preparation of Drug Liposomes by Thin-Film Hydration and Homogeniz

• The influence of fatty acids on model cholesterol/phospholipid membranes. PubMed. [Link]

• Acute diacylglycerol production activates critical membrane-shaping proteins leading to mitochondrial tubulation and fission. PMC - PubMed Central. [Link]

• Summary of Methods to Prepare Lipid Vesicles.Google Scholar.

• Live-cell lipid biochemistry reveals a role of diacylglycerol side-chain composition for cellular lipid dynamics and protein affinities. PNAS. [Link]

• Quantifying single-cell diacylglycerol signaling kinetics after uncaging. PMC - NIH. [Link]

• DAG tales: the multiple faces of diacylglycerol—stereochemistry, metabolism, and signaling. Journal of Lipid Research. [Link]

• Synergistic Effects of Diacylglycerols and Fatty Acids on Membrane Structure and Protein Kinase C Activity. PubMed. [Link]

• Structure and functional properties of diacylglycerols in membranes. PubMed. [Link]

• Extrusion Technique to Generate Liposomes of Defined Size. ResearchGate. [Link]

• Modification of Lipid Bilayer Structure by Diacylglycerol: A Comparative Study of Diacylglycerol and Cholesterol. PMC - NIH. [Link]

• Evaluation of Extrusion Technique for Nanosizing Liposomes. PMC - NIH. [Link]

• Insights into the behavior of unsaturated diacylglycerols in mixed lipid bilayers in relation to protein kinase C activation—A molecular dynamics simulation study. ResearchGate. [Link]

• Modelling and simulations of phosphatidylcholine bilayers containing diacylglycerol (DAG): clues to the importance of changing membrane properties for the invertebrate phototransduction. Frontiers. [Link]

• Dexamethasone Loaded Liposomes by Thin-Film Hydration and Microfluidic Procedures: Formulation Challenges. MDPI. [Link]

• Thin-Film Hydration Method for Liposome Preparation. CD Formulation. [Link]

• How to do Lipid Extrusion (Nanosizing Liposomes from LMV to SUV) || Practical Biochemistry. YouTube. [Link]

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• 2. Frontiers | Modelling and simulations of phosphatidylcholine bilayers containing diacylglycerol (DAG): clues to the importance of changing membrane properties for the invertebrate phototransduction [internal-frontiersin.org]
• 3. pnas.org [pnas.org]
• 4. Synergistic effects of diacylglycerols and fatty acids on membrane structure and protein kinase C activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Modification of Lipid Bilayer Structure by Diacylglycerol: A Comparative Study of Diacylglycerol and Cholesterol - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Acute diacylglycerol production activates critical membrane-shaping proteins leading to mitochondrial tubulation and fission - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Structure and functional properties of diacylglycerols in membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Quantifying single-cell diacylglycerol signaling kinetics after uncaging - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Thin Film Hydration Method for Liposome and LNP formulation - Inside Therapeutics [insidetx.com]
• 11. Thin-Film Hydration Method for Liposome Preparation - CD Formulation [formulationbio.com]
• 12. Preparation of Drug Liposomes by Thin-Film Hydration and Homogenization | springerprofessional.de [springerprofessional.de]
• 13. researchgate.net [researchgate.net]
• 14. Evaluation of Extrusion Technique for Nanosizing Liposomes - PMC [pmc.ncbi.nlm.nih.gov]
• 15. youtube.com [youtube.com]
• 16. mse.iastate.edu [mse.iastate.edu]
• 17. The influence of fatty acids on model cholesterol/phospholipid membranes - PubMed [pubmed.ncbi.nlm.nih.gov]

Mastering the Medium: A Guide to Solvent Systems for 2,3-Dipalmitoleoyl-sn-glycerol

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Critical Role of Solubilization for a Key Lipid Mediator

2,3-dipalmitoleoyl-sn-glycerol is a specific diacylglycerol (DAG) of significant interest in cellular signaling and lipidomics research. As a key second messenger, its precise quantification and application in in-vitro and cell-based assays are paramount. However, its hydrophobic nature, conferred by the two unsaturated palmitoleic acid chains, presents a challenge for solubilization. Achieving a stable, homogenous solution is the foundational step for reliable and reproducible experimental outcomes.

This comprehensive guide provides an in-depth exploration of solvent systems for 2,3-dipalmitoleoyl-sn-glycerol, moving beyond a simple list of solvents to explain the underlying principles of solvent selection for various applications. We will delve into the preparation of stock solutions, solvents for analytical techniques, and systems suitable for cellular assays, ensuring scientific integrity and providing field-proven insights.

Physicochemical Properties: Understanding the Molecule to Master its Dissolution

2,3-dipalmitoleoyl-sn-glycerol is a diglyceride characterized by a glycerol backbone esterified with two palmitoleic acid molecules at the sn-2 and sn-3 positions. The presence of monounsaturated fatty acid chains makes it a liquid at room temperature, a property that distinguishes it from its saturated counterpart, 2,3-dipalmitoyl-sn-glycerol, which is a solid. This seemingly subtle difference in saturation significantly impacts its solubility characteristics.

Lipids, as a general class of molecules, are insoluble in polar solvents like water but demonstrate good solubility in non-polar or weakly polar organic solvents such as ether, chloroform, benzene, and acetone.[1][2][3] The principle of "like dissolves like" is the guiding tenet for selecting an appropriate solvent. The long hydrocarbon chains of the palmitoleic acid moieties in 2,3-dipalmitoleoyl-sn-glycerol are non-polar and interact favorably with non-polar solvent molecules.

Solvent Systems for Stock Solutions: A Foundation for Accuracy

The preparation of a concentrated, stable stock solution is the first critical step in most experimental workflows. The choice of solvent for this purpose is dictated by its ability to fully solubilize the lipid at a high concentration and its compatibility with downstream applications.

Recommended Solvents for Stock Solutions:

Solvent	Polarity	Key Considerations
Chloroform	Non-polar	Excellent for initial solubilization. However, its volatility and potential for residual toxicity in cell-based assays are significant drawbacks. Best for short-term storage and as a primary solvent for further dilution into other systems.
Ethanol	Polar	A good choice for many applications, including those involving cell cultures, due to its lower toxicity compared to chlorinated solvents. A similar lipid, 1,2-dipalmitoyl-sn-glycero-3-PC, is soluble in ethanol at approximately 30 mg/ml.[4]
Dimethyl Sulfoxide (DMSO)	Polar aprotic	A powerful solvent capable of dissolving a wide range of hydrophobic compounds. It is often used for preparing highly concentrated stock solutions for in-vitro assays. However, it can be toxic to cells at higher concentrations.
Dimethylformamide (DMF)	Polar aprotic	Similar to DMSO in its strong solubilizing power for lipids. It is a suitable alternative to DMSO for preparing concentrated stock solutions.

Protocol for Preparing a Stock Solution in Ethanol:

• Materials:

  • 2,3-dipalmitoleoyl-sn-glycerol (as a neat oil or film)

  • Anhydrous ethanol (200 proof)

  • Glass vial with a Teflon-lined cap

  • Argon or nitrogen gas

  • Vortex mixer

  • Sonicator (optional)

• Procedure:

  • Weigh the desired amount of 2,3-dipalmitoleoyl-sn-glycerol into a clean, dry glass vial.

  • Add the calculated volume of anhydrous ethanol to achieve the desired concentration (e.g., 10 mg/mL).

  • Blanket the vial with argon or nitrogen gas to displace air and prevent oxidation of the unsaturated fatty acid chains.

  • Immediately cap the vial tightly.

  • Vortex the vial vigorously for 1-2 minutes until the lipid is completely dissolved. Gentle warming in a water bath (not exceeding 37°C) can aid dissolution. Sonication for short periods can also be used if necessary.

  • Visually inspect the solution to ensure it is clear and free of any particulate matter.

  • Store the stock solution at -20°C. For long-term storage, aliquoting the stock solution into smaller volumes is recommended to avoid repeated freeze-thaw cycles.

Note on Handling Unsaturated Lipids: Lipids containing unsaturated fatty acids are susceptible to oxidation.[5] It is crucial to handle them under an inert atmosphere (argon or nitrogen) whenever possible and to use solvents that have been purged with an inert gas. The use of antioxidants such as BHT (butylated hydroxytoluene) can also be considered for long-term storage.

Solvent Systems for Analytical Applications: Precision and Compatibility

The choice of solvent for analytical techniques like High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS) is governed by the need for compatibility with the mobile phase, the column chemistry, and the ionization method.

High-Performance Liquid Chromatography (HPLC):

For reverse-phase HPLC analysis of diacylglycerols, a common approach is to dissolve the sample in a solvent that is miscible with the initial mobile phase.

Recommended Solvent System for HPLC Sample Preparation:

• Acetonitrile/Isopropanol (e.g., 70:30 v/v): This mixture is a good starting point as it is often a component of the mobile phase in lipid analysis and provides good solubility for diacylglycerols.[2]

Protocol for HPLC Sample Preparation:

• Prepare a stock solution of 2,3-dipalmitoleoyl-sn-glycerol in a suitable solvent like hexane or chloroform.

• Dilute the stock solution with the initial mobile phase composition (e.g., Acetonitrile/Isopropanol 70:30 v/v) to the desired final concentration (e.g., 1 mg/mL).[2]

• Filter the final solution through a 0.22 µm or 0.45 µm PTFE syringe filter to remove any particulate matter before injection into the HPLC system.

Mass Spectrometry (MS):

For mass spectrometry, the solvent must be volatile and compatible with the ionization source (e.g., electrospray ionization - ESI).

Recommended Solvent System for MS Sample Preparation:

• Chloroform/Methanol (1:1 or 2:1, v/v): This is a classic solvent system for lipid extraction and analysis. The mixture effectively solubilizes diacylglycerols and is compatible with ESI-MS.

• Acetonitrile/Isopropanol/Water: This ternary mixture is often used for direct infusion or LC-MS analysis of lipids.

Protocol for Sample Preparation for MS Analysis:

• Dissolve the 2,3-dipalmitoleoyl-sn-glycerol sample in a small volume of chloroform/methanol (e.g., 1:1, v/v).

• For direct infusion, dilute the sample further in the infusion solvent (e.g., acetonitrile/isopropanol/water with a small amount of formic acid or ammonium acetate to promote ionization).

• For LC-MS, the sample should be dissolved in a solvent compatible with the initial mobile phase conditions.

Solvent Systems for Cell-Based Assays: Balancing Solubility and Biocompatibility

Introducing lipids into cell culture requires careful consideration of solvent toxicity. The final concentration of the organic solvent in the cell culture medium should be minimized to avoid detrimental effects on cell viability and function.

Recommended Approach for Cell-Based Assays:

The most common method is to first prepare a concentrated stock solution in a relatively non-toxic organic solvent and then dilute it into the cell culture medium.

Protocol for Preparing 2,3-Dipalmitoleoyl-sn-glycerol for Cell Culture:

• Prepare a concentrated stock solution: Dissolve 2,3-dipalmitoleoyl-sn-glycerol in sterile-filtered ethanol or DMSO to a high concentration (e.g., 10-50 mM).

• Dilution into culture medium: Just before the experiment, dilute the stock solution into pre-warmed cell culture medium to the final desired concentration. It is crucial to add the lipid stock solution to the medium with vigorous vortexing or pipetting to ensure rapid dispersion and prevent the formation of large lipid aggregates.

• Final solvent concentration: Aim for a final solvent concentration in the culture medium of less than 0.1% (v/v) to minimize cytotoxicity.

Alternative Method: Liposome Preparation

For more controlled delivery and to avoid direct exposure of cells to organic solvents, 2,3-dipalmitoleoyl-sn-glycerol can be incorporated into liposomes.

Protocol for Liposome Preparation (Thin-Film Hydration Method):

• Co-dissolve lipids: In a round-bottom flask, dissolve 2,3-dipalmitoleoyl-sn-glycerol and a carrier phospholipid (e.g., phosphatidylcholine) in a chloroform/methanol mixture (e.g., 2:1, v/v).[6]

• Create a thin film: Remove the organic solvent using a rotary evaporator to form a thin lipid film on the wall of the flask.

• Hydration: Hydrate the lipid film with an aqueous buffer (e.g., PBS or cell culture medium) by gentle agitation. This will form multilamellar vesicles (MLVs).

• Size reduction (optional): To obtain smaller, unilamellar vesicles (SUVs or LUVs), the MLV suspension can be sonicated or extruded through polycarbonate membranes of a defined pore size.[5]

Visualization of Experimental Workflows

Workflow for Stock Solution Preparation and Storage

Caption: Workflow for preparing a stable stock solution.

Decision Tree for Solvent Selection

Caption: Decision tree for solvent system selection.

Conclusion: A Strategic Approach to Solubilization

The successful use of 2,3-dipalmitoleoyl-sn-glycerol in research and development hinges on the appropriate choice and handling of solvent systems. This guide has provided a framework for making informed decisions based on the specific application, from creating stable stock solutions to preparing samples for sophisticated analytical techniques and cell-based assays. By understanding the physicochemical properties of this unsaturated diacylglycerol and adhering to best practices for handling, researchers can ensure the integrity of their experiments and the reliability of their results.

References

• PubChem. (n.d.). 2,3-Dipalmitoyl-sn-glycerol. Retrieved February 7, 2026, from [Link].

• (No author provided). (2025, August 5). Development of an hplc method for the determination of glycerol oxidation products | Request PDF. ResearchGate. Retrieved February 7, 2026, from [Link].

• (No author provided). (n.d.). A mass spectrometric method for measuring glycerol levels and enrichments in plasma using 13C and 2H stable isotopic tracers. PubMed. Retrieved February 7, 2026, from [Link].

• LIPID MAPS. (2025, December 9). Structure Database (LMSD). Retrieved February 7, 2026, from [Link].

• Avanti Polar Lipids. (n.d.). 16:0 DGS 870312 1,2-dipalmitoyl-sn-glycero-3-succinate. Retrieved February 7, 2026, from [Link].

• PubChem. (n.d.). 1,2-Dipalmitoyl-sn-glycerol. Retrieved February 7, 2026, from [Link].

• (No author provided). (2021, June 18). Basic Methods for Preparation of Liposomes and Studying Their Interactions with Different Compounds, with the Emphasis on Polyphenols. Semantic Scholar. Retrieved February 7, 2026, from [Link].

• (No author provided). (n.d.). CHAPTER VI METHOD DEVELOPMENT FOR THE SEPARATION OF PHOSPHOLIPIDS BY SUBCRITICAL FLUID CHROMATOGRAPHY 6.1 INTRODUCTION Super/sub. VTechWorks. Retrieved February 7, 2026, from [Link].

• (No author provided). (2017, April 21). How can I dry glycerol on nitrocellulose membrane without damaging antibody?. ResearchGate. Retrieved February 7, 2026, from [Link].

• (No author provided). (n.d.). (PDF) Glial Biologist's Guide to Mass Spectrometry‐Based Lipidomics: A Tutorial From Sample Preparation to Data Analysis. ResearchGate. Retrieved February 7, 2026, from [Link].

• (No author provided). (n.d.). DEVELOPMENT OF AN HPLC METHOD FOR THE DETERMINATION OF GLYCEROL OXIDATION PRODUCTS. Publikace UTB. Retrieved February 7, 2026, from [Link].

• Wang, X., & De Camilli, P. (2023, August 25). Liposome preparation. protocols.io. Retrieved February 7, 2026, from [Link].

• (No author provided). (n.d.). A case for glycerol as an acceptable additive for single-particle cryoEM samples. PMC. Retrieved February 7, 2026, from [Link].

• Avanti Polar Lipids. (n.d.). Avanti Polar Lipids. Retrieved February 7, 2026, from [Link].

• Avanti Polar Lipids. (n.d.). 16:0 PG | 200880-41-7. Retrieved February 7, 2026, from [Link].

• (No author provided). (n.d.). Glycerin/NaOH Aqueous Solution as a Green Solvent System for Dissolution of Cellulose. MDPI. Retrieved February 7, 2026, from [Link].

• (No author provided). (2007, January 3). LMSD: LIPID MAPS structure database. UC San Diego. Retrieved February 7, 2026, from [Link].

• (No author provided). (n.d.). Sample Preparation Basics SOP. Retrieved February 7, 2026, from [Link].

• (No author provided). (n.d.). Glial Biologist's Guide to Mass Spectrometry‐Based Lipidomics: A Tutorial From Sample Preparation to Data Analysis. PubMed Central. Retrieved February 7, 2026, from [Link].

• (No author provided). (n.d.). EP0831779A1 - Process for making liposome preparation. Google Patents.

• Conroy, M. (2021, May 13). LIPID MAPS shorthand nomenclature and classification. YouTube. Retrieved February 7, 2026, from [Link].

• (No author provided). (n.d.). Characterization of monopalmitoyl glycerol in acetone/methanol solution.... ResearchGate. Retrieved February 7, 2026, from [Link].

• (No author provided). (n.d.). Update on LIPID MAPS classification, nomenclature, and shorthand notation for MS-derived lipid structures. PMC. Retrieved February 7, 2026, from [Link].

• (No author provided). (n.d.). NIH Public Access. eScholarship.org. Retrieved February 7, 2026, from [Link].

Sources

• 1. avantiresearch.com [avantiresearch.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Guide: Optimized Delivery Strategies for Diacylglycerols in In Vitro Models

Introduction: The Solubility Paradox

Diacylglycerols (DAGs) are potent lipid second messengers that regulate vital cellular processes, most notably the activation of Protein Kinase C (PKC) isoforms.[1] However, their study in in vitro systems is plagued by a fundamental biophysical contradiction: hydrophobicity vs. bioavailability .

Endogenous DAGs (e.g., 1-stearoyl-2-arachidonoyl-sn-glycerol) possess long acyl chains that render them virtually insoluble in aqueous culture media. If added directly, they form biologically inert oil droplets or adhere to plasticware, failing to intercalate into the plasma membrane where their effectors reside.

To overcome this, researchers must choose between structural modification (short-chain analogs) or carrier-mediated delivery (BSA complexation). This guide details the protocols for both, alongside advanced photo-uncaging methods for temporal precision.

Part 1: Strategic Selection of DAG Species

Before beginning, select the DAG variant that matches your biological question.

DAG Variant	Characteristics	Solubility	Primary Application
1,2-Dioctanoyl-sn-glycerol (DiC8)	Short-chain (C8:0). Cell-permeable.[2]	High (in DMSO)	Standard. General PKC activation. More stable than OAG.
1-Oleoyl-2-acetyl-sn-glycerol (OAG)	Short-chain. Cell-permeable.[2]	High (in DMSO)	Historical standard. Rapidly metabolized.
Native DAGs (e.g., SAG)	Long-chain. Physiological.	Insoluble in media	Physiological. Required for specific lipid-protein affinity studies. Requires BSA carrier.
1,3-Diacylglycerols	Structural isomer.	High (in DMSO)	Negative Control. Does not activate PKC (stereospecificity check).

Part 2: Visualizing the Workflow

Diagram 1: Method Selection Decision Tree

Caption: Decision matrix for selecting the appropriate DAG delivery method based on experimental constraints.

Part 3: Detailed Protocols

Method 1: Solvent Delivery of Cell-Permeable Analogs (DiC8)

Best for: Routine PKC activation, high-throughput screening. Mechanism: Short acyl chains (C8) allow the molecule to passively diffuse through the aqueous phase and partition into the membrane bilayer without a carrier.

Reagents

• Ligand: 1,2-Dioctanoyl-sn-glycerol (DiC8).

• Vehicle: Anhydrous DMSO (Culture Grade).

• Control: 1,3-Dioctanoyl-sn-glycerol (Inactive isomer).

Protocol

• Stock Preparation: Dissolve DiC8 in DMSO to a concentration of 10–50 mM .

  • Note: Aliquot into glass vials (avoid plastic microfuge tubes for long-term storage) and store at -20°C under nitrogen gas to prevent oxidation.

• Intermediate Dilution (The "Dispersion" Step):

  • Do NOT add the DMSO stock directly to the cell culture dish. This causes local precipitation (the "oil slick" effect) and cytotoxicity.

  • Prepare a 10x working solution in warm culture medium (serum-free preferred) by adding the DMSO stock dropwise while vortexing vigorously.

  • Target: Final DMSO concentration on cells must be < 0.1%.

• Treatment:

  • Aspirate media from cells.[3]

  • Add the pre-warmed medium containing DiC8.

  • Typical Working Concentration: 10–100 µM.

• Incubation:

  • PKC translocation occurs within 1–5 minutes .

  • Downstream transcriptional effects may take 1–4 hours.

Method 2: BSA Complexation for Native DAGs

Best for: Studying specific lipid-protein interactions where acyl-chain length matters. Mechanism: Serum albumin (BSA) acts as a "shuttle," solubilizing the lipid in its hydrophobic pocket and releasing it to the membrane bilayer.

Reagents

• Ligand: Native DAG (e.g., 1-Stearoyl-2-arachidonoyl-sn-glycerol).

• Carrier: Fatty Acid-Free BSA (Essential: Standard BSA contains interfering lipids).

• Buffer: PBS or Serum-Free Media.[3]

Protocol

• Dry Down:

  • Native DAGs are supplied in chloroform. Aliquot the required amount into a glass tube.

  • Evaporate solvent under a stream of Nitrogen gas until a thin film forms.

• BSA Preparation:

  • Prepare a 2x stock of Fatty Acid-Free BSA in PBS (e.g., 2 mg/mL or ~30 µM).

  • Warm to 37°C.[2][4][5][6][7]

• Complexation (The Critical Step):

  • Add the warm BSA solution to the dried lipid film.

  • Molar Ratio: Aim for a 1:1 to 5:1 (Lipid:BSA) ratio.

  • Sonicate/Vortex: Sonicate in a water bath for 5–10 minutes or vortex vigorously for 30 minutes at 37°C until the solution is clear (no visible lipid flecks).

• Delivery:

  • Add the Lipid-BSA complex directly to cell culture media.

  • Note: The BSA facilitates membrane insertion; once inserted, the DAG stays in the membrane.

Method 3: Spatiotemporal Control via Caged DAGs

Best for: Kinetic studies, synaptic transmission, or localized signaling. Mechanism: A photolabile group (e.g., coumarin) blocks the DAG's interaction with PKC. UV light cleaves this group, releasing active DAG instantly.

Protocol

• Loading:

  • Incubate cells with cg-1,2-DOG (coumarin-caged dioctanoylglycerol) at 5–10 µM for 10–20 minutes.

  • Note: The caged compound is hydrophobic and enters the membrane but is biologically silent.

• Wash:

  • Wash cells 2x with imaging buffer to remove extracellular compound.

• Photo-activation:

  • Mount cells on a microscope.

  • Expose the region of interest (ROI) to a 405 nm laser or UV flash (350–360 nm) for 1–5 seconds.

• Readout:

  • Measure response immediately (millisecond to second scale).

Part 4: Validation (Did it work?)

The "Gold Standard" for verifying DAG delivery is the PKC Translocation Assay .

Diagram 2: PKC Translocation Mechanism

Caption: Upon DAG delivery, cytosolic PKC translocates to the plasma membrane, binding the DAG via its C1 domain.

Validation Protocol:

• Transfect cells with a PKC-GFP plasmid (e.g., PKC

  , , or ).

• Image via confocal microscopy.[8]

  • Baseline: Fluorescence is diffuse in the cytosol.

• Add DAG (Method 1, 2, or 3).

• Result: Fluorescence should rapidly accumulate at the plasma membrane (rimming effect) within 120 seconds.

References

• Cayman Chemical. Sample Protocol for the Delivery of Fatty Acid Complexes. Retrieved from

• Sigma-Aldrich. General Lipid/BSA Solubilization Protocol For Cell Delivery. Retrieved from

• Keller, H. U. (1990).[9] Diacylglycerols and PMA are particularly effective stimulators of fluid pinocytosis in human neutrophils.[9] Journal of Cellular Physiology.

• Nadler, A., et al. (2013). Caged diacylglycerols for acute lipid density increases at the outer plasma membrane leaflet.[10] PNAS.

• Leinders-Zufall, T., et al. (2018).[7] A diacylglycerol photoswitching protocol for studying TRPC channel functions.[7] STAR Protocols/NIH.

Sources

• 1. Structure and functional properties of diacylglycerols in membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effects of diacylglycerols on LLC-PK1 renal epithelia: similarity to phorbol ester tumor promoters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. wklab.org [wklab.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. atcc.org [atcc.org]
• 7. A diacylglycerol photoswitching protocol for studying TRPC channel functions in mammalian cells and tissue slices - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Diacylglycerols and PMA are particularly effective stimulators of fluid pinocytosis in human neutrophils - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Minimizing Oxidation of Palmitoleoyl Chains in Diacylglycerols

Welcome to the technical support center dedicated to providing researchers, scientists, and drug development professionals with in-depth guidance on minimizing the oxidation of palmitoleoyl chains in diacylglycerols (DAGs). This resource offers practical, evidence-based solutions to common experimental challenges, ensuring the integrity and reproducibility of your research.

I. Frequently Asked Questions (FAQs)

This section addresses fundamental questions regarding the oxidation of palmitoleoyl-containing diacylglycerols.

Q1: What makes the palmitoleoyl chain in my diacylglycerol susceptible to oxidation?

A1: The susceptibility of the palmitoleoyl chain to oxidation stems from its monounsaturated nature, specifically the presence of a single double bond. This double bond creates a site that is vulnerable to attack by reactive oxygen species (ROS). The process, known as lipid peroxidation, is a free-radical chain reaction consisting of three main stages: initiation, propagation, and termination.[1][2][3]

• Initiation: A pro-oxidant, such as a hydroxyl radical, abstracts a hydrogen atom from the carbon adjacent to the double bond (the allylic position) in the palmitoleoyl chain. This results in the formation of a lipid radical.[2][3]

• Propagation: The lipid radical reacts with molecular oxygen to form a peroxyl radical. This highly reactive peroxyl radical can then abstract a hydrogen atom from another palmitoleoyl chain, creating a new lipid radical and a lipid hydroperoxide, thereby continuing the chain reaction.[1][2][3]

• Termination: The chain reaction ceases when two radical species react with each other to form a non-radical product.[1][2]

Q2: What are the primary factors that initiate and accelerate the oxidation of my diacylglycerol samples?

A2: Several environmental and chemical factors can trigger and accelerate the oxidation of palmitoleoyl chains. Understanding these is the first step in prevention.

• Exposure to Oxygen: As a key reactant in the propagation phase of lipid peroxidation, the presence of atmospheric oxygen is a primary driver of oxidation.

• Elevated Temperatures: Heat accelerates the rate of chemical reactions, including the decomposition of lipid hydroperoxides into pro-oxidant radicals, which can initiate new oxidation chains.[4][5] Studies have shown a linear increase in the formation of volatile oxidation products with increasing temperature.[5]

• Light Exposure: UV and visible light can act as catalysts, particularly in the presence of photosensitizers, leading to the formation of singlet oxygen, a highly reactive form of oxygen that can directly attack the double bond of the palmitoleoyl chain.[6]

• Presence of Metal Ions: Transition metals, such as iron (Fe²⁺) and copper (Cu²⁺), are potent catalysts of lipid oxidation.[7] They can accelerate the decomposition of lipid hydroperoxides into reactive radicals, thereby promoting the chain reaction.[7]

• pH: The pH of the experimental system can influence the rate of oxidation, in part by affecting the activity of metal catalysts.

Q3: What are the consequences of palmitoleoyl chain oxidation in my experiments?

A3: The oxidation of palmitoleoyl chains can have significant detrimental effects on your experimental outcomes:

• Alteration of Biological Activity: If the diacylglycerol is being used in cell-based assays or as a drug delivery vehicle, oxidation can alter its structure and function, leading to a loss of efficacy or the induction of unintended cellular responses, such as inflammation and cytotoxicity.[10][11]

• Reduced Shelf-Life and Stability: Oxidative degradation compromises the chemical integrity of your diacylglycerol, reducing its stability and rendering it unsuitable for long-term studies.[6]

Q4: How can I detect and quantify the extent of oxidation in my diacylglycerol samples?

A4: Several analytical methods are available to assess the oxidative status of your samples. The choice of method depends on the specific oxidation products you wish to measure.

Analytical Method	Principle	Products Detected
Peroxide Value (PV)	Measures the concentration of hydroperoxides, the primary products of lipid oxidation.	Primary Oxidation Products
p-Anisidine Value (p-AV)	Quantifies the amount of aldehydes, which are secondary oxidation products.[9][12][13]	Secondary Oxidation Products
TOTOX Value	A comprehensive measure of overall oxidation, calculated as 2PV + p-AV.[9][12]	Primary and Secondary Products
Thiobarbituric Acid Reactive Substances (TBARS) Assay	A colorimetric assay that detects malondialdehyde (MDA), a major secondary product of lipid peroxidation.[14]	Secondary Oxidation Products
Gas Chromatography-Mass Spectrometry (GC-MS)	Can be used to identify and quantify specific volatile oxidation products.[4][13]	Specific Volatile Aldehydes and Ketones

II. Troubleshooting Guides

This section provides step-by-step solutions to common problems encountered during the handling and analysis of diacylglycerols with palmitoleoyl chains.

Problem 1: Unexpectedly High Levels of Oxidized Product Detected in a Freshly Prepared Sample.

Potential Causes:

• Contaminated Reagents or Solvents: Solvents may contain peroxides, and other reagents could be contaminated with metal ions.

• Suboptimal Starting Material: The initial diacylglycerol may have already undergone some degree of oxidation.

• Harsh Preparation Conditions: Exposure to high temperatures, vigorous agitation in the presence of air, or prolonged processing times can induce oxidation.

Troubleshooting Workflow:

Caption: Free-radical mechanism of lipid peroxidation.

V. References

• Oratia Farmer's Market. (n.d.). How To Prevent Lipid Oxidation In Food Products. Retrieved from [Link]

• Shahidi, F., & Zhong, Y. (2015). Analytical Methods for Lipid Oxidation and Antioxidant Capacity in Food Systems. Journal of AOAC International, 98(5), 1173-1180.

• Gao, H., et al. (2022). Mechanism of palmitoleic acid oxidation into volatile compounds during heating. Food Science & Nutrition, 11(1), 436-445.

• Pérez-López, F. R., et al. (2025). Protection Strategies Against Palmitic Acid-Induced Lipotoxicity in Metabolic Syndrome and Related Diseases. International Journal of Molecular Sciences, 26(2), 859.

• Kumar, Y., Yadav, D. N., Ahmad, T., & Narsaiah, K. (2017). Natural antioxidants to reduce the lipid oxidation process of meat and meat products: A review. International Journal of Chemical Studies, 5(5), 1450-1455.

• Casal, S., et al. (2020). Recent Advances in Analytical Methods for the Detection of Olive Oil Oxidation Status during Storage along with Chemometrics, Authenticity and Fraud Studies. Foods, 9(12), 1775.

• Mechanism of Lipid Peroxidation. (2018, June 18). YouTube. Retrieved from [Link]

• Gao, H., et al. (2022). Mechanism of palmitoleic acid oxidation into volatile compounds during heating. Food Science & Nutrition, 11(1), 436-445.

• Osorio, J. S., & Bionaz, M. (2023). Integrative Insights into Metabolic, Oxidative, and Immune Adaptations During the Transition Period in Dairy Cows: Revisiting Nutritional Strategies and Emerging Roles of Injectable Trace Minerals. Antioxidants, 12(3), 633.

• Yildiz, G., et al. (2017). The effect of heavy metals on linoleic acid and palmitoleic acid in the leaves of tomato. ResearchGate.

• Shahidi, F., & Zhong, Y. (2023). Recent Trends in Improving the Oxidative Stability of Oil-Based Food Products by Inhibiting Oxidation at the Interfacial Region. Foods, 12(6), 1205.

• Li, Y., et al. (2020). Effect of storage temperature on lipid oxidation and changes in nutrient contents in peanuts. Food Science & Nutrition, 8(8), 4436-4446.

• Ayala, A., Muñoz, M. F., & Argüelles, S. (2014). Lipid Peroxidation: Production, Metabolism, and Signaling Mechanisms of Malondialdehyde and 4-Hydroxy-2-Nonenal. Oxidative Medicine and Cellular Longevity, 2014, 360438.

• Li, M., et al. (2015). Understanding the Biochemical Basis of Temperature-Induced Lipid Pathway Adjustments in Plants. Plant Physiology, 167(1), 105-117.

• Aaro, I., et al. (2021). Effects of Storage Time and Temperature on Lipid Oxidation and Protein Co-Oxidation of Low-Moisture Shredded Meat Products. Foods, 10(9), 2139.

• Domínguez, R., et al. (2019). A review of analytical methods measuring lipid oxidation status in foods. DADUN.

• van Eunen, K., et al. (2013). Biochemical Competition Makes Fatty-Acid β-Oxidation Vulnerable to Substrate Overload. PLoS Computational Biology, 9(8), e1003186.

• Breuer, G., et al. (2013). Effects of Light and Temperature on Fatty Acid Production in Nannochloropsis Salina. Journal of Applied Phycology, 25(6), 1675-1688.

• Zhang, Y., et al. (2022). Protective Effects of Four Natural Antioxidants on Hydroxyl-Radical-Induced Lipid and Protein Oxidation in Yak Meat. Foods, 11(19), 3097.

• Wikipedia. (n.d.). Lipid peroxidation. Retrieved from [Link]

• Basturk, A., Javidipour, I., & Boyaci, I. H. (2007). Effects of ascorbyl palmitate and metal ions on oxidation of sunflower oil under accelerated oxidation conditions. ResearchGate.

• Zhang, Q., et al. (2022). Impact of Heating Temperature and Fatty Acid Type on the Formation of Lipid Oxidation Products During Thermal Processing. Frontiers in Nutrition, 9, 908145.

• Wang, Y., et al. (2015). Relative oxidative stability of diacylglycerol and triacylglycerol oils. Journal of Food Science, 80(11), C2416-C2422.

• Shahidi, F., & Zhong, Y. (2015). Analytical Methods for Lipid Oxidation and Antioxidant Capacity in Food Systems. Journal of AOAC International, 98(5), 1173-1180.

• Ussher, J. R., et al. (2010). Inhibition of Serine Palmitoyl Transferase I Reduces Cardiac Ceramide Levels and Increases Glycolysis Rates following Diet-Induced Insulin Resistance. PLoS ONE, 5(5), e10683.

• Estévez, M., & Luna, C. (2017). The use of natural antioxidants to combat lipid oxidation in O/W emulsions. ResearchGate.

• Liu, Y., et al. (2024). Study on the Mechanism of Lipid Peroxidation Induced by Carbonate Radicals. International Journal of Molecular Sciences, 25(5), 2911.

• Tan, C. P., & Che Man, Y. B. (2002). Effect of temperature on diacylglycerol production. Reaction kinetics of lipase-catalyzed esterification of glycerol with palm olein fatty acids. Journal of the American Oil Chemists' Society, 79(11), 1137-1142.

• Pharmaguideline. (n.d.). β-Oxidation of Saturated Fatty Acid (Palmitic Acid). Retrieved from [Link]

• Wang, T., et al. (2016). Effect of Transition Metal Ions on the B Ring Oxidation of Sterols and their Kinetics in Oil-in-Water Emulsions. Scientific Reports, 6, 28224.

• Shahidi, F., & Zhong, Y. (2015). Analytical Methods for Lipid Oxidation and Antioxidant Capacity in Food Systems. Journal of AOAC International, 98(5), 1173-1180.

• Li, J., et al. (2022). Effect of Refining Degree on the Quality Changes and Lipid Oxidation of Camellia (Camellia oleifera) Oil during Heating. Foods, 11(15), 2243.

• University of California, Santa Barbara. (n.d.). Mechanisms of Lipid Oxidation. Retrieved from [Link]

• Domínguez, R., et al. (2018). Use of Natural Antioxidants in the Inhibition of Cholesterol Oxidation: A Review. Journal of Food Science, 83(10), 2383-2394.

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. Lipid Peroxidation: Production, Metabolism, and Signaling Mechanisms of Malondialdehyde and 4-Hydroxy-2-Nonenal - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Lipid peroxidation - Wikipedia [en.wikipedia.org]
• 4. researchgate.net [researchgate.net]
• 5. Frontiers | Impact of Heating Temperature and Fatty Acid Type on the Formation of Lipid Oxidation Products During Thermal Processing [frontiersin.org]
• 6. oratiafarmersmarket.co.nz [oratiafarmersmarket.co.nz]
• 7. Effect of Transition Metal Ions on the B Ring Oxidation of Sterols and their Kinetics in Oil-in-Water Emulsions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Effect of Refining Degree on the Quality Changes and Lipid Oxidation of Camellia (Camellia oleifera) Oil during Heating - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Protection Strategies Against Palmitic Acid-Induced Lipotoxicity in Metabolic Syndrome and Related Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Use of Natural Antioxidants in the Inhibition of Cholesterol Oxidation: A Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Analytical Methods for Lipid Oxidation and Antioxidant Capacity in Food Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 13. dadun.unav.edu [dadun.unav.edu]
• 14. mdpi.com [mdpi.com]

Technical Support Center: Lipid Stereochemistry Preservation

Topic: Storage Conditions to Maintain sn-2,3 Stereochemistry Content Type: Technical Support Center (Troubleshooting & FAQs) Audience: Researchers, Scientists, and Drug Development Professionals

Welcome to the Advanced Lipid Applications Support Desk. Ticket ID: #SN23-ISO-PRESERV Status: Open Assigned Specialist: Senior Application Scientist, Lipidomics Division

Executive Summary

You are likely visiting this page because you are observing peak splitting in your LC-MS data, loss of enzymatic recognition in your bioassays, or inconsistent formulation results.

In glycerolipid chemistry, maintaining the specific sn-regioisomerism (specifically the ester bond at the sn-2 position) is the most difficult stability challenge. Whether you are working with the natural sn-1,2 configuration or the enantiomeric sn-2,3 probe, the enemy is identical: Acyl Migration .

This guide provides the thermodynamic rationale and strict protocols required to arrest this migration and preserve your molecule's biological identity.

Module 1: The Stability Crisis (Mechanism of Failure)

The Core Problem: Acyl Migration The glycerol backbone allows for a thermodynamic equilibration. In 1,2-diacylglycerols (or 2,3-diacylglycerols), the ester group at the secondary hydroxyl (sn-2) is less stable than at the primary hydroxyl (sn-1 or sn-3).

Without strict environmental controls, the sn-2 acyl group will migrate to the free primary hydroxyl, forming the thermodynamically stable (but often biologically inactive) 1,3-isomer.

Visualizing the Enemy: The following diagram illustrates the nucleophilic attack mechanism that destroys your stereochemistry.

Caption: Mechanism of acyl migration. The free hydroxyl group attacks the neighboring carbonyl, forming a cyclic intermediate that collapses into the more stable 1,3-isomer.

Module 2: Storage Protocols (The Gold Standard)

To maintain sn-2,3 stereochemistry, you must arrest the kinetics of the migration shown above.

Protocol 1: The Solvent System

Rule: Never store sn-specific lipids in methanol or ethanol for long periods. Protic solvents (alcohols) can facilitate proton transfer, accelerating migration.

Parameter	Recommended	Forbidden/Risky	Why?
Primary Solvent	Chloroform (CHCl₃)	Methanol, Ethanol, DMSO	Chloroform is aprotic and non-polar, suppressing the nucleophilic attack required for migration.
Concentration	>10 mg/mL	<1 mg/mL	Higher concentrations are generally more stable; dilute solutions increase solvent-lipid interaction surface.
Additives	None (for pure storage)	Water, Basic Buffers	Water promotes hydrolysis; Bases catalyze migration immediately.

Protocol 2: Temperature & Container

Rule: Thermodynamics always wins at Room Temperature. You must freeze the kinetics.

• Temperature: Store at -20°C for routine use. For long-term banking (>6 months), -80°C is mandatory.

• Vial Material: Amber Glass only.

• Cap Liner: Teflon (PTFE) lined caps are non-negotiable.

  • Why? Plasticizers (phthalates) from standard polypropylene tubes or polyethylene caps will leach into chloroform, contaminating your sample. Polystyrene will dissolve completely.

Protocol 3: Handling (The "Dry-Down" Danger Zone)

The moment of highest risk is not storage, but evaporation . When drying down lipid films from chloroform:

• Use a stream of Argon or Nitrogen .[1][2][3][4]

• Do NOT use a heated water bath if stereochemistry is critical. Keep the vial at ambient temperature or on ice.

• Vacuum Desiccation: Ensure the sample is completely dry before freezing. Residual water forms ice crystals that can catalyze hydrolysis upon thawing.

Module 3: Troubleshooting & FAQs

Q1: My LC-MS trace shows two peaks with the same mass. Is my lipid degraded? Diagnosis: Likely, yes. Explanation: This is the hallmark of acyl migration. The sn-2,3 isomer and the sn-1,3 isomer have identical molecular weights.

• Action: Check your integration. If the "new" peak is growing over time, it is the 1,3-isomer.

• Remedy: You cannot reverse this process. Discard the lot. For the next batch, ensure the pH of any aqueous buffers used during extraction was kept below 7.0 .

Q2: Can I store my lipids as a dry powder? Answer: It depends on saturation.

• Saturated Lipids (e.g., Distearoyl): Yes, powder is stable.

• Unsaturated Lipids (e.g., Dioleoyl): NO. Unsaturated lipid powders are hygroscopic.[2][4] They will pull water from the air, leading to hydrolysis and oxidation. Store these in Chloroform.

Q3: I need to use methanol for my cellular assay. How long do I have? Answer: The "Working Window." Once transferred to a protic solvent (MeOH) or aqueous buffer (Cell Media):

• At 37°C (Cell Culture): Significant isomerization can occur within 30-60 minutes .

• At 4°C (On Ice): You have approximately 4-6 hours .

• Protocol: Prepare formulations immediately before use. Do not store "stock solutions" in media.

Module 4: Decision Tree for Storage

Follow this logic flow to determine the exact condition for your specific lipid.

Caption: Decision matrix for selecting the optimal storage format based on saturation and physical state.

References

• Avanti Polar Lipids. Storage and Handling of Lipids. (Industry Standard Guide). Available at: [Link]

• Kodali, D. R., et al. (1990). Acyl migration in 1,2-dipalmitoyl-sn-glycerol.[5] Chemistry and Physics of Lipids, 52(3-4), 163-170.[5] (Establishes kinetics of migration). Available at: [Link]

• Mao, Y., et al. (2023). Effects of acyl migration of sn-1,3 diacylglycerol on the crystallization behaviors... ResearchGate. (Recent analysis of migration parameters). Available at: [Link]

Sources

• 1. avantiresearch.com [avantiresearch.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. researchgate.net [researchgate.net]
• 4. Avanti Research™ FAQs [sigmaaldrich.com]
• 5. Acyl migration in 1,2-dipalmitoyl-sn-glycerol - PubMed [pubmed.ncbi.nlm.nih.gov]

troubleshooting solubility issues of unsaturated DAGs in aqueous buffers

Topic: Troubleshooting Solubility of Unsaturated Diacylglycerols (DAGs) in Aqueous Buffers Ticket ID: DAG-SOL-001 Assigned Specialist: Dr. A. Vance, Senior Application Scientist

Executive Summary: The "Solubility" Myth

If you are attempting to dissolve unsaturated diacylglycerols (e.g., 1,2-dioleoyl-sn-glycerol, or DOG) directly into an aqueous buffer like PBS or Tris, stop immediately .

Unsaturated DAGs are hydrophobic lipids with virtually zero solubility in water. When you see a "cloudy" solution after adding a DAG/DMSO stock to a buffer, you are observing phase separation—micro-droplets of oil precipitating out of the solution. In this state, the DAG is biologically inaccessible to enzymes like Protein Kinase C (PKC) and will adhere to plastic surfaces.

To "solubilize" DAGs, you must engineer a delivery system—typically Mixed Micelles or Lipid Vesicles —that mimics the cell membrane environment.

Core Protocol: Preparation of Mixed Micelles

Best For: Enzymatic assays (e.g., PKC activation) where low concentrations of detergent are tolerated. Mechanism: Triton X-100 creates a micellar backbone that solubilizes the DAG and its obligate cofactor, Phosphatidylserine (PS).

Reagents Required[1][2][3][4][5][6][7]

• DAG Stock: 1,2-dioleoyl-sn-glycerol (10 mg/mL in Chloroform).

• Carrier Lipid: L-α-Phosphatidylserine (PS) (10 mg/mL in Chloroform).

• Detergent: Triton X-100 (0.3% w/v aqueous solution).

• Buffer: 20 mM Tris-HCl, pH 7.5 (or specific assay buffer).

Step-by-Step Methodology

• Ratio Calculation: For PKC assays, the classic molar ratio is 8 mol% PS / 2.5 mol% DAG relative to the detergent concentration, or a simple mass ratio of 1:1 (PS:DAG) for general screening.

• Drying (Critical): Aliquot the required volume of DAG and PS chloroform stocks into a glass tube.

  • Why Glass? Lipids leach plasticizers from polystyrene and polypropylene, and DAGs stick avidly to plastic.

• Evaporation: Dry the solvent under a gentle stream of Nitrogen or Argon.

  • Why Nitrogen? Unsaturated lipids (dioleoyl) oxidize rapidly in air, forming inactive peroxides.

• Film Formation: Rotate the tube to form a thin lipid film on the bottom. Ensure all solvent is removed (trace chloroform kills enzyme activity).

• Resuspension: Add the Buffer containing Triton X-100 to the dried lipid film.

• Solubilization: Vortex vigorously for 1 minute, then sonicate in a water bath for 2-5 minutes at room temperature.

  • Endpoint: The solution should transition from cloudy/opaque to optically clear .

Workflow Visualization

Figure 1: Workflow for generating stable DAG mixed micelles. Note the critical N2 drying step to prevent oxidation.

Troubleshooting Guide (Q&A)

Issue 1: Precipitation & Cloudiness

Q: "I diluted my DAG from a DMSO stock into PBS, and it turned milky white. Can I still use it?" A: No. The "milkiness" is a suspension of lipid aggregates.

• The Science: 1,2-DAGs have a critical micelle concentration (CMC) that is effectively zero. In aqueous buffer, they phase-separate immediately.

• The Fix: You must use a carrier. If detergents are toxic to your cells/protein, switch to Small Unilamellar Vesicles (SUVs) . Prepare as above (Protocol A), but omit the Triton X-100 and sonicate longer (10-15 mins) until the buffer containing DAG/PS becomes clear/opalescent.

Issue 2: Loss of Biological Activity

Q: "My DAG worked last week, but today the same stock shows no PKC activation." A: This is likely due to Acyl Migration or Oxidation .

• Acyl Migration: 1,2-DAGs (active) spontaneously isomerize to 1,3-DAGs (biologically inactive) in aqueous solution or if stored improperly.

• Oxidation: The "oleoyl" chains contain double bonds susceptible to oxidative attack.

• The Fix:

  • Never store DAGs in aqueous buffer >24 hours.

  • Store stocks in organic solvent (Chloroform) at -20°C.

  • Always purge storage vials with Nitrogen gas before closing.

Issue 3: Inconsistent Data Points

Q: "My replicates are highly variable. Why?" A: You are likely using plastic tips or tubes for the initial dilution steps.

• The Science: Hydrophobic lipids adhere to polypropylene (Eppendorf tubes) and polystyrene. You might lose 20-50% of your effective concentration to the tube walls before it even reaches the assay plate.

• The Fix: Perform all lipid drying and initial solubilization steps in glass vials . Use glass syringes (Hamilton) or positive displacement pipettes for organic solvents.

Reference Data & Specifications

Table 1: Solubility & Handling Specifications

Parameter	Specification	Notes
Aqueous Solubility	< 1 µg/mL	Effectively insoluble without carriers.
Compatible Solvents	Chloroform, Ethanol, DMSO	Chloroform is best for storage (prevents migration).[1]
Recommended Storage	-20°C (Organic Solvent)	Do not store as dry film (oxidation risk).[2]
Vessel Compatibility	Glass, Stainless Steel, Teflon	Avoid Polystyrene, Polypropylene.[2][3]
Optimal Carrier	Phosphatidylserine (PS)	Required for physiological PKC activation [1].

Table 2: Delivery System Decision Matrix

Application	Recommended System	Protocol Summary
In Vitro Kinase Assay	Mixed Micelles	DAG + PS + Triton X-100 (0.3%).[4] Sonicate to clear.
Cell Culture Stimulation	Direct Addition (Solvent)	Dissolve in DMSO (1000x stock). Add directly to media while vortexing.
Membrane Biophysics	Liposomes (SUVs)	DAG + PC/PS. Sonicate in buffer (No detergent).

Decision Logic Visualization

Figure 2: Decision tree for selecting the correct DAG delivery method based on experimental needs.

References

• Hannun, Y. A., & Bell, R. M. (1987). Lysosphingolipids inhibit protein kinase C: implications for the sphingolipidoses. Science, 235(4789), 670-674.

• Newton, A. C. (2018). Protein kinase C: perfectly balanced. Critical Reviews in Biochemistry and Molecular Biology, 53(2), 208-230.

• Goñi, F. M., & Alonso, A. (1999). Structure and functional properties of diacylglycerols in membranes. Progress in Lipid Research, 38(1), 1-48.

Sources

• 1. avantiresearch.com [avantiresearch.com]
• 2. avantiresearch.com [avantiresearch.com]
• 3. avantiresearch.com [avantiresearch.com]
• 4. Activation of protein kinase C by Triton X-100 mixed micelles containing diacylglycerol and phosphatidylserine - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support: Stabilizing 2,3-Dipalmitoleoyl-sn-glycerol Monolayers

This guide serves as a specialized technical support resource for researchers working with 2,3-dipalmitoleoyl-sn-glycerol (2,3-DPoG) .

Technical Note on Nomenclature:

• Lipid Class: Diacylglycerol (DAG).[1]

• Chains: "Palmitoleoyl" refers to C16:1 (cis-9) fatty acid chains. This unsaturation makes the molecule prone to oxidation, unlike its saturated counterpart (dipalmitoyl, 16:0).

• Stereochemistry: The 2,3-sn configuration is the enantiomer of the naturally occurring 1,2-sn-DAGs. While their physical monolayer behavior (isotherms) in an achiral environment is identical to the 1,2-isomer, their interaction with chiral subphase additives (proteins, drugs) will differ.

Module 1: Core Protocol & Experimental Setup

Objective: Establish a baseline protocol that minimizes artifacts caused by oxidation, solvent impurities, or subphase contamination.

Subphase Preparation (The Foundation)

The Challenge: Diacylglycerols (DAGs) possess a small, weakly polar hydroxyl headgroup. Unlike phospholipids, they lack a strong hydration shell, making them prone to "squeeze-out" (collapse into 3D lenses) at lower surface pressures. The Fix:

• Water Quality: Use ultrapure water (18.2 MΩ·cm) with a TOC < 5 ppb.

• Oxidation Shield: Due to the C16:1 double bonds, you must degas the subphase.

  • Protocol: Purge the subphase with Argon (Ar) for 20 minutes prior to spreading. Maintain a gentle Ar blanket over the trough during the experiment to prevent air-catalyzed peroxidation of the allylic carbons.

• Chelators: Add 0.1 mM EDTA to the subphase. Trace metal ions (Fe²⁺, Cu²⁺) in the water can catalyze the Fenton reaction, rapidly degrading the 16:1 chains.

Spreading Solution

Solvent: Chloroform (HPLC Grade) is standard. Concentration: 1 mg/mL.[2] Storage: 2,3-DPoG is unstable in solution over long periods. Prepare fresh daily. If storage is necessary, keep at -20°C under Argon in a glass vial with a Teflon-lined cap.

Compression Parameters

Wait Time: Allow 10–15 minutes after spreading for solvent evaporation. Do not exceed 20 minutes, or oxidation risks increase. Compression Rate: 5–10 cm²/min.

• Why? DAGs are "conical" lipids (inverse cone shape). Rapid compression can force them into metastable states. Slow compression allows for thermodynamic equilibration, but too slow favors oxidation. 10 cm²/min is the "Goldilocks" zone.

Module 2: Visualization of Workflow

The following diagram outlines the critical path for generating reproducible isotherms.

Caption: Critical workflow for 2,3-DPoG monolayers. Red node indicates the crucial anti-oxidation step often missed.

Module 3: Troubleshooting Guide (Q&A)

Issue 1: "My monolayer collapses very early (around 15-20 mN/m)."

Diagnosis: This is likely an intrinsic property, not a failure. Explanation: Phospholipids (like DPPC) collapse at ~45-55 mN/m because their large headgroups repel each other, stabilizing the layer. 2,3-DPoG has a tiny glycerol headgroup. It is extremely hydrophobic. The Mechanism: Upon compression, DAGs tend to undergo a "nucleation and growth" of 3D lenses (oil droplets) sitting on top of the monolayer rather than forming a rigid solid film. This is called the "squeeze-out" transition. Action:

• Check literature values for dioleoyl (18:1) glycerol as a reference; collapse is typically < 25 mN/m.

• If it collapses immediately (< 5 mN/m), your lipid may have hydrolyzed into free fatty acids and glycerol. Check purity via TLC.

Issue 2: "The isotherm shifts to larger areas (expansion) between repeats."

Diagnosis: Lipid Peroxidation. Explanation: The palmitoleoyl chain (16:1) contains a cis-double bond. Exposure to air creates hydroperoxides. These polar oxygenated groups prefer the water interface, causing the tails to "lie down" or occupy more area, resulting in an expanded isotherm. Action:

• Immediate: Discard the spreading solution.

• System Check: Are you using an Argon blanket? Is the trough covered?

• Light: Perform experiments in low light/amber vials to prevent photo-oxidation.

Issue 3: "Hysteresis loops are massive during expansion."

Diagnosis: Slow relaxation of 3D phases. Explanation: When you compress 2,3-DPoG past its equilibrium spreading pressure (ESP), it forms 3D aggregates (lenses). Upon expansion, these lenses do not immediately re-spread into the monolayer. They remain as "islands," causing the surface pressure to drop rapidly, creating a large hysteresis loop. Action:

• Do not compress past 15 mN/m if you need reversible cycles.

• This hysteresis is a feature of DAGs, often used to study "lung surfactant" type dynamics (squeeze-out models).

Module 4: Data Reference Table

Typical parameters for Diacylglycerol Monolayers (Reference Values)

Parameter	Value / Behavior	Notes
Lift-off Area	~70–80 Ų/molecule	Larger than saturated DAGs due to the 16:1 kink.
Collapse Pressure	~15–25 mN/m	Low stability due to weak headgroup hydration.
Phase Transition	Liquid-Expanded (LE) only	Usually no LE-LC plateau at room temp (25°C).
Molecular Shape	Inverse Cone	Prone to forming HII (inverted hexagonal) phases in bulk.

Module 5: Advanced Troubleshooting Logic

Caption: Logic tree for diagnosing instability in unsaturated DAG monolayers.

References

• Gaines, G. L. (1966). Insoluble Monolayers at Liquid-Gas Interfaces. Interscience Publishers. (The foundational text for Langmuir techniques and surface pressure definitions).

• Maget-Dana, R. (1999). The monolayer technique: a potent tool for studying the interfacial properties of antimicrobial and membrane-lytic peptides and their interactions with lipid membranes. Biochimica et Biophysica Acta (BBA) - Biomembranes, 1462(1-2), 109-140. Link

• Reis, A., et al. (2016). Influence of oxidized lipids on palmitoyl-oleoyl-phosphatidylcholine organization, contribution of Langmuir monolayers and Langmuir-Blodgett films.[3] Chemistry and Physics of Lipids, 200, 74-82.[3] Link (Demonstrates the expansion effect of oxidized lipids in monolayers).

• Wydro, P., et al. (2024). Advantages of the classical thermodynamic analysis of single- and multi-component Langmuir monolayers. Royal Society Open Science. Link

• Pocivavsek, L., et al. (2008).[4] The molecular mechanism of lipid monolayer collapse. Biophysical Journal.[5] Link (Mechanistic insight into the "folding" vs "squeeze-out" collapse modes relevant to DAGs).

Sources

• 1. Effect of diacylglycerol interfacial crystallization on the physical stability of water-in-oil emulsions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. In situ investigation of the oxidation of a phospholipid monolayer by reactive oxygen species - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Influence of oxidized lipids on palmitoyl-oleoyl-phosphatidylcholine organization, contribution of Langmuir monolayers and Langmuir-Blodgett films - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The molecular mechanism of lipid monolayer collapse - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Packing stress reduction in polymer-lipid monolayers at the air-water interface: An X-ray grazing-incidence diffraction and reflectivity study (Journal Article) | OSTI.GOV [osti.gov]

Technical Support Center: Isomeric Purity of 2,3-Dipalmitoleoyl-sn-Glycerol

Introduction: The Critical Challenge of Acyl Migration

Welcome to the technical support guide for the analysis of 2,3-dipalmitoleoyl-sn-glycerol. A primary challenge in the synthesis, storage, and formulation of 1,2- or 2,3-diacylglycerols (DAGs) is their inherent propensity to isomerize to the more thermodynamically stable 1,3-diacylglycerol form. This process, known as acyl migration, can occur during synthesis, purification, storage (even at low temperatures), or during sample preparation for analysis.[1]

The presence of the 1,3-isomer impurity can significantly impact the physicochemical properties and biological activity of the final product, making its accurate detection and quantification essential for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and validated methodologies to confidently identify and resolve 1,3-isomer impurities.

Frequently Asked Questions (FAQs)

Q1: Why is my freshly synthesized 2,3-dipalmitoleoyl-sn-glycerol showing a significant 1,3-isomer peak?

A: This is commonly due to acyl migration. The 1,2-(or 2,3-) acyl arrangement is kinetically favored in many synthetic routes but is less thermodynamically stable than the 1,3- arrangement. Migration can be catalyzed by heat, acidic or basic conditions, and even polar solvents or chromatography on silica gel.[1] Review your purification and workup steps for any potential catalysts of this migration.

Q2: What is the most reliable method for separating the 1,3- and 2,3-isomers?

A: Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is the gold standard for quantitative analysis, offering excellent resolution and reproducibility.[2][3][4][5] Thin-Layer Chromatography (TLC) is a valuable, rapid qualitative tool, while Nuclear Magnetic Resonance (NMR) spectroscopy provides definitive structural confirmation.

Q3: Can I use Mass Spectrometry (MS) alone to distinguish the isomers?

A: Standard MS techniques will show that both isomers have the same mass-to-charge ratio (m/z), making them indistinguishable without chromatographic separation (LC-MS). While advanced fragmentation techniques can reveal structural differences, coupling liquid chromatography with MS (LC-MS) is the most practical approach for unambiguous identification of separated isomers.[6]

Q4: How should I store my 2,3-dipalmitoleoyl-sn-glycerol to minimize isomerization?

A: Store the material as a solid or in a non-polar, aprotic solvent (like hexane or toluene) at the lowest possible temperature, ideally -20°C or -80°C. Avoid chlorinated solvents and alcohols for long-term storage. Before use, allow the sample to equilibrate to room temperature completely before opening to prevent water condensation, which can accelerate acyl migration.

Analytical Technique 1: Reversed-Phase HPLC (RP-HPLC)

This is the preferred method for quantitative separation due to its high resolution and sensitivity.

Principle of Separation

The separation mechanism relies on the differential polarity of the isomers. The 1,3-isomer is less polar than the 2,3-isomer. This is because the two primary hydroxyl groups of the 1,3-glycerol backbone are esterified, creating a more symmetric and less polar molecule. In the 2,3-isomer, the free primary hydroxyl group makes the molecule slightly more polar. Consequently, in a reversed-phase system (non-polar stationary phase, polar mobile phase), the less polar 1,3-isomer interacts more strongly with the stationary phase and thus elutes later than the more polar 2,3-isomer. Correction: Based on established literature, the elution order is counterintuitive. The 1,3-isomer is generally less sterically hindered and can adopt a more linear conformation, which reduces its interaction with the C18 stationary phase compared to the bent conformation of the 1,2(2,3)-isomer. Therefore, the 1,3-isomer typically elutes earlier .[2][3][4][5]

Experimental Protocol: Isocratic Separation

This protocol is adapted from established methods for diacylglycerol isomer separation.[4][7]

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase: Acetonitrile (100%).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detector: UV at 205 nm (as lipids have a weak chromophore) or an Evaporative Light Scattering Detector (ELSD). ELSD is often preferred for better sensitivity for lipids.[8]

• Sample Preparation:

  • Accurately weigh and dissolve the sample in the mobile phase or a compatible solvent (e.g., isopropanol/hexane mixture) to a concentration of approximately 1 mg/mL.

  • Filter the sample through a 0.45 µm PTFE syringe filter before injection.

• Injection Volume: 10-20 µL.

• Analysis:

  • Inject a known 1,3-dipalmitoleoyl-sn-glycerol standard to determine its retention time.

  • Inject the 2,3-dipalmitoleoyl-sn-glycerol sample.

  • The peak eluting before the main 2,3-isomer peak corresponds to the 1,3-isomer impurity.

  • Quantify using peak area percentages.

Workflow for RP-HPLC Analysis

Sources

• 1. Acyl migration in 1,2-dipalmitoyl-sn-glycerol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. semanticscholar.org [semanticscholar.org]
• 3. researchgate.net [researchgate.net]
• 4. Analysis of 1,2(2,3)- and 1,3-positional isomers of diacylglycerols from vegetable oils by reversed-phase high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Detection of the Abundance of Diacylglycerol and Triacylglycerol Molecular Species in Cells Using Neutral Loss Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. academic.oup.com [academic.oup.com]
• 8. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Vesicle Formation with High Diacylglycerol (DAG) Content

Status: Online Role: Senior Application Scientist Topic: High-DAG Vesicle Engineering & Troubleshooting

Diagnostic Triage: Why is my formulation failing?

Before adjusting your protocol, identify the specific failure mode. High diacylglycerol (DAG) content (>15-20 mol%) fundamentally alters membrane mechanics due to its unique geometry.

Symptom	Probable Cause	Immediate Action
Precipitation/Phase Separation	Curvature Mismatch: DAG's "cone" shape forces the membrane into non-bilayer phases (e.g., inverted hexagonal ).	Decrease DAG to <20% or add "inverted cone" lipids (e.g., PEG-lipids, Lysolipids) to compensate.
Vesicle Fusion / Size Growth	Lack of Steric Barrier: DAG promotes fusion by lowering the energy barrier for membrane merger.	Increase PEG-lipid content (from 1.5% to 3-5%) or use a longer PEG anchor (e.g., PEG-DSPE).
Low Encapsulation Efficiency	Membrane "Blistering": DAG-rich domains may expel aqueous volume or cause leakage.	Incorporate Cholesterol (30-40%) to seal packing defects and increase bilayer rigidity.
Polydispersity (PDI > 0.2)	Inefficient Mixing: Traditional thin-film hydration fails to disperse hydrophobic DAG domains uniformly.	Switch to Microfluidic Mixing or Ethanol Injection for rapid, chaotic mixing.

The Core Challenge: Curvature Engineering

To stabilize high-DAG vesicles, you must think in terms of Critical Packing Parameters (CPP) .

• The Problem (DAG): DAG has a tiny hydroxyl headgroup and bulky hydrocarbon tails. Its CPP is > 1, meaning it is Cone-Shaped . It spontaneously curls membranes inward (negative curvature), promoting collapse into non-bilayer structures (e.g., oil droplets or hexagonal phases).[1]

• The Solution (Counter-Balancing): You cannot simply "force" DAG into a bilayer. You must physically wedge it between lipids with the opposite geometry (CPP < 1, Inverted Cone ) to restore a cylindrical average geometry (Bilayer).

Visualization: Curvature Compensation Mechanism

Caption: Geometric balancing act: DAG's negative curvature (red) must be offset by the positive curvature of PEG-lipids or Lysolipids (green) to maintain a stable bilayer structure (blue).

Formulation Strategy: The "Golden Ratio"

For stable vesicles containing 20-30% DAG , use the following lipid ratio guidelines.

Component	Role	Recommended Mol %	Specific Lipid Choice
Structural Lipid	Forms the bilayer scaffold.	40 - 55%	DSPC or DPPC (High lipids prevent DAG segregation better than fluid lipids like DOPC).
Diacylglycerol	The active cargo/component.	15 - 25%	1,2-Dioleoyl-sn-glycerol (DOG) (Fluid chain) is easier to formulate than saturated DAGs.
Cholesterol	Fills packing defects caused by DAG.	25 - 35%	Standard Cholesterol (Use sheep wool derived, >99%).
Steric Stabilizer	Prevents fusion (Critical for DAG).	3 - 5%	DSPE-PEG2000 . Note: Increase to 5% if DAG > 20%.

Expert Tip: If you require >30% DAG, you are entering the realm of Lipid Nanoparticles (LNPs) rather than liposomes. In this case, you must switch to a solid core structure using the Microfluidic protocol below.

Recommended Protocol: Ethanol Injection / Microfluidics

Why this method? Traditional Thin-Film Hydration often fails with high DAG because DAG tends to oil out or form separate domains during the slow hydration process. Rapid solvent exchange (Ethanol Injection) forces lipids to co-assemble kinetically before DAG can segregate.

Workflow Diagram

Caption: Microfluidic assembly ensures kinetic trapping of DAG within the bilayer before phase separation can occur.

Step-by-Step Procedure

• Preparation of Organic Phase:

  • Dissolve DSPC, Cholesterol, DAG, and DSPE-PEG2000 in absolute ethanol.

  • Total Lipid Concentration: 10–15 mM (Do not exceed 20 mM to avoid aggregation).

  • Critical Step: Ensure the solution is clear and heated to 50°C (above the

    of DSPC) to prevent premature crystallization.

• Preparation of Aqueous Phase:

  • Prepare 10mM PBS or HEPES buffer (pH 7.4).

  • Filter through a 0.22 µm membrane.

• Mixing (Manual Injection Alternative):

  • If no microfluidics: Place the aqueous phase in a beaker with a magnetic stir bar spinning rapidly (700+ RPM).

  • Inject the ethanol lipid solution directly into the vortex using a syringe with a fine-gauge needle (27G).

  • Rate: Slow, steady stream. Do not "dump" it in.

• Solvent Removal:

  • Perform dialysis against PBS (20kDa MWCO) for 24 hours at 4°C, changing buffer 3 times.

  • Reason: Residual ethanol destabilizes DAG-rich membranes, promoting fusion.

Characterization & Quality Control

When analyzing high-DAG vesicles, standard QC is insufficient. You must look for specific markers of instability.

Technique	Metric	Acceptance Criteria	Troubleshooting
DLS (Dynamic Light Scattering)	PDI (Polydispersity Index)	< 0.2	If > 0.2, DAG domains are likely aggregating. Increase mixing speed or PEG %.
Cryo-TEM	Morphology	Spherical, unilamellar	If you see "dumbbells" (fusion) or dark spots (DAG oil droplets), the formulation is unstable.
Zeta Potential	Surface Charge	-5 to -20 mV	Near-neutral charge promotes aggregation. Consider adding 5% anionic lipid (e.g., DSPG) if PEG alone fails.

References

• Lipid Geometry & Packing Parameters: Israelachvili, J. N. (2011). Intermolecular and Surface Forces. Academic Press. (Foundational text on Critical Packing Parameters and cone-shaped lipids).

• DAG-Induced Instability & Fusion

  • Goni, F. M., & Alonso, A. (1999). Structure and functional properties of diacylglycerols in membranes. Progress in Lipid Research, 38(1), 1-48. Link

• Stabilization with PEG-Lipids

  • Kulkarni, J. A., et al. (2019).[2] On the role of helper lipids in lipid nanoparticle formulations of siRNA. Nanoscale, 11, 21733-21739.[2] Link

• Microfluidic Preparation Methods

  • Jahn, A., et al. (2007). Microfluidic mixing and the formation of nanoscale lipid vesicles. ACS Nano, 4(4), 2077-2087. Link

• Curvature Sorting & Phase Separation

  • Callan-Jones, A., et al. (2011). Curvature-driven lipid sorting in biomembranes. Physical Review E, 83(6), 061931. Link

Sources

• 1. biorxiv.org [biorxiv.org]
• 2. On the role of helper lipids in lipid nanoparticle formulations of siRNA - Nanoscale (RSC Publishing) [pubs.rsc.org]

Reference Data & Comparative Studies

Navigating the Mirror Image World: A Guide to Chiral HPLC Separation of sn-1,2- and sn-2,3-Dipalmitoleoylglycerol

For researchers, scientists, and drug development professionals working with lipids, the stereochemistry of diacylglycerols (DAGs) is of paramount importance. The spatial arrangement of fatty acid chains on the glycerol backbone dictates their metabolic fate and signaling functions. The enantiomeric pair, sn-1,2- and sn-2,3-dipalmitoleoylglycerol, presents a significant analytical challenge due to their identical chemical formula and physical properties in an achiral environment. This guide provides an in-depth comparison of chiral High-Performance Liquid Chromatography (HPLC) methodologies for the effective separation of these enantiomers, empowering you to make informed decisions for your research.

The Challenge of Separating Diacylglycerol Enantiomers

The subtle difference between sn-1,2- and sn-2,3-dipalmitoleoylglycerol lies in the stereocenter at the sn-2 position of the glycerol backbone. This seemingly minor variation has profound biological implications, influencing everything from enzyme specificity to cellular signaling cascades. Consequently, the ability to resolve and accurately quantify these enantiomers is crucial for understanding their distinct physiological roles. Chiral HPLC stands as the most powerful technique for this purpose, offering the necessary selectivity to distinguish between these mirror-image molecules.[1]

Methodological Crossroads: Derivatization vs. Direct Separation

Two primary strategies have been successfully employed for the chiral HPLC separation of diacylglycerol enantiomers: an indirect approach requiring chemical derivatization and a direct approach utilizing modern chiral stationary phases (CSPs).

The Classic Approach: Indirect Separation via Derivatization

Historically, the separation of DAG enantiomers was achieved by converting them into diastereomers through derivatization with a chiral reagent. This classic method, while effective, involves additional sample preparation steps.

The Causality Behind Derivatization: By reacting the hydroxyl group of the DAG enantiomers with a chiral derivatizing agent, two diastereomers are formed. Diastereomers, unlike enantiomers, possess different physical properties and can be separated on a conventional achiral stationary phase, such as silica gel.[2]

A seminal method developed by Takagi and Itabashi in 1987 demonstrated the successful separation of sn-1,2- and sn-2,3-diacyl-sn-glycerol enantiomers as their 3,5-dinitrophenylurethane (DNPU) derivatives.[3] The electron-rich dinitrophenyl group also provides a strong chromophore, enhancing UV detection.

Mechanism of Separation: The separation of the DNPU-derivatized DAGs relies on the differential interactions between the diastereomers and the stationary phase. Hydrogen bonding and charge-transfer complexes between the urethane derivatives and the stationary phase are believed to contribute significantly to the separation.[3]

Experimental Workflow: Indirect Separation via Derivatization

Caption: Workflow for the indirect chiral HPLC separation of diacylglycerol enantiomers.

The Modern Approach: Direct Separation on Polysaccharide-Based CSPs

The advent of advanced chiral stationary phases, particularly those based on polysaccharide derivatives, has revolutionized the field, often permitting the direct separation of enantiomers without the need for derivatization.[4][5] This approach simplifies sample preparation and avoids potential issues associated with derivatization reactions, such as incomplete reactions or racemization.

The Power of Polysaccharide CSPs: Polysaccharide-based CSPs, such as those commercialized under the brand names Chiralpak® (Daicel) and Lux® (Phenomenex), are the most widely used for chiral separations.[4][6] These CSPs typically consist of cellulose or amylose derivatives coated or immobilized on a silica support. The helical structure of the polysaccharide backbone creates chiral grooves and cavities where enantiomers can interact differently.

Mechanism of Chiral Recognition: The separation mechanism on polysaccharide-based CSPs is a complex interplay of various interactions, including:

• Hydrogen bonding: The carbamate groups on the polysaccharide derivatives can act as hydrogen bond donors and acceptors.

• π-π interactions: Aromatic groups on the CSP can interact with unsaturated fatty acid chains or other aromatic moieties in the analyte.

• Steric hindrance: The three-dimensional structure of the chiral grooves of the CSP leads to a better fit for one enantiomer over the other, resulting in differential retention.

The transient formation of diastereomeric complexes between the DAG enantiomers and the chiral selector on the stationary phase is the fundamental principle governing the separation.[3][7]

Comparison of Chiral HPLC Separation Methodologies

Feature	Indirect Method (Derivatization)	Direct Method (Modern CSPs)
Principle	Separation of diastereomers on an achiral phase.[2]	Direct separation of enantiomers on a chiral stationary phase.[4][5]
Sample Preparation	Multi-step: derivatization followed by purification.	Minimal: dissolution in a suitable solvent.
Potential Issues	Incomplete derivatization, racemization, by-product formation.	Limited column choices for specific compounds, method development can be empirical.
Stationary Phase	Typically standard silica gel.	Polysaccharide-based CSPs (e.g., Chiralpak®, Lux®).[6]
Detection	Enhanced UV detection due to chromophoric derivative.	Requires a detector suitable for non-derivatized lipids (e.g., ELSD, CAD, MS).
Overall Workflow	More complex and time-consuming.	Simpler and faster.

Recommended Protocol: Direct Chiral HPLC Separation

Step-by-Step Methodology

• Column Selection:

  • Primary recommendation: Chiralpak IA or Lux Cellulose-1 . These columns have shown broad applicability for the chiral separation of underivatized glycerolipids.[4][6]

  • Column dimensions: 250 x 4.6 mm, 5 µm particle size.

• Mobile Phase Preparation (Normal Phase):

  • A typical starting mobile phase for normal-phase separation is a mixture of hexane and an alcohol modifier (e.g., 2-propanol or ethanol).

  • Initial mobile phase composition: Hexane/2-Propanol (99:1, v/v) . The ratio can be optimized to achieve the desired resolution and retention times. A lower percentage of the alcohol modifier generally leads to longer retention and potentially better resolution.

• HPLC System Parameters:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 25°C

  • Injection Volume: 10 µL

  • Detector: Evaporative Light Scattering Detector (ELSD), Charged Aerosol Detector (CAD), or Mass Spectrometer (MS). UV detection is not suitable for underivatized saturated or monounsaturated lipids.

• Sample Preparation:

  • Dissolve the dipalmitoleoylglycerol sample in the mobile phase or a compatible solvent like hexane at a concentration of approximately 1 mg/mL.

• Method Optimization:

  • If the enantiomers co-elute, decrease the percentage of the alcohol modifier in the mobile phase (e.g., to 99.5:0.5 or 99.8:0.2).

  • If retention times are excessively long, increase the percentage of the alcohol modifier.

  • Different alcohol modifiers (e.g., ethanol) can be screened to alter selectivity.

Logical Relationship of Direct Chiral Separation

Caption: Principle of direct chiral separation of diacylglycerol enantiomers on a polysaccharide CSP.

Conclusion

The chiral separation of sn-1,2- and sn-2,3-dipalmitoleoylglycerol is a critical yet achievable analytical task. While the classic derivatization method provides a robust and sensitive approach, the development of modern polysaccharide-based chiral stationary phases has made direct enantioseparation the more streamlined and often preferred strategy. By understanding the principles of chiral recognition and systematically optimizing the chromatographic conditions, researchers can confidently resolve these important lipid enantiomers, paving the way for a deeper understanding of their biological significance.

References

• Takagi, T., & Itabashi, Y. (1987). Rapid separations of diacyl- and dialkylglycerol enantiomers by high performance liquid chromatography on a chiral stationary phase. Lipids, 22(8), 596-600. [Link]

• Chiralpedia. (2022). Chiral HPLC separation: strategy and approaches. Retrieved from [Link]

• Itabashi, Y. (2012). Chiral separation of glycerolipids by high-performance liquid chromatography. Journal of Oleo Science, 61(9), 469-481. [Link]

• Phenomenex Inc. (n.d.). Chiral HPLC Separations. Retrieved from [Link]

• Daicel Corporation. (n.d.). CHIRALPAK® and CHIRALCEL® Columns. Retrieved from [Link]

• Christie, W. W. (1992). The Chromatographic Resolution of Chiral Lipids. In Advances in Lipid Methodology — One (pp. 121-148). Oily Press. Retrieved from [Link]

• Phenomenex Inc. (n.d.). Lux Chiral HPLC Columns for Chiral Separation. Retrieved from [Link]

• Laakso, P., & Christie, W. W. (1990). Chromatographic resolution of chiral diacylglycerol derivatives: Potential in the stereospecific analysis of triacyl-sn-glycerols. Lipids, 25(6), 349–353. [Link]

• Itabashi, Y., Myher, J. J., & Kuksis, A. (1990). Determination of positional distribution of fatty acids in glycerolipids by chiral-phase high-performance liquid chromatography.

• Takagi, T., & Itabashi, Y. (1987). Rapid separations of diacyl- and dialkylglycerol enantiomers by high performance liquid chromatography on a chiral stationary phase. Lipids, 22(8), 596-600.[3]

Sources

• 1. HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aocs.org [aocs.org]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]
• 6. velocityscientific.com.au [velocityscientific.com.au]
• 7. eijppr.com [eijppr.com]

NMR Analysis of 2,3-Dipalmitoleoyl-sn-glycerol Stereochemistry: A Technical Comparison Guide

Topic: NMR Analysis of 2,3-Dipalmitoleoyl-sn-glycerol Stereochemistry Content Type: Publish Comparison Guide Audience: Researchers, Scientists, Drug Development Professionals

Executive Summary: The Stereochemical Imperative

In lipidomics and drug development, the distinction between 1,2-diacyl-sn-glycerols (1,2-DAGs) and their enantiomers, 2,3-diacyl-sn-glycerols (2,3-DAGs) , is not merely academic—it is functional. 1,2-DAGs are potent endogenous activators of Protein Kinase C (PKC), a pivotal signaling node in oncology and immunology. Conversely, 2,3-dipalmitoleoyl-sn-glycerol (and other 2,3-DAGs) often exhibit significantly reduced or null affinity for PKC C1 domains, serving instead as metabolic byproducts or specific membrane modulators.

Standard analytical techniques fail to distinguish these enantiomers. In an achiral environment (e.g., standard NMR solvents like CDCl₃), 1,2- and 2,3-DAGs possess identical chemical shifts. This guide compares high-resolution NMR strategies to resolve this stereochemistry, championing Chiral Derivatization with Naphthylethyl Isocyanate as the superior method for unambiguous structural elucidation.

Technical Challenge: The Enantiomeric Equivalence

The core difficulty lies in the symmetry of the glycerol backbone when the acyl chains are identical (as in dipalmitoleoyl-DAG).

• The Molecule: 2,3-dipalmitoleoyl-sn-glycerol possesses a primary hydroxyl group at the sn-1 position.

• The Problem: The sn-1 and sn-3 positions of the glycerol backbone are enantiotopic. In standard

  H or C NMR, the signals for a 1,2-DAG (OH at sn-3) and a 2,3-DAG (OH at sn-1) are indistinguishable.

• The Solution: One must break the symmetry by introducing a chiral auxiliary, converting the enantiomers into diastereomers , which have distinct physical properties and NMR chemical shifts.

Comparative Analysis of Analytical Methods

We evaluate three primary methodologies for determining DAG stereochemistry: Chiral Urethane Derivatization (NMR) , Mosher’s Ester Analysis , and Chiral HPLC .

Table 1: Performance Matrix of Stereochemical Analysis Methods

Feature	Method A: Chiral Urethane Derivatization (Recommended)	Method B: Mosher's Ester (MTPA)	Method C: Chiral HPLC
Principle	Derivatization with (S)-(+)-1-(1-naphthyl)ethyl isocyanate followed by NMR.	Derivatization with -methoxy- -trifluoromethylphenylacetic acid.	Direct separation on Chiral Stationary Phases (e.g., Chiralpak).
Resolution ( )	High: Distinct separation of glycerol -1/ -3 protons ( ppm).	Moderate: Primary alcohols (DAGs) often show smaller than secondary alcohols.	N/A: Separation is based on retention time, not chemical shift.
Structural Proof	Definitive: Provides direct structural evidence via diagnostic coupling constants and shifts.	Inferential: Relies on models which can be ambiguous for primary alcohols.	Comparative: Requires authentic standards for retention time matching.
Sample Recovery	Destructive (Derivatized).	Destructive (Derivatized).	Non-destructive (if prep scale).
Throughput	Low (Synthesis + NMR time).	Low (Synthesis + NMR time).	High (Automated injection).
Verdict	Gold Standard for Structure Validation.	Good alternative if isocyanate is unavailable.	Best for routine quantitation of known mixtures.

Detailed Protocol: Chiral Urethane Derivatization NMR

Recommended for absolute configuration assignment of 2,3-dipalmitoleoyl-sn-glycerol.

Rationale

The reaction of the free primary hydroxyl of the DAG with (S)-(+)-1-(1-naphthyl)ethyl isocyanate yields a carbamate (urethane). The naphthyl group acts as a magnetic anisotropy shield. In the resulting diastereomers, the spatial arrangement of the naphthyl ring relative to the glycerol backbone differs between the 1,2- and 2,3-isomers, causing significant shielding/deshielding effects on the glycerol protons.

Workflow Diagram

Figure 1: Workflow for the stereochemical assignment of DAGs using chiral urethane derivatization.

Step-by-Step Methodology

• Preparation: Dissolve 10 mg of 2,3-dipalmitoleoyl-sn-glycerol in 1 mL of anhydrous toluene.

• Derivatization: Add 1.5 equivalents of (S)-(+)-1-(1-naphthyl)ethyl isocyanate and a catalytic amount of 4-dimethylaminopyridine (DMAP).

• Reaction: Stir at 60°C for 24 hours under nitrogen atmosphere. Monitor consumption of the starting DAG by TLC (Hexane/EtOAc 80:20).

• Work-up: Quench with methanol (to scavenge excess isocyanate). Evaporate solvent under reduced pressure.

• Purification: Purify the resulting urethane derivative via silica gel flash chromatography.

• NMR Acquisition: Dissolve the purified derivative in CDCl

  . Acquire a H NMR spectrum (minimum 500 MHz recommended for clear splitting).

Data Interpretation

Focus on the glycerol backbone methylene protons (

-1 and -3).

• Diagnostic Region: 4.0 – 4.5 ppm.

• Mechanism: The magnetic anisotropy of the naphthyl group differentially shields the glycerol protons depending on the stereochemistry (

  -1 vs -3 attachment).

• Expected Result:

  • 1,2-DAG Derivative: The carbamate is at

    -3.[1] The -1 protons appear as distinct multiplets.

  • 2,3-DAG Derivative: The carbamate is at

    -1. The -3 protons appear at shifted positions relative to the 1,2-isomer.

  • Note: Literature values indicate that for (S)-naphthylurethane derivatives, the diastereomeric shift difference (

    ) for the glycerol protons is sufficient to distinguish the two forms.

Alternative Method: Chiral Solvating Agents (CSA)

If derivatization is not feasible, Chiral Solvating Agents offer a non-destructive NMR alternative.

• Reagent: Pirkle’s Alcohol (e.g., (R)-(-)-2,2,2-trifluoro-1-(9-anthryl)ethanol) or Europium chiral shift reagents like Eu(hfc)

  .

• Protocol:

  • Dissolve DAG in CDCl

    .

  • Add CSA stepwise (0.5 to 5.0 equivalents).

  • Monitor the splitting of the terminal methyl signals of the palmitoleoyl chains or the glycerol backbone protons.

• Pros/Cons: Faster than derivatization but often requires large amounts of expensive CSA and results in broader lines (especially with paramagnetic Lanthanides), which can obscure the subtle splitting in lipid chains.

References

• Suarez, M., et al. (2006). "HPLC Separation and NMR Structural Elucidation of sn-1,2-, 2,3-, and 1,3-Diacylglycerols from Olive Oil as Naphthylethylurethane Derivatives." Journal of Agricultural and Food Chemistry. Link

• Itoh, T., et al. (2019). "Enantiospecific synthesis of sn-1,2-, 2,3-, and 1,3-diacylglycerols as naphthylethylurethane derivatives." Arkivoc. Link

• Takagi, T., & Itabashi, Y. (1987). "HPLC resolution of diacylglycerol moieties of natural triacylglycerols on a chiral phase." Lipids.[2][3][4][5][6][7] Link

• Seco, J. M., et al. (2004). "The Assignment of Absolute Configuration by NMR using Chiral Derivatizing Agents: A Practical Guide." Chemical Reviews. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. caymanchem.com [caymanchem.com]
• 3. The Role of Glycerol and Its Derivatives in the Biochemistry of Living Organisms, and Their Prebiotic Origin and Significance in the Evolution of Life | MDPI [mdpi.com]
• 4. chemistry.uoc.gr [chemistry.uoc.gr]
• 5. pubs.acs.org [pubs.acs.org]
• 6. tandfonline.com [tandfonline.com]
• 7. researchgate.net [researchgate.net]

A Comparative Guide to the PKC Activation of sn-1,2- vs. sn-2,3-Dipalmitoleoylglycerol for Researchers and Drug Development Professionals

In the intricate world of cellular signaling, the stereochemistry of lipid second messengers plays a pivotal role in dictating downstream biological outcomes. Among these crucial molecules, diacylglycerols (DAGs) are central to the activation of Protein Kinase C (PKC), a family of enzymes implicated in a vast array of cellular processes, from proliferation and differentiation to apoptosis. This guide provides an in-depth, objective comparison of the PKC activation potential of two stereoisomers of dipalmitoleoylglycerol: sn-1,2-dipalmitoleoylglycerol and sn-2,3-dipalmitoleoylglycerol. Understanding the nuanced differences in their biological activity is paramount for researchers designing cell-permeable PKC activators and for drug development professionals targeting the PKC signaling cascade.

The Critical Role of Stereochemistry in PKC Activation

The activation of conventional and novel PKC isoforms is a highly specific process, critically dependent on the spatial arrangement of functional groups on the diacylglycerol molecule.[1] The canonical pathway involves the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2) by phospholipase C (PLC), generating sn-1,2-diacylglycerol and inositol 1,4,5-trisphosphate (IP3).[2] While IP3 mobilizes intracellular calcium, the sn-1,2-DAG remains embedded in the plasma membrane, where it recruits and allosterically activates PKC.[3]

The stereospecificity of this interaction is a cornerstone of PKC biology. It is the precise positioning of the two fatty acyl chains at the sn-1 and sn-2 positions and the free hydroxyl group at the sn-3 position of the glycerol backbone that facilitates a productive interaction with the C1 domain of PKC.[4][5]

sn-1,2-Dipalmitoleoylglycerol: The Biologically Active Isomer

sn-1,2-dipalmitoleoylglycerol is the naturally occurring, biologically active stereoisomer for PKC activation.[1] The key structural features that underpin its activity are:

• Two Ester Carbonyl Groups: The carbonyl groups of the palmitoleoyl chains at the sn-1 and sn-2 positions are essential for binding to the C1 domain of PKC.[4][6]

• Free sn-3 Hydroxyl Group: The hydroxyl group at the sn-3 position is a critical hydrogen bond donor, completing the three-point attachment necessary for a stable and activating interaction with the enzyme.[4]

• Acyl Chain Composition: The presence of the monounsaturated palmitoleoyl chains influences the physical properties of the DAG within the membrane and can modulate the potency and isoform selectivity of PKC activation.[7]

The interaction of sn-1,2-DAG with the C1 domain of PKC, in conjunction with phosphatidylserine and, for conventional PKCs, calcium, induces a conformational change in the enzyme, relieving autoinhibition and exposing the catalytic domain for substrate phosphorylation.[8]

sn-2,3-Dipalmitoleoylglycerol: The Inactive Counterpart

In stark contrast to its sn-1,2 counterpart, sn-2,3-dipalmitoleoylglycerol is generally considered to be biologically inactive as a direct activator of PKC.[1] This inactivity stems from its inverted stereochemistry. While it possesses the same chemical formula as the sn-1,2 isomer, the spatial arrangement of its functional groups is a mirror image.

The critical difference lies in the positioning of the acyl chains and the hydroxyl group. In sn-2,3-dipalmitoleoylglycerol, the hydroxyl group is at the sn-1 position, and the palmitoleoyl chains are at the sn-2 and sn-3 positions. This arrangement prevents the requisite three-point attachment to the PKC C1 domain.[4] Consequently, sn-2,3-dipalmitoleoylglycerol fails to induce the conformational changes necessary for PKC activation.

While inactive as a direct PKC activator, it is important for researchers to consider that sn-2,3-DAGs can be generated in cells through alternative metabolic pathways, such as the hydrolysis of triglycerides by certain lipases.[9] However, their primary role is not in direct PKC-mediated signaling.

Comparative Summary of PKC Activation

Feature	sn-1,2-Dipalmitoleoylglycerol	sn-2,3-Dipalmitoleoylglycerol
PKC Activation	Potent Activator	Inactive / Very Weak Activator
Mechanism	Binds to the C1 domain of PKC via a specific three-point attachment, inducing a conformational change.[4]	Does not effectively bind to the C1 domain in a manner that leads to activation due to incorrect stereochemistry.[1]
Biological Relevance	The physiologically relevant second messenger for PKC activation.[10]	Not a primary direct activator of PKC; may be formed through other metabolic routes.[9]
Stereochemistry	Acyl chains at sn-1 and sn-2 positions; hydroxyl group at sn-3 position.	Acyl chains at sn-2 and sn-3 positions; hydroxyl group at sn-1 position.

Visualizing the PKC Activation Pathway

To illustrate the central role of sn-1,2-diacylglycerol in the PKC signaling cascade, the following diagram outlines the canonical pathway.

Caption: Canonical PKC activation pathway initiated by ligand binding.

Experimental Workflow for Comparing PKC Activation

To empirically validate the differential activation of PKC by sn-1,2- and sn-2,3-dipalmitoleoylglycerol, a robust in vitro kinase assay is essential. The following workflow outlines the key steps.

Caption: Workflow for in vitro PKC kinase activity assay.

Detailed Experimental Protocol: In Vitro PKC Activity Assay

This protocol provides a framework for comparing the ability of sn-1,2- and sn-2,3-dipalmitoleoylglycerol to activate a specific PKC isoform.

Materials:

• Recombinant human PKC isoform (e.g., PKCα, PKCβII, PKCδ)

• sn-1,2-dipalmitoleoylglycerol

• sn-2,3-dipalmitoleoylglycerol

• Phosphatidylserine (PS)

• Myelin Basic Protein (MBP) as a substrate

• Kinase Assay Buffer (e.g., 20 mM Tris-HCl, pH 7.5, 10 mM MgCl₂, 1 mM CaCl₂, 1 mM DTT)

• [γ-³²P]ATP

• SDS-PAGE gels and buffers

• Phosphor screen and imager or autoradiography film

Procedure:

• Lipid Vesicle Preparation:

  • Prepare mixed lipid vesicles containing phosphatidylserine and either sn-1,2-dipalmitoleoylglycerol, sn-2,3-dipalmitoleoylglycerol, or a vehicle control (e.g., DMSO).

  • Combine the lipids in chloroform, evaporate the solvent under a stream of nitrogen, and resuspend the lipid film in assay buffer by sonication.

• Kinase Reaction Setup (on ice):

  • In a microcentrifuge tube, combine the kinase assay buffer, the prepared lipid vesicles, and the PKC substrate (MBP).

  • Add the recombinant PKC enzyme to each reaction tube.

• Initiation of Kinase Reaction:

  • Initiate the phosphorylation reaction by adding [γ-³²P]ATP to each tube.

  • Incubate the reactions at 30°C for a predetermined time (e.g., 10-20 minutes).

• Termination of Reaction:

  • Stop the reaction by adding an equal volume of 2X SDS-PAGE sample buffer and boiling for 5 minutes.

• SDS-PAGE and Autoradiography:

  • Separate the reaction products by SDS-PAGE.

  • Dry the gel and expose it to a phosphor screen or autoradiography film to visualize the phosphorylated MBP.

• Data Analysis:

  • Quantify the radioactive signal in the MBP bands using densitometry.

  • Compare the levels of MBP phosphorylation in the presence of sn-1,2-dipalmitoleoylglycerol, sn-2,3-dipalmitoleoylglycerol, and the control to determine the relative PKC activation.

Expected Results:

The results of this assay are expected to show a significant increase in MBP phosphorylation in the presence of sn-1,2-dipalmitoleoylglycerol compared to the control. In contrast, sn-2,3-dipalmitoleoylglycerol should exhibit little to no enhancement of PKC activity above the basal level observed in the control reaction.

Conclusion and Future Directions

Future research in this area could explore the potential for sn-2,3-dipalmitoleoylglycerol to act as a competitive inhibitor of other enzymes that metabolize diacylglycerols, or to investigate whether specific, yet-to-be-identified cellular proteins may interact with this isomer. However, for the purpose of direct PKC activation, the focus remains squarely on the sn-1,2 stereoisomer.

References

• Hannun, Y. A., Loomis, C. R., & Bell, R. M. (1986). Specificity and mechanism of protein kinase C activation by sn-1,2-diacylglycerols. The Journal of biological chemistry, 261(16), 7184–7190. [Link]

• Brose, N., & Rosenmund, C. (2002). Diacylglycerol as a versatile signaling molecule. Cell, 108(2), 183-186. [Link]

• Samuel, V. T., & Shulman, G. I. (2012). Diacylglycerol activation of protein kinase Cε and hepatic insulin resistance. Cell metabolism, 15(5), 574–585. [Link]

• Rando, R. R., & Young, N. (1984). The stereospecific activation of protein kinase C. Biochemical and biophysical research communications, 122(2), 818–823. [Link]

• King, G. L., & Johnson, J. A. (2005). Activation of protein kinase C and diacylglycerol as a cause of complications of diabetes mellitus. The Journal of clinical investigation, 115(5), 1132–1135. [Link]

• Cabot, M. C., & Jaken, S. (1984). Structural and chemical specificity of diacylglycerols for protein kinase C activation. Biochemical and biophysical research communications, 125(1), 163–169. [Link]

• Newton, A. C. (2001). Protein kinase C: structural and spatial regulation. Chemical reviews, 101(8), 2353–2364. [Link]

• Köhnke, M., et al. (2019). Diacylglycerol-evoked activation of PKC and PKD isoforms in regulation of glucose and lipid metabolism: a review. Cellular and molecular life sciences, 76(13), 2545–2563. [Link]

• Cabot, M. C., & Jaken, S. (1984). Structural and chemical specificity of diacylglycerols for protein kinase C activation. Biochemical and Biophysical Research Communications, 125(1), 163-169. [Link]

• Top-Rasmussen, M., et al. (2006). Association of diacylglycerol kinase ζ with protein kinase C α. The Journal of biological chemistry, 281(49), 37623–37633. [Link]

• Alberts, B., et al. (2002). Molecular Biology of the Cell. 4th edition. Garland Science. [Link]

• Kofink, M., et al. (2008). A mild approach to the synthesis of sn-glycerol 1,2-di-γ-linolenate 3-palmitate. Chemistry of Natural Compounds, 44(2), 154-157. [Link]

• Madani, S., et al. (2001). Activation of conventional and novel protein kinase C isozymes by different diacylglycerol molecular species. Biochemical pharmacology, 62(10), 1367–1374. [Link]

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• 1. The stereospecific activation of protein kinase C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. youtube.com [youtube.com]
• 4. Specificity and mechanism of protein kinase C activation by sn-1,2-diacylglycerols - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Diacylglycerol - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 6. Structural and chemical specificity of diacylglycerols for protein kinase C activation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Activation of conventional and novel protein kinase C isozymes by different diacylglycerol molecular species - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. Diacylglycerol-evoked activation of PKC and PKD isoforms in regulation of glucose and lipid metabolism: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Diacylglycerol Activation of Protein Kinase Cε and Hepatic Insulin Resistance - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Guide: Membrane Fluidity &amp; Phase Behavior of Dipalmitoyl vs. Dipalmitoleoyl Glycerol

Executive Summary

In the development of lipid nanoparticles (LNPs) and liposomal drug delivery systems, the choice of the glycerol backbone lipid determines the thermodynamic stability and fusogenicity of the carrier. This guide compares 1,2-Dipalmitoyl-sn-glycerol (DPG) and 1,2-Dipalmitoleoyl-sn-glycerol (DPPoG) .

The critical distinction lies in the acyl chain saturation:

• DPG (16:0, Saturated): High phase transition temperature (

  ), promoting membrane rigidity and gel-phase formation.

• DPPoG (16:1, Monounsaturated): Low phase transition temperature, existing as a fluid oil at physiological temperatures, promoting membrane fluidity and fusogenicity.

This guide details the structural mechanisms, experimental validation protocols, and specific applications of these lipids in modulating membrane dynamics.

Structural & Chemical Analysis[1]

The fundamental difference in membrane behavior stems from the acyl chain packing efficiency.

Molecular Architecture

• DPG possesses two saturated palmitic acid tails. These linear chains allow for dense Van der Waals packing, resulting in a high-order "gel" phase (

  ) at body temperature.

• DPPoG possesses two palmitoleic acid tails with a cis-double bond at the

  position. This "kink" prevents tight packing, creating a steric volume that forces the membrane into a disordered liquid-crystalline phase ( ) or non-lamellar hexagonal phase ( ).

Structural Comparison Diagram

Caption: Structural impact of acyl chain saturation on phase behavior. Linear chains (DPG) promote rigidity; kinked chains (DPPoG) induce fluidity.

Physicochemical Comparison Data

The following table summarizes the key physical properties relevant to formulation. Note the drastic difference in melting point (

), which dictates the storage and processing conditions.

Property	1,2-Dipalmitoyl-sn-glycerol (DPG)	1,2-Dipalmitoleoyl-sn-glycerol (DPPoG)
CAS Number	30334-71-5	103509-63-9 (Generic) / Varies by isomer
Formula
Acyl Chain	16:0 (Palmitic)	16:1 (Palmitoleic, cis-9)
Melting Point ( )	66 -- 69 °C (Solid at RT) [1]	< 0 °C (Liquid at RT) [2]
Phase at 37°C	Solid / Gel ( )	Liquid / Fluid ( )
Packing Parameter	(Cylindrical)	(Cone-shaped)
Membrane Effect	Increases Rigidity / Stability	Increases Fluidity / Fusion

Critical Insight: DPG requires heating above 70°C during liposome hydration to ensure proper dispersion, whereas DPPoG can be processed at room temperature or 4°C.

Experimental Methodologies

To validate the impact of these lipids on your specific formulation, use the following self-validating protocols.

Protocol A: Differential Scanning Calorimetry (DSC)

Objective: Determine the Phase Transition Temperature (

) of the lipid mixture.

• Preparation: Dissolve lipid mixture (e.g., DPG:DSPC:Chol) in chloroform. Evaporate to form a thin film.

• Hydration: Hydrate with PBS buffer at

  above the expected (e.g., 75°C for DPG systems). Vortex vigorously.

• Loading: Load 20 µL of suspension (approx. 5-10 mg/mL lipid) into the DSC sample pan. Fill reference pan with PBS.

• Cycle:

  • Equilibrate at 10°C.

  • Scan from 10°C to 90°C at a rate of 1°C/min (Heating).

  • Scan from 90°C to 10°C at 1°C/min (Cooling).

• Analysis: Identify the endothermic peak (

  ).

  • Validation Check: If the peak is broad (>5°C width), the lipids are not homogeneously mixed. Repeat hydration/extrusion.

Protocol B: Fluorescence Anisotropy (Membrane Fluidity)

Objective: Quantify membrane order using the DPH (1,6-diphenyl-1,3,5-hexatriene) probe.

• Labeling: Add DPH to the lipid suspension at a molar ratio of 1:200 (Probe:Lipid). Incubate for 30 mins at

  .

• Measurement: Use a spectrofluorometer with polarizers.

  • Excitation: 360 nm | Emission: 430 nm.

• Calculation: Calculate Anisotropy (

  ) using: Where is the grating factor.

• Interpretation:

  • High

    (0.25 - 0.35): Indicates a rigid, ordered membrane (Characteristic of DPG ).

  • Low

    (< 0.15): Indicates a fluid, disordered membrane (Characteristic of DPPoG ).

Experimental Workflow Diagram

Caption: Workflow for characterizing lipid phase behavior. DSC confirms homogeneity; Anisotropy defines fluidity.

Applications in Drug Delivery[2]

The choice between DPG and DPPoG dictates the functional mechanism of the LNP.

DPG: Stability & Retention

• Mechanism: DPG's high

  creates "lipid rafts" or rigid domains within the bilayer. This reduces permeability, preventing premature leakage of the payload (e.g., mRNA or small molecules) during circulation.

• Use Case: Long-circulating liposomes where retention is critical.

• Signaling: DPG is a DAG analog. However, due to its sequestration in gel domains, it is often biologically inactive regarding PKC activation unless the membrane is fluid enough to release it [3].

DPPoG: Fusion & Endosomal Escape

• Mechanism: The cone shape of DPPoG (due to the unsaturated tail) induces negative curvature stress. Upon endocytosis, this stress facilitates fusion with the endosomal membrane (

  phase transition), promoting the release of the cargo into the cytoplasm.

• Use Case: Transfection reagents and mRNA-LNP helper lipids where endosomal escape is the rate-limiting step.

• Bioactivity: Unsaturated DAGs like DPPoG are potent activators of Protein Kinase C (PKC) because they partition easily into the fluid phase where the enzyme operates [3].

References

• PubChem. 1,2-Dipalmitoleoyl-sn-glycero-3-phosphocholine (Related Lipid Data).[1] [Link]

• Goldberg, E.M., et al. Effects of dipalmitoylglycerol and fatty acids on membrane structure and protein kinase C activity. Journal of Biological Chemistry. [Link]

Sources

• 1. PC(16:1(9Z)/16:1(9Z)) | C40H76NO8P | CID 24778764 - PubChem [pubchem.ncbi.nlm.nih.gov]

A Senior Application Scientist's Guide to Validating the Enantiomeric Purity of Synthetic Diacylglycerols

For researchers in cellular signaling and drug development, the stereochemical identity of a synthetic diacylglycerol (DAG) is not a trivial detail—it is the very determinant of its biological activity. As lipid second messengers, DAGs are central to a multitude of signaling pathways, most notably the activation of Protein Kinase C (PKC).[1] However, this critical biological function is stereospecific; only the sn-1,2-diacylglycerol enantiomer is a potent activator of PKC, while its mirror image, sn-2,3-diacylglycerol, is largely inactive.[2][3] Consequently, the synthesis of enantiomerically pure DAGs is paramount, and rigorous validation of this purity is an indispensable step in ensuring the reliability and reproducibility of experimental data.

This guide provides an in-depth comparison of the primary analytical methodologies for determining the enantiomeric purity of synthetic DAGs. We will move beyond simple procedural lists to explore the causality behind experimental choices, offering field-proven insights to help you design a robust, self-validating system for your laboratory.

The Biological Imperative: Why Stereochemistry Matters

Figure 1: Stereospecific activation of Protein Kinase C (PKC) by the sn-1,2-diacylglycerol (sn-1,2-DAG) enantiomer.

Comparative Analysis of Validation Methodologies

The analytical challenge in separating enantiomers lies in their identical physical and chemical properties in an achiral environment.[7] Therefore, validation methods must introduce a chiral element—be it a stationary phase, a derivatizing agent, or an enzyme—to create a discernible difference between the enantiomers.

Methodology	Principle	Sensitivity	Sample Prep	Key Advantages	Key Disadvantages
Chiral HPLC (Direct)	Differential interaction of enantiomers with a Chiral Stationary Phase (CSP).	High (ng-pg)	Minimal (dissolution)	High resolution, direct quantification, non-destructive.	CSPs are expensive; method development can be time-consuming.[8]
Chiral HPLC (Indirect)	Derivatization with a chiral reagent to form diastereomers, separated on a standard achiral column.	High (ng-pg)	Moderate (derivatization required)	Uses standard HPLC columns; wide applicability.	Derivatizing agent must be enantiomerically pure; reaction must go to completion.[9]
Chiral GC-MS	Separation of volatile diastereomeric derivatives on a standard column or direct separation on a chiral GC column.	Very High (pg-fg)	High (derivatization required)	Excellent resolution and sensitivity; structural confirmation from MS.	Limited to thermally stable, volatile compounds; derivatization is often complex.[10][11]
Enzymatic Assay	Stereospecific conversion of one enantiomer by an enzyme (e.g., DGK), followed by product quantification.	Moderate to High	Moderate (enzymatic reaction)	Provides functional validation of biological activity; highly specific.	Requires pure, active enzyme; potential for enzyme inhibition by impurities.[12]
NMR Spectroscopy	Formation of diastereomeric complexes with a Chiral Derivatizing Agent (CDA) causing distinct chemical shifts.	Low (mg)	Moderate (derivatization)	Provides absolute structural information; accurate quantification without a calibration curve.	Low sensitivity requires larger sample amounts; potential for peak overlap.[13]

Experimental Protocols & Workflows

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is the most powerful and widely adopted technique for resolving DAG enantiomers.[14] The choice between direct and indirect analysis depends on the availability of a suitable chiral stationary phase (CSP) and the chemical properties of the DAG.

Recent advances in polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) have enabled the direct resolution of many glycerolipids without derivatization, simplifying the workflow significantly.[14][15]

Figure 2: Workflow for direct enantiomeric analysis of DAGs by chiral HPLC.

Protocol: Direct Chiral HPLC

• Column Selection: Choose a polysaccharide-based CSP known for lipid separation, such as a Chiralpak® or Lux® Cellulose/Amylose column.[16][17]

• Mobile Phase Preparation: A typical mobile phase for normal-phase chiral chromatography is a mixture of hexane and a polar modifier like 2-propanol or ethanol. A common starting point is Hexane:2-Propanol (99:1, v/v).[14] Ensure solvents are HPLC grade and thoroughly degassed.

• Sample Preparation: Accurately weigh ~1 mg of the synthetic DAG and dissolve it in 1 mL of the mobile phase to create a 1 mg/mL stock solution.

• Instrumentation Setup:

  • Equilibrate the column with the mobile phase at a constant flow rate (e.g., 0.5-1.0 mL/min) until a stable baseline is achieved.

  • Set the detector. For DAGs lacking a strong chromophore, an Evaporative Light Scattering Detector (ELSD) or a Corona Charged Aerosol Detector (CAD) is ideal. If derivatized, a UV detector can be used.

• Analysis:

  • Inject a racemic standard (a 50:50 mixture of sn-1,2- and sn-2,3-DAGs) to determine the retention times and resolution of the two enantiomers.

  • Inject the synthetic DAG sample.

  • Integrate the peak areas for both enantiomers (A₁ and A₂).

• Calculation: Calculate the enantiomeric excess (% ee) using the formula: % ee = (|A₁ - A₂| / (A₁ + A₂)) * 100

If a suitable CSP for direct analysis is unavailable or resolution is poor, converting the DAG enantiomers into diastereomers with a chiral derivatizing agent is a robust alternative.[8] A more accessible approach involves derivatization with an achiral reagent (e.g., an isocyanate) to form carbamates, which often exhibit excellent separation on specific CSPs.[9][18]

Protocol: Indirect Chiral HPLC via Carbamate Derivatization

• Derivatization:

  • In a vial, dissolve ~1 mg of the DAG sample in 200 µL of anhydrous toluene.

  • Add a 1.5-fold molar excess of 3,5-dinitrophenyl isocyanate.

  • Add one drop of pyridine as a catalyst.

  • Seal the vial and heat at 80°C for 1 hour.[19]

  • Evaporate the solvent under a stream of nitrogen.

  • Reconstitute the residue in the HPLC mobile phase.

• Chromatography: Perform HPLC analysis as described in the direct method. The resulting diastereomeric carbamates can often be resolved on Pirkle-type or polysaccharide-based CSPs and detected by UV at 254 nm due to the incorporated dinitrophenyl group.[20]

Enzymatic Assay using Diacylglycerol Kinase (DGK)

This method leverages the stereospecificity of enzymes to provide a functional measure of enantiomeric purity. DGKs are a family of enzymes that specifically phosphorylate DAG to produce phosphatidic acid (PA).[12] Critically, many DGK isoforms show a strong preference for the sn-1,2-DAG enantiomer.

Sources

• 1. Diacylglycerol - Basic Neurochemistry - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. The stereospecific activation of protein kinase C - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. youtube.com [youtube.com]
• 6. DAG tales: the multiple faces of diacylglycerol—stereochemistry, metabolism, and signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Enantiomeric purity of synthetic therapeutic peptides: A review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. aocs.org [aocs.org]
• 9. Novel chromatographic resolution of chiral diacylglycerols and analysis of the stereoselective hydrolysis of triacylglycerols by lipases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. weber.hu [weber.hu]
• 11. A Protocol for GC-MS Profiling of Chiral Secondary Amino Acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]
• 13. researchgate.net [researchgate.net]
• 14. scispace.com [scispace.com]
• 15. researchgate.net [researchgate.net]
• 16. Chiral HPLC Column | Phenomenex [phenomenex.com]
• 17. pubs.acs.org [pubs.acs.org]
• 18. researchgate.net [researchgate.net]
• 19. Determination of molecular species of enantiomeric diacylglycerols by chiral phase high performance liquid chromatography and polar capillary gas-liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Proper Disposal Procedures: 2,3-Dipalmitoleoyl-sn-glycerol

Executive Summary: Immediate Directive

Do not dispose of 2,3-Dipalmitoleoyl-sn-glycerol (2,3-DPG) down the drain.

While this lipid itself is often classified as non-hazardous under GHS criteria, it is a potent biological activator of Protein Kinase C (PKC) and is typically stored in halogenated solvents (e.g., Chloroform) or organic alcohols. Disposal protocols must prioritize the solvent matrix first, followed by the biological activity of the lipid.

Quick Classification:

• Neat (Powder/Oil): Non-regulated Solid Chemical Waste.

• In Chloroform/Methylene Chloride: Halogenated Organic Waste (RCRA Regulated).

• In Ethanol/Methanol: Non-Halogenated Organic Waste (Flammable).

• In Cell Culture Media: Biological/Medical Waste.[1]

Part 1: Scientific Context & Risk Assessment

To ensure compliance and safety, researchers must understand why specific disposal routes are chosen. It is not merely about toxicity; it is about bioactivity and environmental persistence .

Biological Mechanism of Action

2,3-DPG is a diacylglycerol (DAG) analog. In physiological systems, DAGs function as secondary messengers.[2] Unlike neutral storage lipids (Triacylglycerols), DAGs recruit and activate Protein Kinase C (PKC) isoforms at the plasma membrane.[3]

• Environmental Impact: If released into water systems, bioactive lipids can disrupt aquatic signaling pathways.

• Laboratory Safety: Skin absorption can lead to localized PKC activation, potentially promoting inflammation or tumor progression in susceptible tissues.

Chemical Stability & Solubility

• Hydrophobicity: 2,3-DPG is insoluble in water. Pouring it down the sink will result in it coating plumbing (creating "fatbergs") and eventually entering the watershed.

• Solvent Dependency: It is almost exclusively handled in Chloroform (

  ) or Methanol ( ). The disposal profile is dictated by these solvents, which are often RCRA F-listed or D-listed hazardous wastes.

Part 2: Waste Characterization Matrix

Use this table to determine the correct waste stream for your specific experimental fraction.

State of Matter	Matrix / Solvent	Hazard Class	RCRA Code (USA)	Disposal Stream
Solid / Waxy Oil	Pure Substance (Neat)	Non-Hazardous Chemical	None	Solid Chemical Waste
Liquid Solution	Chloroform / DCM	Toxic / Carcinogenic	D022 / F002	Halogenated Organic Waste
Liquid Solution	Methanol / Ethanol	Flammable	D001	Non-Halogenated Organic Waste
Aqueous Emulsion	Cell Culture Media	Biohazardous	None	Biomedical / Autoclave
Contaminated Solids	Tips, Tubes, Wipes	Solvent Contaminated	None	Solid Chemical Debris

Part 3: Step-by-Step Disposal Protocols

Protocol A: Disposal of Solvated Standards (Chloroform/Methanol)

Context: Most 2,3-DPG is shipped or stored in chloroform to prevent oxidation and acyl-migration.

• Segregation: Do NOT mix with aqueous waste or non-halogenated solvents (like acetone) if the concentration of chloroform exceeds 10%.

• Container Selection: Use a High-Density Polyethylene (HDPE) or Amber Glass container. Avoid standard polystyrene, which chloroform can dissolve.

• Labeling:

  • Attach a hazardous waste tag.

  • Check "Halogenated Organic Solvent."[4]

  • List constituents: "Chloroform (99%), 2,3-Dipalmitoleoyl-sn-glycerol (<1%)."

• Transfer: Pour waste into the container using a funnel to prevent spillage. Cap tightly immediately to prevent volatile emissions.

• Storage: Store in a Satellite Accumulation Area (SAA) inside a secondary containment tray until pickup.

Protocol B: Disposal of Neat/Expired Lipid (Solid/Oil)

Context: Expired dry stocks or residual oil left after solvent evaporation.

• Containerization: Do not scrape the lipid out if it poses a spill risk. Dispose of the primary vial entirely.

• Packaging: Place the vial containing the lipid into a clear, sealable plastic bag (Zip-lock) to contain any leakage.

• Labeling: Label as "Solid Chemical Waste: Non-Hazardous Lipid."

• Disposal: Place in the laboratory's designated Solid Chemical Waste drum (often a blue or black open-top drum). Do not place in regular trash.[5]

Protocol C: Biological Waste (Cell Culture)

Context: Media containing 2,3-DPG added for cell signaling experiments.

• Deactivation: If the media contains viral vectors or human cells, add bleach (10% final concentration) and let stand for 20 minutes.

  • Note: If no biological pathogens are present, the lipid concentration is usually too low (<100 µM) to require chemical waste disposal.

• Aspiration: Aspirate liquid into the vacuum trap (containing bleach).

• Solid Debris: Dispose of culture plates and treated tips into Biohazard Burn Boxes (Red Bag waste) for incineration.

Part 4: Decision Logic & Workflow

The following diagram illustrates the decision-making process for disposing of 2,3-DPG based on its current state.

Figure 1: Decision tree for segregating 2,3-DPG waste streams based on solvent and biological context.

Part 5: Spill Response & Safety[4]

In the event of a spill, the primary hazard is usually the solvent (Chloroform), not the lipid.

• Evacuate & Ventilate: If the spill involves >50mL of Chloroform, evacuate the immediate area and allow the fume hood to vent the vapors.

• PPE: Wear Nitrile gloves (double-gloved recommended for chloroform) and safety goggles.

• Absorb:

  • For Solvent Spills: Use a carbon-based solvent absorbent or vermiculite pads.

  • For Neat Lipid: Wipe up with paper towels. The lipid will be waxy/oily.

• Clean: Clean the surface with ethanol to solubilize residual lipid, then wash with soap and water.

• Disposal of Debris: Place all contaminated wipes and gloves into a sealed bag and dispose of as Solid Chemical Waste .

References

• National Center for Biotechnology Information (NCBI). (2024). PubChem Compound Summary for CID 9855706, 1,2-Dipalmitoyl-sn-glycerol (Isomer reference). Retrieved from [Link]

• U.S. Environmental Protection Agency (EPA). (2024). Defining Hazardous Waste: Listed and Characteristic Wastes (RCRA). Retrieved from [Link]

• Newton, A. C. (2018). Protein kinase C: perfectly balanced signaling. Journal of Biological Chemistry. Retrieved from [Link]

Sources

• 1. unsw.edu.au [unsw.edu.au]
• 2. Diacylglycerol-evoked activation of PKC and PKD isoforms in regulation of glucose and lipid metabolism: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Activation of conventional and novel protein kinase C isozymes by different diacylglycerol molecular species - PMC [pmc.ncbi.nlm.nih.gov]
• 4. eurofinsus.com [eurofinsus.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]

Personal protective equipment for handling 2,3-Dipalmitoleoyl-sn-glycerol

Executive Safety & Operational Directive

Substance: 2,3-Dipalmitoleoyl-sn-glycerol (C16:1, cis-9) Hazard Classification: Bioactive Lipid / PKC Activator (Low Acute Toxicity; High Biological Relevance) Primary Operational Risk: Solvent exposure (Chloroform/Methanol) and unintended biological signaling via skin absorption.[1][2]

As researchers, we often dismiss lipids as "safe" compared to cytotoxins. This is a procedural error. 2,3-Dipalmitoleoyl-sn-glycerol is a diacylglycerol (DAG) analogue.[1][2] While its acute toxicity is low, DAGs are potent second messengers that activate Protein Kinase C (PKC) .[1][2] Unprotected skin contact with DAGs—especially when dissolved in carrier solvents like DMSO or Ethanol—can theoretically trigger localized signaling cascades.[1]

Furthermore, the integrity of this lipid is fragile.[2] It contains unsaturated fatty acids (palmitoleoyl, C16:1), making it highly susceptible to oxidation.[1][2] Your PPE must protect the scientist from the solvent and the sample from the scientist (keratin/RNase contamination).[1][2]

Risk Assessment & PPE Tier List

The required PPE is dictated not by the lipid powder itself, but by the solvation state of the material.[2]

Table 1: Hazard Identification & Physical Properties

Property	Specification	Operational Implication
Molecular Formula	C₃₅H₆₄O₅	Hydrophobic; requires organic solvents.[1]
Unsaturation	C16:1 (cis-9)	Oxidation Sensitive. Handle under inert gas (Argon/N₂).[1]
Biological Activity	PKC Activator	Skin Absorption Hazard. Avoid direct contact.[1][2][3]
Physical State	Viscous Oil or Waxy Solid	Difficult to weigh; static charge issues.[1]
Solubility	Chloroform, Methanol, DMSO	Solvent is the primary safety threat.

PPE Selection Matrix

• Tier 1: Dry Handling (Weighing/Aliquotting) [1][2]

  • Gloves: Standard Nitrile (4 mil).[1][2] Reasoning: Sufficient for incidental contact with waxy solids.[1]

  • Eye Protection: Safety glasses with side shields.[1]

  • Respiratory: N95 mask (optional) or Biosafety Cabinet/Fume Hood (preferred) to prevent inhalation of lipid dust, though rare with waxy lipids.[1][2]

• Tier 2: Solvent Handling (Chloroform/Methanol/DMSO) [1][2]

  • Gloves (CRITICAL):

    • For Chloroform:PVA (Polyvinyl Alcohol) or Viton .[1][2]

    • Warning: Standard Nitrile gloves degrade in Chloroform in <1 minute .[1][4] If you must use Nitrile, use Double-Gloving and change immediately upon any splash.[1]

    • For DMSO: Standard Nitrile is acceptable, but be aware DMSO accelerates skin absorption of the lipid.[2]

  • Eye Protection: Chemical Splash Goggles.[1][2] Reasoning: Volatile solvents require seal protection.[1][2]

  • Respiratory: Chemical Fume Hood (Face velocity: 80–100 fpm).[1][2]

Operational Protocol: Step-by-Step Handling

Phase A: Preparation & Weighing

Objective: Aliquot lipid without introducing water (hydrolysis risk) or oxygen (oxidation risk).[1][2]

• Equilibration: Remove the vial from -20°C/-80°C storage. Allow it to warm to room temperature inside a desiccator before opening.

  • Why? Opening a cold vial condenses atmospheric moisture onto the lipid, causing hydrolysis of the ester bonds.[2]

• Static Control: Use an anti-static gun on the weighing boat. Lipids are prone to static fly-away.[1]

• Weighing: Using a glass spatula (avoid plastic; plasticizers like phthalates can leach into the lipid), weigh the required amount.[1][2]

• Inert Gas Overlay: Immediately flush the stock vial with Argon or Nitrogen gas before re-sealing.[1] Parafilm the cap.[1][2]

Phase B: Solubilization (The High-Risk Step)

Objective: Dissolve lipid for liposome formation or cell treatment.[1][2]

• Solvent Choice: Typically Chloroform:Methanol (2:1 v/v).[1]

• Workflow:

  • Place the vial in the fume hood.[1][2]

  • Add solvent using a glass Hamilton syringe (avoid plastic pipette tips if possible to minimize leaching).[1]

  • Vortex gently.[1]

• Evaporation (if making films): Use a nitrogen stream in the hood.[1][2]

  • Safety Check: Ensure the nitrogen line pressure is regulated (< 5 psi) to prevent splashing solvent back onto the user.[1][2]

Visualization: PPE Decision Logic

The following diagram illustrates the decision workflow for selecting the correct PPE based on the experimental stage.

Figure 1: PPE Decision Tree for 2,3-Dipalmitoleoyl-sn-glycerol handling.[1][2] Note the critical divergence for Chloroform handling.

Waste Disposal & Emergency Procedures

Disposal Protocol

• Solid Waste: Disposable weighing boats and contaminated paper towels must go into Hazardous Solid Waste (Biohazard bags are generally not necessary unless the lipid was used with viral vectors, but Chemical Hazard bags are required).[1][2]

• Liquid Waste:

  • Halogenated Waste: Any solution containing Chloroform or Methylene Chloride.[1][2] Do not mix with acids.

  • Non-Halogenated Waste: Solutions in Methanol, Ethanol, or DMSO.[1]

Emergency Response

• Skin Contact (Solvent-borne):

  • Immediate Action: Remove contaminated gloves/clothing immediately.[1][4][5]

  • Wash: Rinse with copious amounts of water and soap for 15 minutes.[1]

  • Note: If dissolved in DMSO, do not scrub vigorously, as this increases absorption.[2]

• Spill (In Hood):

  • Evaporate: If small (<5mL Chloroform), allow to evaporate in the running hood.[1][2]

  • Absorb: Use vermiculite or spill pads for larger volumes.[1] Place in a sealed bag for hazardous waste disposal.

References

• National Institutes of Health (NIH) - PubChem. (2023).[1][2] 2,3-Dipalmitoyl-sn-glycerol Compound Summary. Retrieved from [Link][1][2][6]

• Kimberly-Clark Professional. (2023).[1] Chemical Resistance Guide for Nitrile Gloves (Chloroform Breakthrough Data). Retrieved from [Link][1][2]

• Avanti Polar Lipids. (2023). Lipid Handling and Storage Guidelines.[1][7] Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). (2023). Toxic and Hazardous Substances: Methylene Chloride/Chloroform Standards.[1] Retrieved from [Link][1][2]

Sources

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. Effects of dipalmitoylglycerol and fatty acids on membrane structure and protein kinase C activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. safety.duke.edu [safety.duke.edu]
• 4. ehrs.upenn.edu [ehrs.upenn.edu]
• 5. sds.metasci.ca [sds.metasci.ca]
• 6. 2,3-Dipalmitoyl-sn-glycerol | C35H68O5 | CID 10218498 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Diacylglycerol Detailed Guide: Benefits, Uses, Safety, and Scientific Research in China [foods-additive.com]